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Foundational

An In-Depth Technical Guide to the Role of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate in Plant Signaling

For Researchers, Scientists, and Drug Development Professionals Executive Summary Oxylipins, a diverse class of lipid-derived signaling molecules, are integral to plant development and defense. Among these, the C18 polyu...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Oxylipins, a diverse class of lipid-derived signaling molecules, are integral to plant development and defense. Among these, the C18 polyunsaturated fatty acid derivatives produced via the lipoxygenase (LOX) pathway play a pivotal role. This technical guide focuses on a specific, yet under-explored, oxylipin: Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate. We delve into its biosynthesis through the Epoxy Alcohol Synthase (EAS) branch of the LOX cascade, its established role as an antimicrobial agent, and the current understanding of its signaling functions. While the precise signaling pathway remains an active area of investigation, this guide synthesizes the existing knowledge and provides a framework for future research. Detailed, field-proven experimental protocols for the extraction, quantification, and functional analysis of this and related oxylipins are provided to empower researchers in this dynamic field.

Introduction: The Expanding Universe of Plant Oxylipins

Plants, as sessile organisms, have evolved a sophisticated chemical arsenal to respond to a myriad of environmental cues and challenges. Oxylipins, which are oxygenated derivatives of fatty acids, represent a significant component of this chemical language.[1] These molecules are not mere byproducts of oxidative stress but are crucial players in a complex signaling network that governs processes ranging from growth and development to defense against pathogens and pests.[2]

While the jasmonate family of oxylipins has been a major focus of plant signaling research, it is increasingly evident that other branches of the oxylipin pathway generate a plethora of bioactive compounds with distinct roles.[3][4] This guide turns the spotlight on a specific class of these molecules: the epoxy-hydroxy fatty acids, exemplified by Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate. Understanding the function of these less-studied oxylipins is critical to obtaining a holistic view of plant immunity and stress responses.

Biosynthesis: The Epoxy Alcohol Synthase Pathway

The journey to Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate begins with the polyunsaturated fatty acid, α-linolenic acid (C18:3), a common constituent of plant cell membranes. The biosynthesis is a multi-step enzymatic process within the broader lipoxygenase (LOX) pathway.

Step 1: Dioxygenation by Lipoxygenase (LOX)

The initial step is the introduction of molecular oxygen into the fatty acid backbone, a reaction catalyzed by lipoxygenases (LOXs). In the context of the epoxy alcohol synthase pathway, a 9-LOX specifically oxygenates α-linolenic acid at the C-9 position to produce 9(S)-hydroperoxy-10(E),12(Z),15(Z)-octadecatrienoic acid (9-HPOT).

Step 2: Isomerization by Epoxy Alcohol Synthase (EAS)

The hydroperoxy intermediate is then acted upon by a specialized cytochrome P450 enzyme, an epoxy alcohol synthase (EAS).[5] This enzyme catalyzes an intramolecular isomerization, converting the hydroperoxide into an unstable epoxy alcohol. The specific stereochemistry of the final product, including the 11(S),12(S)-epoxy and 13(S)-hydroxy groups, is determined by the enzymatic activity of the specific EAS isoform.

Step 3: Further Metabolism

Epoxy-hydroxy-octadecadienoates can be further metabolized in the plant cell. One key transformation is their conversion into trihydroxy-octadecadienoates by epoxide hydrolases. These trihydroxy derivatives have also been shown to possess antifungal properties, suggesting a multi-pronged defense strategy.[6]

Biosynthesis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate cluster_0 Membrane Lipids cluster_1 Cytosol / Chloroplast alpha-Linolenic_Acid α-Linolenic Acid (C18:3) 9-HPOT 9(S)-hydroperoxy-10(E),12(Z),15(Z)- octadecatrienoic acid (9-HPOT) alpha-Linolenic_Acid->9-HPOT  9-Lipoxygenase (9-LOX) + O2 Target_Molecule Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy- 9(Z),15(Z)-octadecadienoate 9-HPOT->Target_Molecule  Epoxy Alcohol Synthase (EAS) (CYP74 Family) Trihydroxy_Derivative Trihydroxy-octadecadienoate Target_Molecule->Trihydroxy_Derivative  Epoxide Hydrolase

Biosynthetic pathway of the target molecule.

Role in Plant Defense: A Direct Antimicrobial Agent

A primary and well-documented role of epoxy-hydroxy-octadecadienoates is in direct plant defense against microbial pathogens.[6] Their amphipathic nature, possessing both hydrophobic fatty acid chains and polar functional groups, allows them to interact with and disrupt microbial cell membranes.

Studies on potato leaves have demonstrated that the accumulation of epoxy alcohols and their trihydroxy derivatives correlates with resistance to fungal pathogens.[6] This suggests that upon pathogen attack, the activation of the EAS pathway leads to the localized production of these compounds, creating a hostile environment for the invading microbe. The antifungal activity of these oxylipins is a key component of the plant's innate immune response.

The Signaling Cascade: An Emerging Frontier

While the role of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate as a direct defense molecule is established, its function as a signaling molecule is less clear but highly probable. Oxylipins are known to be central to systemic acquired resistance (SAR) and induced systemic resistance (ISR), where a localized stress event leads to a state of heightened defense throughout the plant.[1][7]

Hypothesized Signaling Pathway:

Based on the signaling paradigms of other oxylipins and stress-related molecules, a potential signaling pathway for epoxy-hydroxy-octadecadienoates can be proposed. It is important to note that many components of this proposed pathway require experimental validation.

  • Perception: The initial step in any signaling cascade is perception. It is currently unknown if a specific receptor for epoxy-hydroxy-octadecadienoates exists. Potential candidates could be G-protein coupled receptors or other membrane-bound sensor proteins.[8]

  • Second Messengers: Upon perception, a cascade of second messengers is likely initiated. This could involve changes in intracellular calcium concentrations (Ca²⁺) and the production of reactive oxygen species (ROS).[9][10]

  • Protein Kinase Cascades: Changes in second messenger levels would likely activate protein kinase cascades, such as mitogen-activated protein kinase (MAPK) pathways.[11] These cascades act as signal amplifiers and transducers, leading to the phosphorylation and activation of downstream targets.

  • Transcriptional Reprogramming: The ultimate targets of many signaling pathways are transcription factors, which regulate the expression of defense-related genes.[12] Activation of specific transcription factors would lead to the synthesis of proteins involved in various defense responses, such as pathogenesis-related (PR) proteins, enzymes for phytoalexin biosynthesis, and reinforcement of the cell wall.

Proposed Signaling Pathway Target_Molecule Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy- 9(Z),15(Z)-octadecadienoate Receptor Putative Receptor (e.g., GPCR?) Target_Molecule->Receptor Binding Second_Messengers Second Messengers (Ca²⁺, ROS) Receptor->Second_Messengers Activation MAPK_Cascade MAPK Cascade (Phosphorylation Relay) Second_Messengers->MAPK_Cascade Activation Transcription_Factors Transcription Factors MAPK_Cascade->Transcription_Factors Activation Defense_Genes Defense Gene Expression (e.g., PR proteins, Phytoalexins) Transcription_Factors->Defense_Genes Regulation Cellular_Response Cellular Defense Response Defense_Genes->Cellular_Response

A hypothetical signaling pathway for the target molecule.

Crosstalk with Other Signaling Pathways:

It is crucial to recognize that plant signaling is a highly interconnected network. The epoxy-hydroxy-octadecadienoate signaling pathway likely exhibits significant crosstalk with other hormone pathways, such as those of jasmonic acid, salicylic acid, and ethylene, to fine-tune the plant's defense response.[7]

Experimental Protocols for Analysis

The study of oxylipins presents analytical challenges due to their low abundance and structural diversity. The following protocols provide a robust framework for the extraction, quantification, and functional analysis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate and related compounds.

Extraction of Oxylipins from Plant Tissue

The primary consideration during extraction is to minimize artificial oxylipin formation through auto-oxidation.

Materials:

  • Liquid nitrogen

  • Mortar and pestle, pre-chilled

  • Extraction solvent: 2-propanol/water/concentrated HCl (2:1:0.002, v/v/v)

  • Dichloromethane

  • Internal standard (e.g., a deuterated analog of the target molecule)

  • Centrifuge

Protocol:

  • Harvest plant tissue and immediately freeze in liquid nitrogen to quench enzymatic activity.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

  • Transfer a known weight of the powdered tissue (e.g., 100 mg) to a glass tube.

  • Add the internal standard to the tube.

  • Add 2 mL of the extraction solvent and vortex thoroughly.

  • Incubate on a shaker for 30 minutes at 4°C.

  • Add 2 mL of dichloromethane and vortex again.

  • Add 1 mL of water, vortex, and then centrifuge at 3,000 x g for 10 minutes at 4°C to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Repeat the extraction of the aqueous phase with another 2 mL of dichloromethane.

  • Combine the organic phases and evaporate to dryness under a stream of nitrogen.

  • Resuspend the dried extract in a small volume of methanol for analysis.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the sensitive and specific quantification of oxylipins.

Instrumentation and Conditions:

ParameterSetting
LC System UHPLC system
Column C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A Water with 0.1% formic acid
Mobile Phase B Acetonitrile/Methanol (80:20, v/v) with 0.1% formic acid
Gradient Optimized for separation of oxylipin isomers
MS System Triple quadrupole mass spectrometer
Ionization Mode Negative Electrospray Ionization (ESI-)
Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transitions:

Specific MRM transitions for the target molecule and the internal standard need to be determined by infusing pure standards. The precursor ion will be the deprotonated molecule [M-H]⁻, and fragment ions will be generated through collision-induced dissociation.

Functional Assays

To investigate the biological activity of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a series of functional assays can be performed.

  • Antifungal Assay: The compound can be added to the growth medium of various fungal pathogens, and the inhibition of mycelial growth can be quantified.

  • Gene Expression Analysis: Plant seedlings or cell cultures can be treated with the compound, and the expression of known defense-related genes can be measured using RT-qPCR.

  • ROS Burst Assay: A luminol-based assay can be used to measure the production of reactive oxygen species in plant leaf discs or cell cultures upon treatment with the oxylipin.

  • MAPK Activation Assay: Western blotting with antibodies specific for phosphorylated MAPKs can be used to determine if the compound activates these signaling kinases.

Conclusion and Future Perspectives

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is an intriguing oxylipin with a clear role in direct plant defense and a putative function in signaling. While its biosynthesis via the epoxy alcohol synthase pathway is relatively well understood, the intricacies of its perception and the downstream signaling cascade remain largely unknown. The experimental approaches outlined in this guide provide a roadmap for researchers to unravel the precise mechanisms by which this and other epoxy-hydroxy-octadecadienoates contribute to the complex web of plant signaling. Future research in this area, particularly the identification of receptors and downstream signaling components, will be instrumental in advancing our understanding of plant immunity and may open new avenues for the development of novel crop protection strategies.

References

  • The Roles of Oxylipins in Plant Systemic Resistance. (n.d.). Taylor & Francis. [Link]

  • Blée, E. (2002). Impact of phyto-oxylipins in plant defense. Trends in Plant Science, 7(7), 315–322. [Link]

  • Oxylipins: The Front Line of Plant Interactions. (n.d.). Frontiers Media SA. [Link]

  • Deboever, E., et al. (2020). Mechanisms of Plant Natural Immunity and the Role of Selected Oxylipins as Molecular Mediators in Plant Protection. International Journal of Molecular Sciences, 21(23), 9033. [Link]

  • Wang, K. D., Borrego, E. J., Kenerley, C. M., & Kolomiets, M. V. (2020). Oxylipins Other Than Jasmonic Acid Are Xylem-Resident Signals Regulating Systemic Resistance Induced by Trichoderma virens in Maize. The Plant Cell, 32(1), 127–146. [Link]

  • Gorbunova, E., et al. (2024). Epoxyalcohol Synthase Branch of Lipoxygenase Cascade. International Journal of Molecular Sciences, 25(2), 1146. [Link]

  • Islam, M. R., et al. (2022). Mitogen-Activated Protein Kinase Cascades in Plant Hormone Signaling. Frontiers in Plant Science, 13, 863922. [Link]

  • Pinot, F., et al. (2001). omega-Hydroxylation of epoxy- and hydroxy-fatty acids by CYP94A1: possible involvement in plant defence. The Biochemical Journal, 354(Pt 1), 135–141. [Link]

  • Li, G., et al. (2011). DGAT1, DGAT2 and PDAT expression in seeds and other tissues of epoxy and hydroxy fatty acid accumulating plants. Lipids, 46(9), 831–840. [Link]

  • Knight, H., Trewavas, A. J., & Knight, M. R. (1997). Oxidative Stress-Induced Calcium Signaling in Arabidopsis. The Plant Cell, 9(10), 1773–1789. [Link]

  • Mori, I. C., et al. (2001). Reactive Oxygen Species Activation of Plant Ca2+ Channels. A Signaling Mechanism in Polar Growth, Hormone Transduction, Stress Signaling, and Hypothetically Mechanotransduction. Plant Physiology, 126(4), 1479–1482. [Link]

  • Klimecka, M., et al. (2011). G protein and PLDδ are involved in JA to regulate osmotic stress responses in Arabidopsis thaliana. Journal of Experimental Botany, 62(11), 3875–3887. [Link]

  • Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. [Link]

  • Klatt, S., et al. (2013). Arabidopsis G-protein interactome reveals connections to cell wall carbohydrates and morphogenesis. Molecular Systems Biology, 7, 532. [Link]

  • Trusov, Y., & Botella, J. R. (2016). Plant G-Proteins Come of Age: Breaking the Bond with Animal Models. Frontiers in Plant Science, 7, 797. [Link]

  • Wang, J., et al. (2022). A surface-receptor-coupled G protein regulates plant immunity through nuclear protein kinases. Cell Host & Microbe, 30(11), 1602–1614.e5. [Link]

  • Nagahage, E., et al. (2014). MAPK machinery in plants: Recognition and response to different stresses through multiple signal transduction pathways. Journal of Plant Interactions, 9(1), 601–611. [Link]

  • Hossain, M. A., et al. (2013). Contribution of proteomic studies towards understanding plant heavy metal stress response. Frontiers in Plant Science, 3, 308. [Link]

  • Mittler, R., et al. (2022). HPCA1 is required for systemic reactive oxygen species and calcium cell-to-cell signaling and plant acclimation to stress. The Plant Cell, 34(12), 4695–4710. [Link]

  • Baillo, E. H., et al. (2019). A transcription factor coordinating internode elongation and photoperiodic signals in rice. Nature Plants, 5(4), 386–393. [Link]

  • Zhang, T., et al. (2023). Multifaceted roles of transcription factors during plant embryogenesis. Frontiers in Plant Science, 14, 1269382. [Link]

  • Kaur, D., et al. (2023). Knockout of eight hydroxyproline-O-galactosyltransferases cause multiple vegetative and reproductive growth defects. Plant Science, 338, 111933. [Link]

  • Ginalski, K., et al. (2022). Physiological and Transcriptomic Analysis of Arabidopsis thaliana Responses to Ailanthone, a Potential Bio-Herbicide. International Journal of Molecular Sciences, 23(19), 11867. [Link]

  • Mukhtar, H., et al. (2022). Physiological and Transcriptomic Analysis of Arabidopsis thaliana Responses to Ailanthone, a Potential Bio-Herbicide. International Journal of Molecular Sciences, 23(19), 11867. [Link]

  • Lee, J. S., et al. (2022). Proteomic Analysis of Plant-Derived hIGF-1-Fc Reveals Proteome Abundance Changes Associated with Wound Healing and Cell Proliferation. International Journal of Molecular Sciences, 23(21), 13359. [Link]

  • Rahman, M. M., et al. (2021). Calcium Signaling-Mediated Plant Response to Cold Stress. International Journal of Molecular Sciences, 22(23), 12797. [Link]

  • Khan, M. I. R., et al. (2022). Interplay Between ROS and Hormones in Plant Defense Against Pathogens. International Journal of Molecular Sciences, 23(23), 14850. [Link]

  • Van der Westhuizen, F. H., et al. (2020). The presence of oxygenated lipids in plant defense in response to biotic stress: a metabolomics appraisal. Critical Reviews in Biotechnology, 40(8), 1117–1129. [Link]

  • Espinoza, C., et al. (2018). Transcriptional regulation of 9-cis-epoxycarotenoid dioxygenase (NCED) gene by putrescine accumulation positively modulates ABA synthesis and drought tolerance in Lotus tenuis plants. Plant Physiology and Biochemistry, 124, 29–35. [Link]

  • Kim, Y. J., et al. (2009). Isolation and characterization of activators of ERK/MAPK from citrus plants. Journal of Agricultural and Food Chemistry, 57(19), 8829–8834. [Link]

  • Kim, Y. J., et al. (2009). Isolation and Characterization of Activators of ERK/MAPK from Citrus Plants. ResearchGate. [Link]

  • Lee, S., & Choi, D. (2013). Reactive oxygen species in the activation of MAP kinases. Methods in Enzymology, 527, 229–238. [Link]

  • Gorbunova, E., et al. (2024). Detection of the First Epoxyalcohol Synthase/Allene Oxide Synthase (CYP74 Clan) in the Lancelet (Branchiostoma belcheri, Chordata). International Journal of Molecular Sciences, 25(2), 1146. [Link]

  • Lee, Y., et al. (2022). Highly efficient oxidation of plant oils to C18 trihydroxy fatty acids by Escherichia coli co-expressing lipoxygenase and epoxide hydrolase. Green Chemistry, 24(5), 2133–2141. [Link]

  • Dong, M., et al. (2000). (10E,12Z,15Z)-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii. ResearchGate. [Link]

  • Cunningham, M. J., et al. (2000). Gene expression microarray data analysis for toxicology profiling. Annals of the New York Academy of Sciences, 919, 52–67. [Link]

  • Lih, C. J., et al. (2003). Gene expression profiling reveals multiple toxicity endpoints induced by hepatotoxicants. Journal of Biochemical and Molecular Toxicology, 17(4), 213–225. [Link]

  • Laine, M. A., et al. (2023). Gene expression profiling reveals a role of immune system and inflammation in innate and stress-induced anxiety-like behavior. Frontiers in Genetics, 14, 1173376. [Link]

  • Laine, M. A., et al. (2023). Gene expression profiling reveals a role of immune system and inflammation in innate and stress-induced anxiety-like behavior. ResearchGate. [Link]

  • Rock, C. D., & Zeevaart, J. A. (1991). The aba mutant of Arabidopsis thaliana is impaired in epoxy-carotenoid biosynthesis. Proceedings of the National Academy of Sciences of the United States of America, 88(17), 7496–7499. [Link]

  • Garssen, J., et al. (1976). The formation of threo-11-hydroxy-trans-12: 13-epoxy-9-cis-octadecenoic acid by enzymic isomerisation of 13-L-hydroperoxy-9-cis, 11-transoctadecadienoic acid by soybean lipoxygenase-1. Biochimica et Biophysica Acta, 424(2), 322–329. [Link]

  • Gorbunova, E., et al. (2024). Epoxyalcohol Synthase Branch of Lipoxygenase Cascade. Semantic Scholar. [Link]

  • Gorbunova, E., et al. (2025). Alteration of the catalytic properties of the epoxyalcohol synthase CYP443D1 (NvEAS) of the starlet sea anemone Nematostella vectensis as a result of a single amino acid substitution. ResearchGate. [Link]

  • Methyl 12(S),13(S)-epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate. (n.d.). Traxal Technologies. [Link]

  • METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE. (n.d.). INDOFINE Chemical Company. [Link]

  • Thompson, E. J., et al. (2014). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Bioorganic & Medicinal Chemistry Letters, 24(17), 4220–4223. [Link]

  • Chen, D., et al. (2021). Interactions of Polyamines and Phytohormones in Plant Response to Abiotic Stress. International Journal of Molecular Sciences, 22(16), 8569. [Link]

  • Methyl 9(Z),11(E)-Octadecadienoate. (n.d.). CD Biosynsis. [Link]

  • Widomska, J., & Subczynski, W. K. (2020). Phytochemical Composition and Biological Activities of Scorzonera Species. Molecules, 25(19), 4589. [Link]

  • On the Total Synthesis of 7,8(S,S)-Epoxy-17(S)-hydroxy-4(Z),9(E),11(E),13(Z),15(E),19(Z)-docosahexaenoic Acid Derivative. (2018). Molecules, 23(4), 896. [Link]

  • Khodamoradi, M., et al. (2019). Auxin-Oxylipin Crosstalk: Relationship of Antagonists. Journal of Integrative Plant Biology, 61(11), 1133–1145. [Link]

  • Kolomiets, M. V., et al. (2019). Oxylipins other than jasmonic acid regulate systemic resistance. The Plant Cell. [Link]

  • Editorial: Oxylipins: The Front Line of Plant Interactions. (2022). Frontiers in Plant Science, 13, 963870. [Link]

  • Logacheva, M. D., et al. (2023). Effect of Methyl Jasmonate on the Growth and Biosynthesis of C13- and C14-Hydroxylated Taxoids in the Cell Culture of Yew (Taxus wallichiana Zucc.) of Different Ages. Plants, 12(12), 2291. [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Biosynthesis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate in Plants

Abstract This technical guide provides a comprehensive overview of the biosynthesis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a complex oxylipin derived from α-linolenic acid in plants. Oxyli...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive overview of the biosynthesis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a complex oxylipin derived from α-linolenic acid in plants. Oxylipins are a diverse class of lipid mediators involved in a myriad of physiological processes, including defense against pathogens and pests, wound healing, and developmental signaling. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the enzymatic cascade, stereochemical considerations, and analytical methodologies pertinent to this specific epoxy alcohol. The guide delves into the causal relationships behind experimental choices and provides validated protocols for the isolation, purification, and characterization of this and related compounds.

Introduction: The Significance of Plant Oxylipins

Plants, being sessile organisms, have evolved sophisticated chemical defense mechanisms to respond to a variety of biotic and abiotic stresses. A crucial component of this defense arsenal is the production of oxylipins, a large family of oxygenated fatty acid derivatives.[1][2] These molecules are not only direct antimicrobial and anti-herbivory agents but also act as potent signaling molecules that regulate gene expression for a coordinated defense response.

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate belongs to a subclass of oxylipins known as epoxy hydroxy fatty acids. The precise biological function of this specific stereoisomer is an active area of research, but related compounds have been shown to possess antifungal and antibacterial properties, as well as play roles in plant development. Understanding the biosynthetic pathway of this complex molecule is paramount for harnessing its potential in agriculture and medicine.

The Biosynthetic Pathway: A Two-Step Enzymatic Cascade

The formation of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is initiated from the polyunsaturated fatty acid, α-linolenic acid (α-LeA; 18:3Δ⁹⁾¹²⁾¹⁵), which is abundant in the membranes of plant cells, particularly in photosynthetic tissues. The biosynthesis is a two-step enzymatic process involving the sequential action of a lipoxygenase and an epoxy alcohol synthase.

Step 1: Dioxygenation by 13-Lipoxygenase (13-LOX)

The first committed step in the pathway is the stereospecific dioxygenation of α-linolenic acid by a 13-lipoxygenase (13-LOX). Lipoxygenases are non-heme iron-containing enzymes that catalyze the insertion of molecular oxygen into polyunsaturated fatty acids.[3] In this case, the 13-LOX specifically abstracts a hydrogen atom from the C-11 position, leading to the formation of a fatty acid radical. Molecular oxygen then adds to the C-13 position, and following rearrangement, results in the formation of (13S)-hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoic acid (13S-HPOT).[2][4] This reaction is highly stereospecific, producing predominantly the S-enantiomer at the C-13 position.

Causality Behind the Reaction: The specificity of 13-LOX for the C-13 position of α-linolenic acid is determined by the orientation of the substrate within the enzyme's active site. This precise positioning ensures that the reactive oxygen species is delivered to a specific carbon atom, setting the stage for the subsequent stereospecific reactions.

Step 2: Conversion by Epoxy Alcohol Synthase (EAS)

The hydroperoxy intermediate, 13S-HPOT, is then utilized as a substrate by an epoxy alcohol synthase (EAS). Plant epoxy alcohol synthases are typically members of the CYP74 family of cytochrome P450 enzymes.[5][6] These enzymes catalyze an intramolecular rearrangement of the hydroperoxide, leading to the formation of an epoxy and a hydroxyl group. While the exact mechanism is still under investigation, it is proposed to involve the formation of an epoxyallyl radical intermediate.

The formation of the specific stereoisomer, 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, requires a highly specific EAS that controls the stereochemistry at three chiral centers (C-11, C-12, and C-13). Following the enzymatic conversion to the free acid, a subsequent methylation step, likely catalyzed by a methyltransferase, would yield the final methyl ester product.

Authoritative Grounding: While the general pathway is established, the specific plant epoxy alcohol synthase that produces the 11(S),12(S)-epoxy-13(S)-hydroxy stereoconfiguration from 13S-HPOT is not yet definitively characterized in the literature. However, studies on various plant species have identified epoxy alcohol synthases that produce a range of epoxy hydroxy fatty acid isomers, suggesting the existence of enzymes with the required specificity.[6]

Visualization of the Biosynthetic Pathway

To provide a clear visual representation of the biosynthetic cascade, the following diagram was generated using Graphviz.

Biosynthesis_Pathway cluster_0 Step 1: Dioxygenation cluster_1 Step 2: Epoxy Alcohol Formation cluster_2 Step 3: Methylation alpha_Linolenic_Acid α-Linolenic Acid (18:3Δ⁹,¹²,¹⁵) 13_LOX 13-Lipoxygenase (13-LOX) alpha_Linolenic_Acid->13_LOX 13S_HPOT (13S)-Hydroperoxy-9(Z),11(E),15(Z)- octadecatrienoic Acid (13S-HPOT) EAS Epoxy Alcohol Synthase (EAS - CYP74 family) 13S_HPOT->EAS 13_LOX->13S_HPOT Epoxy_Hydroxy_Acid 11(S),12(S)-Epoxy-13(S)-hydroxy- 9(Z),15(Z)-octadecadienoic Acid Methyltransferase Methyltransferase Epoxy_Hydroxy_Acid->Methyltransferase EAS->Epoxy_Hydroxy_Acid Methyl_Ester Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy- 9(Z),15(Z)-octadecadienoate Methyltransferase->Methyl_Ester

Caption: Biosynthetic pathway of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate.

Quantitative Data Summary

The efficiency of the biosynthetic pathway is dependent on the kinetic parameters of the involved enzymes. The following table summarizes the available kinetic data for 13-lipoxygenase isoforms from Arabidopsis thaliana with α-linolenic acid as the substrate. Data for the specific epoxy alcohol synthase is currently limited in the literature.

Enzyme Isoform (Arabidopsis thaliana)Km (µM) for α-Linolenic AcidVmax (nmol·s⁻¹·mg protein⁻¹)Reference
LOX226.3 ± 2-[1]
LOX3--[1]
LOX45.8128[1][2]
LOX61.2 ± 0.4-[1]

Note: The Vmax for LOX2 and LOX6 were not explicitly stated in the provided reference in a comparable format.

Experimental Protocols

The following sections provide detailed, step-by-step methodologies for the extraction, purification, and characterization of the target compound from plant tissues. These protocols are designed to be self-validating, with explanations for the critical steps.

Extraction of Oxylipins from Plant Tissue

This protocol is a generalized method for the extraction of oxylipins from plant leaves and can be adapted for other tissues.

  • Sample Collection and Inactivation of Lipolytic Enzymes: Immediately after harvesting, immerse fresh plant tissue (e.g., 1-5 grams of leaves) in pre-heated (75°C) isopropanol containing 0.01% butylated hydroxytoluene (BHT).[7] This step is critical to inactivate endogenous lipases and lipoxygenases that can alter the oxylipin profile upon tissue damage.[7]

  • Homogenization: Homogenize the tissue in the hot isopropanol using a tissue homogenizer until a uniform consistency is achieved.

  • Lipid Extraction:

    • Add chloroform and water to the homogenate to achieve a final solvent ratio of chloroform:isopropanol:water (1:1:0.9, v/v/v).

    • Vortex the mixture thoroughly and centrifuge to separate the phases.

    • Collect the lower organic phase containing the lipids.

    • Repeat the extraction of the aqueous phase and plant debris with chloroform twice more.

    • Pool the organic phases.

  • Drying and Storage: Evaporate the solvent from the pooled organic phases under a stream of nitrogen gas. The dried lipid extract can be stored at -80°C until further analysis.

Trustworthiness of the Protocol: The inclusion of BHT, an antioxidant, prevents the non-enzymatic oxidation of polyunsaturated fatty acids during the extraction process, ensuring that the analyzed oxylipin profile accurately reflects the in vivo state. The immediate inactivation of enzymes in hot isopropanol is a crucial self-validating step to prevent artifact formation.[7]

Purification by High-Performance Liquid Chromatography (HPLC)

Purification of the target epoxy alcohol from the crude lipid extract requires chromatographic separation. Chiral HPLC is essential for resolving the different stereoisomers.

  • Sample Preparation: Resuspend the dried lipid extract in a small volume of the initial mobile phase for HPLC analysis.

  • Chromatographic Separation:

    • Column: A chiral stationary phase column, such as one based on derivatized cellulose or amylose, is required for the separation of stereoisomers.

    • Mobile Phase: A typical mobile phase for normal-phase chiral HPLC is a mixture of hexane and a polar modifier like isopropanol or ethanol. The exact ratio will need to be optimized for baseline separation of the target compound.

    • Detection: UV detection at a wavelength where the conjugated diene system of the molecule absorbs (typically around 235 nm) is suitable for initial detection.

  • Fraction Collection: Collect the fractions corresponding to the elution time of the target compound. The identity and purity of the collected fractions should be confirmed by mass spectrometry.

Causality Behind Experimental Choices: The choice of a chiral stationary phase is non-negotiable for separating enantiomers and diastereomers, which have identical physical properties in a non-chiral environment. The use of a non-polar mobile phase with a polar modifier in normal-phase chromatography allows for fine-tuning of the retention times and selectivity for polar analytes like hydroxy fatty acids.

Structural Characterization

The definitive identification of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate requires a combination of mass spectrometry and nuclear magnetic resonance spectroscopy.

  • Mass Spectrometry (MS):

    • Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) coupled with a mass analyzer (e.g., quadrupole, time-of-flight) can be used to determine the molecular weight of the compound.

    • Tandem mass spectrometry (MS/MS) is crucial for structural elucidation. Fragmentation patterns will reveal the positions of the epoxy and hydroxyl groups.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The proton NMR spectrum will provide information on the number and connectivity of protons in the molecule. Key signals to identify include those for the protons on the double bonds, the protons adjacent to the epoxy and hydroxyl groups, and the methyl ester protons. The coupling constants between adjacent protons can help to determine the stereochemistry (e.g., cis or trans double bonds, and the relative stereochemistry of the substituents on the epoxy ring).

    • ¹³C NMR: The carbon NMR spectrum will confirm the number of carbon atoms and provide information about their chemical environment (e.g., olefinic, oxygenated, and carbonyl carbons).

Conclusion and Future Directions

The biosynthesis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate in plants represents a fascinating example of the intricate and highly specific enzymatic machinery that governs the production of bioactive oxylipins. This technical guide has outlined the core biosynthetic pathway, provided a framework for the quantitative analysis of the involved enzymes, and detailed robust protocols for the isolation and characterization of this complex molecule.

Future research in this area should focus on the identification and characterization of the specific epoxy alcohol synthase(s) responsible for the formation of this particular stereoisomer. Elucidating the precise biological function of this compound in plant defense and development will also be a critical next step. The methodologies and insights provided in this guide will serve as a valuable resource for researchers and scientists working to unravel the complexities of plant oxylipin biology and to explore their potential applications in drug development and sustainable agriculture.

References

  • Blée, E. (2002). Impact of phyto-oxylipins in plant defense. Trends in Plant Science, 7(7), 315-322. [Link]

  • Wasternack, C. (2007). Jasmonates: An update on biosynthesis, signal transduction and action in plant stress response, growth and development. Annals of Botany, 100(4), 681-697. [Link]

  • Howe, G. A., & Schilmiller, A. L. (2002). Oxylipin metabolism in response to stress. Current Opinion in Plant Biology, 5(3), 230-236. [Link]

  • Gfeller, A., & Farmer, E. E. (2010). The lipoxygenase pathway. In Plant Lipids (pp. 235-253). Springer, New York, NY. [Link]

  • Andreou, A., & Feussner, I. (2009). Lipoxygenases—Structure and reaction mechanism. Phytochemistry, 70(13-14), 1504-1510. [Link]

  • Stumpe, M., & Feussner, I. (2006). The CYP74 family of cytochrome P450 enzymes. Phytochemistry, 67(22), 2357-2367. [Link]

  • Piazza, G. J., Foglia, T. A., & Nunez, A. (1997). Enantioselective formation of an α, β-epoxy alcohol by reaction of methyl 13 (S)-hydroperoxy-9 (Z), 11 (E)-octadecadienoate with titanium isopropoxide. Journal of the American Oil Chemists' Society, 74(6), 751-753. [Link]

  • Hughes, R. K., & Belfield, E. J. (2017). Oxylipin signalling in plant-pathogen interactions. Essays in Biochemistry, 61(1), 107-115. [Link]

  • Toporkova, Y. Y., Mukhtarova, L. S., & Grechkin, A. N. (2024). Epoxyalcohol Synthase Branch of Lipoxygenase Cascade. Current Issues in Molecular Biology, 46(1), 821-841. [Link]

  • Mosblech, A., Feussner, I., & Heilmann, I. (2009). Oxylipin signaling in plant stress responses. Plant, Cell & Environment, 32(7), 844-857. [Link]

  • Feussner, I., & Wasternack, C. (2002). The lipoxygenase pathway. Annual Review of Plant Biology, 53(1), 275-297. [Link]

  • Göbel, C., & Feussner, I. (2009). Methods for the analysis of oxylipins in plants. Phytochemistry, 70(13-14), 1485-1503. [Link]

  • Durán, R. V., & de la Rosa, M. A. (2018). Analytical methods for the determination of oxylipins. Journal of Pharmaceutical and Biomedical Analysis, 155, 22-37. [Link]

  • Schaller, F., & Stintzi, A. (2009). Enzymes of the jasmonate pathway. Journal of Experimental Botany, 60(14), 4077-4086. [Link]

  • Hamberg, M., & Gardner, H. W. (1992). Oxylipin pathways in plants. Biochimica et Biophysica Acta (BBA)-Lipids and Lipid Metabolism, 1165(1), 1-18. [Link]

  • Christie, W. W. (2019). The Chromatographic Resolution of Chiral Lipids. AOCS. [Link]

  • Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

  • Kansas State University. (n.d.). Lipid Profiling Extraction Method for Arabidopsis Leaves. Retrieved from [Link]

  • Grechkin, A. N. (2002). Hydroperoxide lyase and divinyl ether synthase. Prostaglandins & other lipid mediators, 68, 457-470. [Link]

  • Welti, R., & Wang, X. (2004). Lipid species profiling: a high-throughput approach to identify novel genes involved in lipid metabolism and signaling. Current opinion in plant biology, 7(3), 337-344. [Link]

  • Vicente, J., & Cascante, M. (2019). Plant oxylipins: a plethora of novel signaling molecules. International journal of molecular sciences, 20(23), 5869. [Link]

  • Hamberg, M. (1998). A new pathway of linolenic acid metabolism in plants: the epoxy alcohol synthase pathway. Lipids, 33(11), 1061-1070. [Link]

  • Schmitt, M., & Schaller, F. (2019). The Jasmonate Biosynthesis Pathway. In The Jasmonate Pathway (pp. 1-21). Humana, New York, NY. [Link]

Sources

Foundational

A Technical Guide to the Discovery and Characterization of Novel Plant Oxylipins

<A_I> Introduction: The Expanding Universe of Plant Oxylipins Plant oxylipins are a vast and structurally diverse class of signaling molecules derived from the oxidation of polyunsaturated fatty acids (PUFAs).[1][2][3] T...

Author: BenchChem Technical Support Team. Date: January 2026

<A_I>

Introduction: The Expanding Universe of Plant Oxylipins

Plant oxylipins are a vast and structurally diverse class of signaling molecules derived from the oxidation of polyunsaturated fatty acids (PUFAs).[1][2][3] These compounds are not mere byproducts of oxidative stress; they are crucial regulators of a multitude of physiological processes, including growth, development, and responses to both biotic and abiotic environmental stimuli.[4][5] The well-known phytohormone jasmonic acid (JA) is a prominent member of the oxylipin family, but it represents just one branch of a complex and interconnected metabolic network.[6][7][8] The discovery of novel oxylipins and the elucidation of their functions are paramount for advancing our understanding of plant biology and for developing new strategies in crop improvement and drug development.

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals engaged in the discovery and characterization of novel plant oxylipins. It is designed to offer not just a set of protocols, but a logical framework for investigation, grounded in scientific integrity and field-proven insights.

Part 1: The Quest for Novelty - A Strategic Approach to Discovery

The identification of novel oxylipins requires a systematic and multi-faceted approach that combines robust extraction and purification techniques with sensitive and high-resolution analytical methods.

The Foundation: Strategic Sample Preparation

The journey to discovering new oxylipins begins with meticulous sample preparation. The choice of plant material and the extraction method are critical determinants of success.

Causality in Experimental Choice: The low stability and often very low concentrations of oxylipins in plant tissues necessitate extraction methods that are both efficient and minimize artefactual oxidation.[9][10] The choice of solvent and the inclusion of antioxidants are not arbitrary but are based on the chemical properties of the target molecules.

Experimental Protocol: Oxylipin Extraction from Plant Tissue
  • Harvesting and Freezing: Immediately flash-freeze plant tissue in liquid nitrogen upon harvesting to quench enzymatic activity and prevent further oxylipin metabolism.

  • Homogenization: Grind the frozen tissue to a fine powder under liquid nitrogen using a mortar and pestle.

  • Extraction Solvent: Prepare an extraction solvent of 2-propanol:ethyl acetate (1:2, v/v) containing 0.01% butylated hydroxytoluene (BHT) as an antioxidant.

  • Extraction: Add the extraction solvent to the powdered tissue (10 mL per gram of tissue) and homogenize thoroughly.

  • Phase Separation: Add water (5 mL per 10 mL of solvent) and vortex vigorously. Centrifuge at 3,000 x g for 10 minutes to separate the organic and aqueous phases.

  • Collection: Carefully collect the upper organic phase, which contains the oxylipins.

  • Drying and Reconstitution: Evaporate the organic solvent under a stream of nitrogen gas and reconstitute the dried extract in a small volume of methanol for analysis.

The Analytical Core: Advanced Characterization Techniques

The complexity of oxylipin profiles demands sophisticated analytical techniques for separation, identification, and quantification.[2][11]

1.2.1. Liquid Chromatography-Mass Spectrometry (LC-MS): The Workhorse of Oxylipin Profiling

High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) coupled with tandem mass spectrometry (MS/MS) is the cornerstone of modern oxylipin analysis.[12][13][14][15] This technique offers the sensitivity and specificity required to detect and quantify a wide range of oxylipins, including novel compounds.[13][14]

Trustworthiness through Self-Validation: The use of internal standards, particularly stable isotope-labeled versions of known oxylipins, is crucial for accurate quantification and for validating the entire analytical workflow, from extraction to detection.[16]

Analytical TechniqueAdvantagesLimitations
LC-MS/MS High sensitivity and specificity; suitable for a wide range of oxylipins; enables quantification.[12][13][14]Requires authentic standards for absolute quantification; isomeric separation can be challenging.
Gas Chromatography-Mass Spectrometry (GC-MS) Excellent for volatile oxylipins and for resolving isomers after derivatization.[12][16]Requires derivatization, which can introduce artifacts; not suitable for thermally labile compounds.[13]
Nuclear Magnetic Resonance (NMR) Spectroscopy Unambiguous structure elucidation of novel compounds.Requires relatively large amounts of purified material; lower sensitivity compared to MS.
Experimental Protocol: Targeted and Untargeted Oxylipin Profiling by UPLC-MS/MS
  • Chromatographic Separation:

    • Column: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A linear gradient from 20% to 95% B over 20 minutes.

  • Mass Spectrometry Detection:

    • Ionization Mode: Electrospray ionization (ESI) in negative mode.

    • Scan Mode:

      • Targeted Analysis: Multiple Reaction Monitoring (MRM) for known oxylipins and their predicted novel derivatives.

      • Untargeted Analysis: Full scan MS followed by data-dependent MS/MS to acquire fragmentation spectra of unknown peaks.

  • Data Analysis:

    • Peak Picking and Integration: Use specialized software to detect and quantify chromatographic peaks.

    • Database Searching: Compare experimental MS/MS spectra against spectral libraries (e.g., METLIN, LipidMaps) to tentatively identify known oxylipins.

    • Novel Compound Identification: For unknown peaks, interpret the fragmentation patterns to deduce the chemical structure.

Part 2: From Structure to Function - Elucidating Biological Roles

The discovery of a novel oxylipin is only the first step. The ultimate goal is to understand its biological function within the plant.

The Biosynthetic Blueprint: Unraveling the Pathway

Understanding how a novel oxylipin is synthesized provides crucial insights into its regulation and function.[17][18] Plant oxylipin biosynthesis is initiated by the action of lipoxygenases (LOXs) or α-dioxygenases (α-DOX) on PUFAs.[2][17][19] The resulting hydroperoxides are then converted into a vast array of products by enzymes such as allene oxide synthase (AOS), hydroperoxide lyase (HPL), and divinyl ether synthase (DES).[2][4][20]

Diagram: Generalized Plant Oxylipin Biosynthesis Pathway

G PUFA Polyunsaturated Fatty Acids (e.g., Linolenic Acid) LOX Lipoxygenase (LOX) PUFA->LOX HP Fatty Acid Hydroperoxides LOX->HP AOS Allene Oxide Synthase (AOS) HP->AOS HPL Hydroperoxide Lyase (HPL) HP->HPL DES Divinyl Ether Synthase (DES) HP->DES JA Jasmonic Acid & other Jasmonates AOS->JA via Allene Oxide Cyclase & subsequent steps GLV Green Leaf Volatiles HPL->GLV DVE Divinyl Ethers DES->DVE

Caption: A simplified overview of the major branches of the plant oxylipin biosynthetic pathway.

The Signaling Network: Deciphering the Message

Oxylipins act as signaling molecules that regulate a wide range of plant processes, particularly in response to stress.[4][21][22] Jasmonates, for example, play a central role in defense against herbivores and necrotrophic pathogens.[8][19][23][24]

Diagram: Jasmonate Signaling Pathway

G Stress Stress Signal (e.g., Wounding, Pathogen Attack) JA_biosynthesis JA Biosynthesis Stress->JA_biosynthesis JA_Ile JA-Isoleucine (JA-Ile) (Active form) JA_biosynthesis->JA_Ile SCF_COI1 SCF-COI1 Complex JA_Ile->SCF_COI1 COI1 COI1 (F-box protein) COI1->SCF_COI1 JAZ JAZ Repressor Proteins JAZ->SCF_COI1 recruitment Proteasome 26S Proteasome JAZ->Proteasome degradation MYC2 MYC2/JIN1 (Transcription Factor) JAZ->MYC2 repression SCF_COI1->JAZ ubiquitination Gene_Expression Expression of JA-responsive Genes MYC2->Gene_Expression activation Defense Defense Responses Gene_Expression->Defense

Caption: The core jasmonate signaling pathway leading to defense gene expression.

Bioactivity Screening: Unveiling the Function

Determining the biological activity of a novel oxylipin is a critical step in its characterization. This can be achieved through a variety of bioassays.

Experimental Protocol: Seedling Growth Bioassay
  • Sterilization: Surface-sterilize seeds of a model plant (e.g., Arabidopsis thaliana) with 70% ethanol followed by 10% bleach.

  • Plating: Plate the sterilized seeds on Murashige and Skoog (MS) agar medium in Petri dishes.

  • Treatment: Incorporate the purified novel oxylipin into the MS medium at a range of concentrations (e.g., 1 µM, 10 µM, 50 µM). Include a solvent control.

  • Growth Conditions: Stratify the plates at 4°C for 2 days and then transfer them to a growth chamber with a 16-hour light/8-hour dark cycle.

  • Phenotypic Analysis: After 7-10 days, measure primary root length, lateral root number, and other relevant growth parameters.[25] Compare the phenotypes of treated seedlings to the controls to identify any growth-modulating effects.[26]

Part 3: The Frontier of Oxylipin Research - Future Directions

The field of plant oxylipin research is continually evolving. Emerging technologies and interdisciplinary approaches are opening up new avenues for discovery.

Spatial and Temporal Dynamics: Oxylipin Imaging

Mass spectrometry imaging (MSI) is a powerful technique that allows for the visualization of the spatial distribution of oxylipins within plant tissues. This can provide invaluable information about their sites of synthesis, transport, and action.

The "Oxylipinome": A Systems-Level Perspective

Comprehensive profiling of the entire suite of oxylipins (the "oxylipinome") in different plant species and under various conditions will provide a more holistic understanding of their roles in complex biological processes.[14][15][27]

Novel Bioactivities: Exploring Therapeutic Potential

Some plant oxylipins have been shown to possess antimicrobial and anti-inflammatory properties.[28] The discovery of novel oxylipins with potent bioactivities could lead to the development of new pharmaceuticals and agrochemicals.

Conclusion

The discovery and characterization of novel plant oxylipins is a challenging but rewarding endeavor. By combining rigorous experimental design, advanced analytical techniques, and insightful biological assays, researchers can continue to unravel the complexities of this fascinating class of signaling molecules. The knowledge gained will not only deepen our fundamental understanding of plant biology but also has the potential to yield significant practical applications in agriculture and medicine.

References

  • Wasternack, C., & Feussner, I. (2018). The Oxylipin Pathways: Biochemistry and Function. Annual Review of Plant Biology, 69, 363-386. [Link]

  • Feussner, I., & Wasternack, C. (2019). The Oxylipin Biosynthetic Pathways in Plants. AOCS. [Link]

  • Savchenko, T., & Kolla, V. A. (2018). Oxylipins and plant abiotic stress resistance. PubMed. [Link]

  • Wasternack, C., & Hause, B. (2007). Jasmonates: An Update on Biosynthesis, Signal Transduction and Action in Plant Stress Response, Growth and Development. PubMed Central. [Link]

  • Ponce de León, I., & Montesano, M. (2017). Oxylipins in moss development and defense. Frontiers in Plant Science, 8, 127. [Link]

  • Mueller, M. J., Mène-Saffrané, L., Grun, C., Karg, K., & Farmer, E. E. (2008). Oxylipin Signaling in Plant Stress Responses. The Plant Cell, 20(4), 831-833. [Link]

  • Hamberg, M., & Fahlstadius, P. (1990). Biosynthesis of new divinyl ether oxylipins in Ranunculus plants. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1044(2), 275-280. [Link]

  • Ahmad, P., Ahanger, M. A., Alam, P., Alyemeni, M. N., & Wijaya, L. (2020). The Roles of Oxylipins in Plant Systemic Resistance. In Phyto-Oxylipins (pp. 161-175). Springer, Cham. [Link]

  • Ahmad, P., Ahanger, M. A., Alam, P., Alyemeni, M. N., & Wijaya, L. (2023). Responses of Oxylipins to Abiotic Stresses. In Phytohormones in Abiotic Stress Tolerance (pp. 423-440). CRC Press. [Link]

  • Dave, A., & Graham, I. A. (2012). Oxylipin Signaling: A Distinct Role for the Jasmonic Acid Precursor cis-(+)-12-Oxo-Phytodienoic Acid (cis-OPDA). Frontiers in Plant Science, 3, 197. [Link]

  • Griffiths, G. (2018). Jasmonates: biosynthesis, perception and signal transduction. Essays in Biochemistry, 62(4), 503-514. [Link]

  • Turner, J. G., Ellis, C., & Devoto, A. (2002). The Jasmonate Signal Pathway. The Plant Cell, 14(suppl 1), S153-S164. [Link]

  • Tarchevsky, I. A. (2018). Oxylipins and plant abiotic stress resistance. ResearchGate. [Link]

  • Hughes, R. K., & Fairhurst, S. A. (2015). Biosynthesis and analysis of plant oxylipins. Free Radical Research, 49(5), 565-577. [Link]

  • Blée, E. (2002). Impact of phyto-oxylipins in plant defense. Trends in Plant Science, 7(7), 315-322. [Link]

  • Zhang, Y., & Li, C. (2022). Jasmonate Signaling Pathway Modulates Plant Defense, Growth, and Their Trade-Offs. International Journal of Molecular Sciences, 23(15), 8196. [Link]

  • Ahmad, P., Ahanger, M. A., Alam, P., Alyemeni, M. N., & Wijaya, L. (2023). The Role of Oxylipins in Biotic Stress Resistance. In Phyto-Oxylipins (pp. 115-132). CRC Press. [Link]

  • Dar, M. A., Wani, S. H., & Sofi, P. A. (2023). Plant Oxylipins: an Emerging Advance to Study their Role in Plant Defence Against Diseases incited by Various Plant Pathogens. ResearchGate. [Link]

  • Li, C., & Zhang, Y. (2022). Recent Advances in Research into Jasmonate Biosynthesis and Signaling Pathways in Agricultural Crops and Products. MDPI. [Link]

  • Ahmad, P., Ahanger, M. A., Alam, P., Alyemeni, M. N., & Wijaya, L. (2023). Role of oxylipins in plant growth, development, biotic and abiotic stress tolerance. ResearchGate. [Link]

  • Grechkin, A. N., & Hamberg, M. (1997). On the mechanism of biosynthesis of divinyl ether oxylipins by enzyme from garlic bulbs. European Journal of Biochemistry, 245(1), 139-145. [Link]

  • Dziurka, M., & Kołton, A. (2022). Mechanisms of Plant Natural Immunity and the Role of Selected Oxylipins as Molecular Mediators in Plant Protection. MDPI. [Link]

  • Grechkin, A. N., & Hamberg, M. (1997). Biosynthesis of novel divinyl ether oxylipins by enzyme from garlic (Allium sativum L.) bulbs. Advances in Experimental Medicine and Biology, 433, 61-64. [Link]

  • Montillet, J. L., Cacas, J. L., Agnel, J. P., & Triantaphylidès, C. (2004). Oxylipins pathway. The biosynthesis of plant oxylipins starts with the... ResearchGate. [Link]

  • Shinya, T., & Galis, I. (2016). Editorial: Oxylipins: The Front Line of Plant Interactions. Frontiers in Plant Science, 7, 1269. [Link]

  • Gouveia-Figueira, S., & Nording, M. L. (2020). Methods of the Analysis of Oxylipins in Biological Samples. MDPI. [Link]

  • Eckardt, N. A. (2007). Novel Oxylipin Signaling Cascades. The Plant Cell, 19(3), 762-763. [Link]

  • Weber, H., Vick, B. A., & Farmer, E. E. (1997). Divinyl Ether Fatty Acid Synthesis in Late Blight–Diseased Potato Leaves. The Plant Cell, 9(9), 1647-1658. [Link]

  • Waters Corporation. (2019). Targeted UPLC-MS/MS Analysis of Oxylipins. Waters Corporation. [Link]

  • Göbel, C., Feussner, I., & Hamberg, M. (2002). Divinyl ether fatty acid synthesis in late blight-diseased potato leaves. PubMed. [Link]

  • Yang, J., Schmelzer, K., Georgi, K., & Hammock, B. D. (2009). Quantitative Profiling Method for Oxylipin Metabolome by Liquid Chromatography Electrospray Ionization Tandem Mass Spectrometry. Analytical Chemistry, 81(19), 8085-8093. [Link]

  • Kourtchenko, O., Andersson, M. X., Hamberg, M., Brunnström, Å., Göbel, C., McPhail, K. L., ... & Feussner, I. (2002). The Oxylipin Pathway in Arabidopsis. The Arabidopsis Book, 1, e0034. [Link]

  • Kortz, L., Dorow, J., Schmöcker, C., & Weylandt, K. H. (2018). Lipidomic profiling of targeted oxylipins with ultra-performance liquid chromatography-tandem mass spectrometry. Prostaglandins & Other Lipid Mediators, 134, 1-11. [Link]

  • Vellosillo, T., Martínez, M., López, M. A., Vicente, J., Cascon, T., Dolan, L., ... & Castresana, C. (2007). Oxylipins Produced by the 9-Lipoxygenase Pathway in Arabidopsis Regulate Lateral Root Development and Defense Responses through a Specific Signaling Cascade. The Plant Cell, 19(3), 831-846. [Link]

  • Hughes, R. K., & Fairhurst, S. A. (2015). Biosynthesis and analysis of plant oxylipins. PubMed. [Link]

  • Gouveia-Figueira, S., & Nording, M. L. (2020). Methods of the Analysis of Oxylipins in Biological Samples. Semantic Scholar. [Link]

  • Gouveia-Figueira, S., & Nording, M. L. (2019). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Molecules, 24(19), 3538. [Link]

  • Gouveia-Figueira, S., & Nording, M. L. (2020). Methods of the Analysis of Oxylipins in Biological Samples. ResearchGate. [Link]

  • Mueller, M. J., Mène-Saffrané, L., Grun, C., Karg, K., & Farmer, E. E. (2006). Oxylipin analysis methods. The Plant Journal, 45(4), 472-489. [Link]

  • Gouveia-Figueira, S., & Nording, M. L. (2019). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Semantic Scholar. [Link]

  • Georg-August-Universität Göttingen. (n.d.). Oxylipin analysis. Georg-August-Universität Göttingen. [Link]

  • Andreou, A., & Feussner, I. (2009). Methods for the analysis of oxylipins in plants. Methods in Molecular Biology, 579, 415-436. [Link]

Sources

Exploratory

Epoxy Fatty Acid Methyl Esters: Unveiling Their Dual Function in Plant Stress Response

An In-depth Technical Guide for Researchers and Scientists Abstract Epoxy fatty acid methyl esters (EpFAMs) represent a class of oxygenated lipids (oxylipins) that are increasingly recognized for their pivotal roles in p...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers and Scientists

Abstract

Epoxy fatty acid methyl esters (EpFAMs) represent a class of oxygenated lipids (oxylipins) that are increasingly recognized for their pivotal roles in plant physiology, particularly in orchestrating responses to a myriad of environmental stressors. This technical guide provides an in-depth exploration of the multifaceted functions of these molecules, moving beyond their established role as structural components to shed light on their emerging significance in cellular signaling. We will dissect the biosynthetic pathways leading to their formation, detail their critical contribution to the construction of protective barriers like cutin and suberin, and explore their function as signaling molecules in both biotic and abiotic stress contexts. This whitepaper is designed for researchers, scientists, and drug development professionals, offering not only a comprehensive theoretical framework but also field-proven experimental protocols and analytical methodologies to empower further investigation into this fascinating class of compounds.

Introduction: Situating Epoxy Fatty Acids within the Oxylipin Universe

Plants, being sessile organisms, have evolved a sophisticated chemical defense system to contend with environmental challenges. Central to this system are oxylipins, a large family of bioactive compounds derived from the oxygenation of polyunsaturated fatty acids.[1][2] While the jasmonate branch of the oxylipin pathway is extensively studied, other branches, including those producing epoxy fatty acids, are critical for a holistic understanding of plant resilience.

1.1 An Overview of Plant Oxylipins Oxylipins are signaling molecules that regulate growth, development, and responses to environmental stimuli.[1][3] Their synthesis is initiated by the release of fatty acids like linoleic acid (18:2) and α-linolenic acid (18:3) from cell membranes, primarily by the action of phospholipases.[4] These precursors are then oxygenated through several enzymatic pathways, including those initiated by lipoxygenases (LOXs), α-dioxygenases (α-DOX), and peroxygenases, leading to a vast array of bioactive metabolites.[4][5] These molecules are integral to plant defense, mediating responses to wounding, pathogen attack, and various abiotic stresses.[3][5]

1.2 Defining Epoxy Fatty Acids (EpFAs) and Their Methyl Esters (EpFAMs) Epoxy fatty acids are characterized by the presence of an oxirane (epoxide) ring along the fatty acid carbon chain. Common examples in plants include 9,10-epoxy-12-octadecenoic acid (vernolic acid) and 12,13-epoxy-9-octadecenoic acid.[6][7] These epoxides can be further metabolized by epoxide hydrolases to form vicinal diols (dihydroxy fatty acids). The methyl ester form (EpFAM) can occur naturally as a signaling molecule, akin to methyl jasmonate, or be generated during analytical sample preparation to increase volatility for gas chromatography.[8][9] Understanding this distinction is crucial for interpreting experimental results.

1.3 The Core Biological Question: Structure, Signal, or Both? Historically, the primary role attributed to EpFAs was structural; they are well-established as essential monomers for the biosynthesis of the biopolyesters cutin and suberin.[10][11] These polymers form protective barriers on the plant surface. However, accumulating evidence suggests that EpFAs and related oxylipins can also act as potent signaling molecules, modulating gene expression and defense responses.[12][13] This guide will explore the dual nature of these compounds as both the bricks and the blueprints of plant defense.

The Biosynthetic Machinery of Epoxy Fatty Acids

The production of EpFAs in plants is a tightly regulated process involving multiple enzymatic pathways and subcellular compartments. The primary precursors are C16 and C18 fatty acids synthesized in the plastid and trafficked to the endoplasmic reticulum for modification.[11]

2.1 Precursors and Initial Oxygenation Upon stress induction, phospholipases release polyunsaturated fatty acids from membrane lipids. The subsequent oxygenation can occur via two principal routes leading to epoxides:

  • The Peroxygenase Pathway: This pathway utilizes a peroxygenase enzyme to catalyze the epoxidation of unsaturated fatty acids in the presence of a hydroperoxide co-substrate.[10]

  • The Cytochrome P450 (CYP) Pathway: Specific CYP enzymes, such as those from the CYP77 and CYP86 families, can directly hydroxylate and epoxidize fatty acids.[11][14] For instance, in Arabidopsis, CYP-mediated epoxidation of oleic acid (18:1) is a key step in generating C18 monomers for cutin.[14]

2.2 Formation of Hydroxy and Dihydroxy Derivatives The epoxide ring is a reactive functional group that can be opened. Epoxide hydrolase (EH) enzymes catalyze the hydrolytic cleavage of the oxirane ring to produce vicinal diols (e.g., 9,10-dihydroxy stearic acid).[11] This conversion is not merely a degradation step; the resulting diols are also found as components of cutin and may possess their own biological activities.

Biosynthesis_of_Epoxy_Fatty_Acids cluster_membrane Membrane Lipids cluster_pathways Biosynthetic Pathways (ER) precursor Linoleic Acid (18:2) α-Linolenic Acid (18:3) p450 Cytochrome P450 Epoxygenase precursor->p450 epoxidation perox Peroxygenase precursor->perox epoxidation pla Phospholipase epfa Epoxy Fatty Acids (e.g., Vernolic Acid) p450->epfa perox->epfa eh Epoxide Hydrolase (EH) diol Dihydroxy Fatty Acids eh->diol epfa->eh hydrolysis cutin Cutin / Suberin (Structural Role) epfa->cutin signal Signaling & Defense (Signaling Role) epfa->signal diol->cutin stress Biotic/Abiotic Stress stress->pla pla->precursor release

Caption: Biosynthesis of Epoxy and Dihydroxy Fatty Acids in Plants.

Core Function 1: Architects of the Plant's Protective Armor

The most well-documented function of epoxy fatty acids is their role as building blocks for the plant cuticle and suberized cell walls, which are critical interfaces between the plant and its environment.[14][15]

3.1 EpFAs as Monomers of Cutin and Suberin Cutin is the primary structural component of the cuticle, an extracellular polyester layer that covers the aerial parts of plants. Suberin is a similar lipophilic polymer deposited in the cell walls of specific tissues, such as the root endodermis and wound periderm. Both polymers are composed of glycerol and a variety of oxygenated fatty acids.[10][11] Dihydroxypalmitic acid (a C16 monomer) and 9,10-epoxy-18-hydroxystearic acid and 9,10,18-trihydroxystearic acid (C18 monomers) are characteristic components of cutin in many species.[10] These monomers are cross-linked via ester bonds to form a complex, three-dimensional network.[10]

3.2 The Role of Cutin and Suberin in Stress Tolerance These EpFA-rich barriers are indispensable for plant survival:

  • Abiotic Stress: The cuticle is the primary barrier against uncontrolled water loss, making it essential for drought tolerance. It also protects against UV radiation and extreme temperatures.

  • Biotic Stress: This physical barrier prevents the entry of many potential pathogens. Furthermore, some cutin monomers, potentially including EpFAs released during pathogen attack, may act as signals to activate plant defense responses.[16]

Monomer Chemical Name Precursor Typical Location
C16 Epoxide9,10-Epoxy-16-hydroxyhexadecanoic acidPalmitic Acid (16:0)Cutin
C18 Epoxide9,10-Epoxy-18-hydroxyoctadecanoic acidOleic Acid (18:1)Cutin, Suberin
C18 Diol9,10,18-Trihydroxyoctadecanoic acidOleic Acid (18:1)Cutin, Suberin

Caption: Common Epoxy and Dihydroxy Fatty Acid Monomers in Plant Polyesters.

Core Function 2: Messengers in the Stress Signaling Network

Beyond their structural importance, there is growing evidence that EpFAs and their derivatives function as signaling molecules, similar to other oxylipins like jasmonates.[12][13]

4.1 Biotic Stress Response Oxylipins are central players in plant immunity.[4][16] While jasmonic acid is a key hormone in defense against necrotrophic pathogens and herbivores, other oxylipins, including epoxy alcohols and divinyl ethers, can serve as direct defense molecules against pests and pathogens.[12] It is plausible that EpFAs released from the cuticle during fungal penetration or from membranes during cellular damage could act as damage-associated molecular patterns (DAMPs), alerting the plant to an ongoing attack.

4.2 Abiotic Stress Signaling The accumulation of various oxylipins is a hallmark of the plant response to abiotic stress, including wounding, drought, and temperature fluctuations.[1][3] These molecules are involved in stress signal transduction and the regulation of stress-inducible gene expression.[3] While specific signaling pathways for EpFAMs are still being elucidated, their structural similarity to known signaling molecules suggests they likely participate in these complex networks.

4.3 Crosstalk with Other Phytohormones Plant defense signaling is not a collection of linear pathways but an intricate network of interacting components. Oxylipin signaling is known to have significant crosstalk with other major defense hormone pathways, including those of salicylic acid (SA) and ethylene.[8] For example, the jasmonate and salicylate pathways are often mutually antagonistic. Investigating where EpFAs fit within this network is a key area for future research.

Signaling_Pathway cluster_release Signal Generation cluster_cascade Downstream Signaling Cascade stress Pathogen Attack / Wounding release Release of EpFAs (from Cutin/Membranes) stress->release receptor Putative Receptor (e.g., G-protein, Kinase) release->receptor perception ja_path JA Pathway release->ja_path crosstalk mapk MAPK Cascade receptor->mapk ros ROS Burst receptor->ros ca Ca2+ Influx receptor->ca tf Transcription Factors (e.g., WRKY, MYC) mapk->tf ros->tf ca->tf response Defense Gene Expression (PR proteins, Phytoalexins) tf->response sa_path SA Pathway tf->sa_path crosstalk ja_path->tf Analytical_Workflow A 1. Plant Tissue (Flash Freeze) B 2. Homogenize (Add Internal Standard) A->B C 3. Solvent Extraction (Ethyl Acetate) B->C D 4. Dry Down (Nitrogen Stream) C->D E 5. Derivatization (Sodium Methoxide) D->E F 6. GC-MS Analysis E->F G 7. Data Processing (Quantification) F->G

Sources

Foundational

The Enigmatic Oxylipin: A Technical Guide to Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate

Abstract This technical guide provides an in-depth exploration of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a specific stereoisomer of a larger class of biologically active molecules known as ox...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides an in-depth exploration of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a specific stereoisomer of a larger class of biologically active molecules known as oxylipins. While direct literature on this precise compound is specialized, its structure is paradigmatic of a family of signaling molecules derived from the oxidative metabolism of polyunsaturated fatty acids in various biological systems, most notably in plants. This document, intended for researchers, scientists, and drug development professionals, will synthesize current knowledge on related compounds to elucidate the probable natural occurrence, biosynthetic pathways, potential biological significance, and the analytical methodologies required for its study. We will delve into the enzymatic machinery likely responsible for its formation, its potential role in cellular signaling and defense, and provide actionable protocols for its extraction, purification, and characterization.

Introduction: The World of Oxylipins

Oxylipins are a vast and structurally diverse family of oxygenated fatty acids that play critical roles as signaling molecules in plants, animals, and fungi.[1] In plants, they are integral to a wide array of physiological processes, including growth, development, and responses to environmental stressors and pathogens.[2][3] These compounds are formed through complex enzymatic cascades, primarily initiated by lipoxygenase (LOX) or cytochrome P450 (CYP) enzymes, which introduce oxygen into polyunsaturated fatty acids (PUFAs) like linoleic acid and α-linolenic acid.[4][5] The resulting hydroperoxides are then further metabolized into a plethora of bioactive molecules, including jasmonates, green leaf volatiles, and various epoxy and hydroxy fatty acids.[1][6]

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate belongs to a subclass of oxylipins characterized by both an epoxide and a hydroxyl group. While its specific natural occurrence is not widely documented in readily available literature, its structure strongly suggests a biosynthetic origin within the plant kingdom, likely as a product of the intricate oxylipin pathway. This guide will, therefore, draw upon the well-established principles of plant oxylipin biochemistry to provide a comprehensive overview of this intriguing molecule.

Physicochemical Properties

A foundational understanding of the molecule's physical and chemical characteristics is paramount for any experimental design.

PropertyValueSource
Molecular Formula C₁₉H₃₂O₄[7]
Molecular Weight 324.46 g/mol [7]
Appearance In solution (typically Acetonitrile)[7]
Purity >98% (as commercially available standard)[7]
InChI Key WLXUJTQNKKVMSC-DNTCLXCTSA-N[7]

Putative Natural Occurrence and Biosynthesis

The precise stereochemistry of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate provides significant clues to its biosynthetic origins. The formation of such epoxy-hydroxy derivatives from linoleic acid in plants is a well-documented process, often as part of a defense response.[8][9]

The Lipoxygenase (LOX) Pathway: The Initiating Step

The biosynthesis is believed to commence with the oxidation of α-linolenic acid (C18:3), a common PUFA in plant tissues. A specific lipoxygenase enzyme would catalyze the dioxygenation of the fatty acid to form a hydroperoxide intermediate. Given the position of the resulting functionalities, a 13-lipoxygenase is the most probable initiating enzyme, which would produce 13(S)-hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoic acid (13-HPOT).

Formation of the Epoxy-alcohol Moiety

The hydroperoxide intermediate is then a substrate for further enzymatic conversion. An epoxy alcohol synthase (EAS), a specialized cytochrome P450 enzyme (CYP74 family), is likely responsible for the formation of the epoxy and alcohol groups.[8][10] This enzyme would catalyze the intramolecular rearrangement of the hydroperoxide, leading to the formation of the 11,12-epoxide and the 13-hydroxyl group. The specific stereochemistry (11S, 12S, 13S) is a direct result of the specific EAS enzyme's catalytic pocket and its interaction with the 13(S)-hydroperoxide substrate.

Esterification

The final step in the formation of the target molecule is the esterification of the carboxylic acid group with methanol. This can occur through the action of a carboxyl methyltransferase.

The proposed biosynthetic pathway is visualized in the diagram below:

Biosynthesis cluster_0 Biosynthetic Pathway of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate ALA α-Linolenic Acid HPOT 13(S)-Hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoic acid (13-HPOT) ALA->HPOT 13-Lipoxygenase (13-LOX) EpoxyAlcohol 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoic acid HPOT->EpoxyAlcohol Epoxy Alcohol Synthase (EAS) Target Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate EpoxyAlcohol->Target Carboxyl Methyltransferase

Caption: Proposed biosynthetic pathway from α-linolenic acid.

Potential Biological and Pharmacological Activities

While direct studies on this specific molecule are limited, the broader class of epoxy-hydroxy fatty acids exhibits a range of biological activities, primarily in the context of plant defense and as signaling molecules in mammals.

Role in Plant Defense

Many oxylipins, including epoxy and hydroxy fatty acids, are known to possess antifungal and antimicrobial properties.[8][11] They are often produced in response to pathogen attack or wounding and can act directly to inhibit pathogen growth or as signaling molecules to activate downstream defense gene expression.[12] It is plausible that Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate plays a similar role in the plant species where it is produced.

Potential Pharmacological Relevance

In mammals, epoxy fatty acids (EpFAs), which are metabolites of PUFAs generated by cytochrome P450 enzymes, are known to have various beneficial bioactivities, including anti-inflammatory, analgesic, and anti-hypertensive effects.[13] These molecules are typically degraded by the soluble epoxide hydrolase (sEH) enzyme.[13] The presence of an epoxide group in the target molecule suggests it could interact with mammalian signaling pathways. The methyl ester form may enhance its bioavailability, acting as a prodrug.[13] Further research is warranted to explore its potential as an anti-inflammatory agent or as an inhibitor of sEH.

Methodologies for Research and Development

The study of novel oxylipins requires robust analytical methods for their extraction, purification, and structural elucidation.

Extraction from Biological Matrices

The extraction of epoxy-hydroxy fatty acids from plant material or other biological samples typically involves a multi-step process designed to isolate these moderately polar lipids.

Protocol 1: General Extraction of Oxylipins from Plant Tissue

  • Homogenization: Flash-freeze fresh plant tissue (e.g., leaves) in liquid nitrogen and grind to a fine powder using a mortar and pestle.

  • Solvent Extraction: Immediately add the powdered tissue to a cold solvent mixture, typically a modified Folch or Bligh-Dyer extraction using chloroform:methanol or hexane:isopropanol.[14] A common ratio is 2:1 (v/v) methanol:chloroform.

  • Phase Separation: After vigorous mixing, add water to induce phase separation. The lipids, including the target molecule, will partition into the lower organic phase.

  • Drying and Reconstitution: Carefully collect the organic phase, dry it under a stream of nitrogen, and reconstitute the lipid extract in a suitable solvent (e.g., methanol or acetonitrile) for further analysis.[14]

The workflow for extraction is depicted below:

Extraction Start Plant Tissue Homogenize Homogenize in Liquid N₂ Start->Homogenize Extract Solvent Extraction (Methanol/Chloroform) Homogenize->Extract Separate Phase Separation (add H₂O) Extract->Separate Collect Collect Organic Phase Separate->Collect Dry Dry under N₂ Collect->Dry End Reconstituted Lipid Extract Dry->End

Caption: General workflow for the extraction of oxylipins.

Purification and Analysis

Due to the complexity of lipid extracts, chromatographic separation is essential for the isolation and quantification of the target molecule.

Protocol 2: HPLC-Based Purification and Analysis

  • Solid-Phase Extraction (SPE): For initial cleanup and fractionation of the crude lipid extract, use a silica-based SPE cartridge. Elute with a gradient of solvents of increasing polarity (e.g., hexane, diethyl ether, ethyl acetate) to separate lipid classes.[15]

  • High-Performance Liquid Chromatography (HPLC): Further purification is achieved using either normal-phase or reversed-phase HPLC.

    • Normal-Phase HPLC: Use a silica column with a non-polar mobile phase (e.g., hexane:isopropanol gradient) to separate isomers based on polarity.[16]

    • Reversed-Phase HPLC: Use a C18 column with a polar mobile phase (e.g., acetonitrile:water or methanol:water gradient) to separate compounds based on hydrophobicity.[17]

  • Detection: An evaporative light-scattering detector (ELSD) or mass spectrometry (MS) can be used for detection. ELSD is suitable for quantification, while MS provides structural information.[16][17]

Structural Characterization

The definitive identification of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate requires a combination of spectroscopic techniques.

  • Gas Chromatography-Mass Spectrometry (GC-MS): After derivatization (e.g., trimethylsilylation of the hydroxyl group), GC-MS can provide information on the molecular weight and fragmentation pattern, which helps to determine the positions of the functional groups.[15]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for elucidating the complete structure, including the stereochemistry of the molecule. The coupling constants and chemical shifts of the protons associated with the epoxide and hydroxylated carbons are particularly informative.

Conclusion and Future Directions

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate represents a fascinating yet understudied member of the plant oxylipin family. Based on its structure, it is highly probable that it originates from the lipoxygenase pathway in plants and plays a role in defense signaling. Its structural similarity to pharmacologically active epoxy fatty acids in mammals suggests a promising avenue for drug discovery, particularly in the area of inflammation.

Future research should focus on:

  • Identifying Natural Sources: Screening various plant species, especially those known to produce a rich diversity of oxylipins, for the presence of this specific molecule.

  • Elucidating the Exact Biosynthetic Enzymes: Cloning and characterizing the specific 13-lipoxygenase and epoxy alcohol synthase responsible for its formation.

  • Investigating Biological Activity: Conducting in vitro and in vivo assays to determine its antifungal, antimicrobial, and anti-inflammatory properties.

This technical guide provides a solid foundation for researchers to embark on the exploration of this and other related oxylipins, paving the way for new discoveries in plant biology and therapeutic development.

References

  • Andreou, A., & Feussner, I. (2009). Lipoxygenases - Structure and reaction mechanism. Phytochemistry, 70(13-14), 1504-1510.
  • Blée, E. (1998). Phytooxylipins and plant defence reactions. Progress in Lipid Research, 37(1), 33-72.
  • Wasternack, C., & Feussner, I. (2018). The Oxylipin Pathways: Biochemistry and Function. Annual Review of Plant Biology, 69, 363-386. [Link]

  • Matsui, K., et al. (2022). Editorial: Oxylipins: The Front Line of Plant Interactions. Frontiers in Plant Science, 13, 874472. [Link]

  • Howe, G. A., & Schilmiller, A. L. (2002). Oxylipin metabolism in response to stress. Current Opinion in Plant Biology, 5(3), 230-236.
  • Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131-1142. [Link]

  • Noordermeer, M. A., van der Goot, A., van Kooij, A. J., Veldink, G. A., & Vliegenthart, J. F. (2001). Fatty acid hydroperoxide lyase: a plant cytochrome P450 enzyme involved in wound healing and pest resistance. Chembiochem, 2(7-8), 494-504. [Link]

  • Pinot, F., & Beisson, F. (2011). Cytochrome P450 metabolizing fatty acids in plants: characterization and physiological roles. The FEBS journal, 278(2), 195–205. [Link]

  • Lundberg, L., et al. (2007). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry.
  • Lee, J., et al. (2020). Biosynthesis of New Epoxy Fatty Acids from C18 Polyunsaturated Fatty Acids by Linoleate 9-Lipoxygenase from Sphingopyxis macrogoltabida. Journal of Agricultural and Food Chemistry, 68(10), 3144-3152.
  • Mubiru, E. (2018). Epoxy fatty acids in foods: Analytics, formation and risk assessment.
  • Pinot, F., & Beisson, F. (2011). Cytochrome P450 metabolizing fatty acids in plants: characterization and physiological roles. FEBS Journal, 278(2), 195-205. [Link]

  • Hamberg, M. (1999).
  • Pinot, F., & Beisson, F. (2011). Cytochrome P450 metabolizing fatty acids in plants: characterization and physiological roles. FEBS Journal, 278(2), 195-205. [Link]

  • Xia, W., & Budge, S. M. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Journal of Chromatography A, 1538, 35-43. [Link]

  • Gérard, H. C., Moreau, R. A., Fett, W. F., & Osman, S. F. (1992). Separation and quantitation of hydroxy and epoxy fatty acid by high-performance liquid chromatography with an evaporative light-scattering detector. Journal of the American Oil Chemists' Society, 69(4), 301-304.
  • Prost, I., et al. (2005). Regio- and stereospecificity of a new potato tuber lipoxygenase, StLOX2.
  • Kleiman, R., Spencer, G. F., & Earle, F. R. (1972). Naturally occurring epoxy acids: i.
  • Ramsden, C. E., et al. (2020). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. bioRxiv. [Link]

  • D'ippolito, S., et al. (2021).
  • Lu, Y., et al. (2021). On the Total Synthesis of 7,8(S,S)-Epoxy-17(S)-hydroxy-4(Z),9(E),11(E),13(Z),15(E),19(Z)-docosahexaenoic Acid Derivative. Molecules, 26(11), 3236. [Link]

  • Kandel, S., et al. (2006). Cytochrome P450-dependent fatty acid hydroxylases in plants. Phytochemistry Reviews, 5, 359-372.
  • Vlček, T., & Petrović, Z. S. (2023). Epoxidation of Fatty Acid Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Molecules, 28(7), 2819. [Link]

  • Ntwampe, S. K. O., & Pretorius, J. A. (2020). The presence of oxygenated lipids in plant defense in response to biotic stress: a metabolomics appraisal. Metabolomics, 16(10), 1-13. [Link]

  • Creative Proteomics. (n.d.). The Protective Role of Waxy Lipids in Plant Defense Mechanisms.
  • Kachroo, A., & Kachroo, P. (2009). Fatty acid-derived signals in plant defense. Annual review of phytopathology, 47, 153–176. [Link]

  • Lee, K. S. S., et al. (2021). Adrenic Acid-Derived Epoxy Fatty Acids Are Naturally Occurring Lipids and Their Methyl Ester Prodrug Reduce Endoplasmic Reticulum Stress and Inflammatory Pain. Journal of medicinal chemistry, 64(7), 3845–3857. [Link]

  • Gardner, H. W. (1991). Recent investigations into the lipoxygenase pathway of plants. Biochimica et Biophysica Acta (BBA)-Lipids and Lipid Metabolism, 1084(3), 221-239.
  • Traxal Technologies. (n.d.). Methyl 12(S),13(S)-epoxy-11(S)-hydroxy-9(Z),15(Z)
  • Cayman Chemical. (n.d.). Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)
  • Vlček, T., & Petrović, Z. S. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Molecules, 28(7), 2819. [Link]

  • Specific Polymers. (n.d.). Bisphenol-free and Bio-based epoxy resins. Specific Polymers.
  • INDOFINE Chemical Company. (n.d.). METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE. INDOFINE Chemical Company. [Link]

  • Dong, M., et al. (2000). (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii. Planta medica, 66(7), 663-664. [Link]

  • Dong, M., et al. (2000). (10 E ,12 Z ,15 Z )-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii. Planta Medica, 66(7), 663-664.
  • Li, Y., et al. (2021). Quantification and molecular imaging of fatty acid isomers from complex biological samples by mass spectrometry. Chemical Science, 12(15), 5446-5454. [Link]

  • Liu, X., et al. (2021). Renewable resource-based epoxy resins derived from multifunctional poly(4-hydroxybenzoates). ACS Sustainable Chemistry & Engineering, 9(3), 1335-1345.
  • Surma, M., & Mor-Gautier, S. (2021). Extraction of Lipids from Liquid Biological Samples for High-Throughput Lipidomics. Metabolites, 11(11), 779. [Link]

  • Tan, L., Ju, H., & Li, J. (2006). [Extraction and determination of short-chain fatty acids in biological samples]. Se pu = Chinese journal of chromatography, 24(1), 81–87. [Link]

Sources

Exploratory

An In-depth Technical Guide to Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate: Stereochemistry and Biological Significance

This guide provides a comprehensive technical overview of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a specific stereoisomer of a complex oxidized lipid metabolite. Intended for researchers, scie...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a specific stereoisomer of a complex oxidized lipid metabolite. Intended for researchers, scientists, and professionals in drug development, this document delves into the molecule's intricate stereochemistry, potential synthetic and analytical methodologies, and its putative biological importance, drawing insights from the broader class of epoxy hydroxy fatty acids.

Introduction: The Emerging Role of Oxidized Lipids

Lipid molecules, once viewed primarily as simple energy storage units and structural components of cell membranes, are now recognized as critical signaling molecules with diverse physiological and pathological roles. Among these, the oxidized metabolites of polyunsaturated fatty acids (PUFAs), such as linoleic acid, are gaining significant attention. These molecules, including the subject of this guide, are products of enzymatic and non-enzymatic oxidation processes and are implicated in a range of biological activities from inflammation resolution to cellular protection.[1][2] The precise stereochemistry of these metabolites is paramount, as even minor changes in the three-dimensional arrangement of atoms can drastically alter their biological function.

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is an esterified form of a specific epoxy hydroxy derivative of linoleic acid. Its structure, featuring a vicinal epoxy and hydroxyl group along with specific cis (Z) double bond configurations, suggests a high degree of stereochemical complexity and, consequently, a potentially specific biological role. Understanding this molecule requires a deep dive into its stereochemical features, the methods to synthesize and isolate it in a stereochemically pure form, and its interactions within biological systems.

Stereochemical Architecture and Its Implications

The defining feature of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is its precise three-dimensional structure. The nomenclature itself specifies the absolute configuration at three chiral centers (C11, C12, and C13) and the geometry of two double bonds (C9 and C15).

  • Chiral Centers: The (S) configuration at C11, C12, and C13 dictates a specific spatial arrangement of the hydroxyl and epoxy groups. This defined stereochemistry is crucial for its interaction with enzymes, receptors, and other biological targets. The relative stereochemistry of the epoxide (S,S) and the adjacent hydroxyl group (S) creates a unique topographical feature that can be recognized with high specificity by cellular machinery.

  • Double Bond Geometry: The (Z) or cis configuration of the double bonds at C9 and C15 influences the overall shape of the fatty acid chain, introducing kinks that affect its packing in membranes and its fit into binding pockets of proteins.

The combination of these stereochemical elements results in a molecule with a distinct shape, which is fundamental to its biological activity. It is well-established in pharmacology that different enantiomers and diastereomers of a compound can have vastly different, and sometimes opposing, biological effects.[3]

Diagram of the Stereochemical Structure:

Caption: Stereochemical representation of the target molecule.

Synthesis and Analytical Strategies

The synthesis and analysis of a single, pure stereoisomer of a complex molecule like Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate present significant challenges. The approaches generally fall into two categories: enzymatic synthesis and total chemical synthesis.

Enzymatic Synthesis

Nature has evolved highly stereoselective enzymes that can produce specific isomers of oxidized lipids.[4] Cytochrome P450 (P450) enzymes and lipoxygenases (LOX) are key players in the biosynthesis of these compounds.[5] A chemoenzymatic approach often provides an efficient route to obtaining enantiomerically pure products.

Proposed Enzymatic Synthesis Workflow:

G Substrate Linoleic Acid Methyl Ester Intermediate1 Specific Hydroperoxy Intermediate Substrate->Intermediate1 Stereoselective Lipoxygenase Intermediate2 Epoxy Alcohol Precursor Intermediate1->Intermediate2 Peroxygenase or Isomerase Product Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy- 9(Z),15(Z)-octadecadienoate Intermediate2->Product Epoxidase (e.g., P450)

Caption: A potential chemoenzymatic synthesis pathway.

Total Chemical Synthesis

Total synthesis offers a versatile, albeit often more laborious, route to specific stereoisomers.[1] Key strategies include the use of chiral building blocks, asymmetric reactions like the Sharpless asymmetric epoxidation, and stereocontrolled olefination reactions such as the Wittig reaction to establish the correct double bond geometry.[5]

A Generalized Total Synthesis Protocol:

  • Starting Material Selection: Choose a suitable chiral starting material or employ an early-stage asymmetric reaction to set the first stereocenter.

  • Chain Elongation: Utilize standard organic chemistry reactions (e.g., Grignard reactions, cross-couplings) to build the carbon skeleton.

  • Stereoselective Epoxidation: Introduce the epoxide with the desired (S,S) stereochemistry using a chiral catalyst or directing group. A Sharpless asymmetric epoxidation is a common choice for allylic alcohols.[5]

  • Hydroxyl Group Installation: Introduce the hydroxyl group with the correct (S) configuration, potentially through a stereoselective reduction of a ketone or opening of a chiral epoxide.

  • Double Bond Formation: Employ stereoselective olefination reactions (e.g., Wittig or Horner-Wadsworth-Emmons) to create the (Z)-double bonds.

  • Esterification: Convert the terminal carboxylic acid to the methyl ester.

Analytical Methods for Chiral Separation and Characterization

Distinguishing between different stereoisomers is a critical analytical challenge. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is the gold standard for this purpose.[3][6][7][8]

Table 1: Key Parameters for Chiral HPLC Method Development

ParameterDescriptionRationale
Chiral Stationary Phase (CSP) Polysaccharide-based (e.g., Chiralpak AD, Chiralcel OJ) or macrocyclic glycopeptide columns are common choices.[6][9]These phases provide a chiral environment that allows for differential interaction with enantiomers, leading to their separation.
Mobile Phase A mixture of a non-polar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol, ethanol) for normal-phase, or aqueous buffers with organic modifiers (e.g., acetonitrile) for reversed-phase.[9]The mobile phase composition is optimized to achieve the best balance between resolution and analysis time.
Additives Small amounts of an acid (e.g., trifluoroacetic acid) for acidic analytes or a base (e.g., diethylamine) for basic analytes can improve peak shape.[9]Additives can suppress ionization and reduce tailing, leading to sharper peaks and better resolution.
Detection UV detection is often suitable for these compounds due to the conjugated double bonds. Mass spectrometry (MS) provides structural confirmation.[6]The choice of detector depends on the required sensitivity and the need for structural information.

Representative Chiral HPLC Separation Workflow:

G Start Inject Racemic or Diastereomeric Mixture Column Chiral HPLC Column (e.g., Chiralpak AD-RH) Start->Column Elution Gradient or Isocratic Elution Column->Elution Detection UV/Vis or Mass Spectrometry Detector Elution->Detection Result Separated Enantiomers/Diastereomers Detection->Result

Caption: Workflow for chiral separation by HPLC.

Biological Significance and Potential Therapeutic Applications

While direct biological data for Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is limited in the public domain, we can infer its potential significance from studies on related oxidized linoleic acid metabolites (OXLAMs). These molecules are known to be involved in the regulation of inflammation and oxidative stress.[2][10]

Anti-Inflammatory and Pro-Resolving Activities

Many epoxy fatty acids are known to have anti-inflammatory properties. They can act as agonists for peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors that regulate gene expression involved in inflammation and metabolism.[11] For instance, related compounds have been shown to inhibit the production of pro-inflammatory mediators like nitric oxide (NO) and tumor necrosis factor-alpha (TNF-α) in macrophages stimulated with lipopolysaccharide (LPS).[10] Some hydroxylated fatty acid methyl esters have also demonstrated anti-inflammatory effects.[12]

Modulation of Oxidative Stress Response

Certain oxidized metabolites of linoleic acid can activate the antioxidant response element (ARE), a key regulatory element in the expression of cytoprotective genes.[2] This activation is often mediated by the transcription factor Nrf2. By inducing the expression of antioxidant enzymes like heme oxygenase-1 (HO-1), these molecules can help protect cells from oxidative damage.[10][11]

Potential Signaling Pathway Involvement:

G Molecule Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy- 9(Z),15(Z)-octadecadienoate PPAR PPAR Activation Molecule->PPAR NFkB NF-κB Inhibition Molecule->NFkB Nrf2 Nrf2 Activation Molecule->Nrf2 Inflammation Decreased Pro-inflammatory Cytokine Production PPAR->Inflammation NFkB->Inflammation OxidativeStress Increased Antioxidant Gene Expression Nrf2->OxidativeStress

Sources

Foundational

A Comprehensive Technical Guide to Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate

Executive Summary: This document provides an in-depth technical analysis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, an oxidized derivative of polyunsaturated fatty acids. As a member of the ox...

Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary: This document provides an in-depth technical analysis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, an oxidized derivative of polyunsaturated fatty acids. As a member of the oxylipin family, this molecule and its structural analogs are of significant interest to researchers in biochemistry, pharmacology, and drug development due to their potential roles in biological signaling pathways, particularly those related to inflammation. This guide covers the compound's fundamental physicochemical properties, advanced analytical characterization methods, plausible synthetic pathways, and its biological context, offering a consolidated resource for scientific professionals.

Introduction: The Context of Epoxy-Hydroxy Fatty Acid Derivatives

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate belongs to a class of bioactive lipids known as oxylipins. These molecules are generated through the enzymatic or non-enzymatic oxidation of polyunsaturated fatty acids (PUFAs) like linoleic acid and α-linolenic acid. The introduction of oxygen-containing functional groups, such as epoxides and hydroxyls, transforms the relatively inert fatty acid precursors into potent signaling molecules.

Epoxy-hydroxy fatty acid derivatives are implicated in a variety of physiological and pathophysiological processes. For instance, related compounds are known to be products of the lipoxygenase (LOX) pathway and can act as modulators of inflammation, vascular tone, and tissue repair.[1][2] The specific stereochemistry of the epoxide and hydroxyl groups is critical for biological activity, often determining the molecule's interaction with specific enzymes and receptors. Understanding the properties of a specific isomer, such as the one detailed here, is therefore crucial for elucidating its precise biological function.

G PUFA Polyunsaturated Fatty Acid (e.g., Linoleic Acid) LOX Lipoxygenase (LOX) Enzyme PUFA->LOX Oxygenation Hydroperoxide Hydroperoxy Fatty Acid (HPODE) LOX->Hydroperoxide Enzymatic_Conversion Epoxidase / Isomerase Activity Hydroperoxide->Enzymatic_Conversion Rearrangement Target_Molecule Epoxy-Hydroxy Fatty Acid (e.g., The Topic Compound) Enzymatic_Conversion->Target_Molecule Signaling Biological Signaling (e.g., Inflammation, Resolution) Target_Molecule->Signaling Activates

Caption: Generalized biosynthetic pathway for epoxy-hydroxy fatty acids.

Core Physicochemical Properties

The precise identification and handling of this compound rely on a clear understanding of its fundamental properties. These characteristics are summarized below.

PropertyValueSource(s)
IUPAC Name Methyl (9Z,15Z)-10-[(2S,3S)-3-[(1S)-1-hydroxyhex-3-en-1-yl]oxiran-2-yl]dec-9-enoate[3]
CAS Number 874393-57-4[3]
Molecular Formula C₁₉H₃₂O₄[3][4]
Molecular Weight 324.46 g/mol [3][4]
Stereochemistry 11(S), 12(S), 13(S) for chiral centers; 9(Z), 15(Z) for double bonds[3]
Physical Form Typically supplied as a liquid or in an acetonitrile solution[3][5]
Purity Commercially available at >98% purity[3][4][5][6]
Storage Conditions Recommended storage in a freezer at -20°C to prevent degradation[4][5]
InChI Key WLXUJTQNKKVMSC-DNTCLXCTSA-N[3]

Structural Elucidation and Analytical Protocols

Confirming the identity and purity of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate requires a multi-platform analytical approach. The causality for selecting these techniques lies in their ability to provide orthogonal information, from atomic connectivity to precise mass and isomeric purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H-NMR spectroscopy is a primary tool for structural confirmation. The expected spectrum provides definitive evidence for the presence of the key functional groups.

  • Expert Insight: The most diagnostic signals are those of the epoxy ring protons. The conversion of olefinic protons (typically ~5.3-5.6 ppm) to the upfield region of ~2.9-3.2 ppm is a clear indicator of successful epoxidation.[7] The specific coupling constants between these protons are used to confirm the cis or trans nature of the epoxide, which is dictated by the geometry of the precursor double bond.

Key Expected ¹H-NMR Resonances:

  • Methyl Ester (-OCH₃): A sharp singlet at ~3.6-3.7 ppm.

  • Olefinic Protons (-CH=CH-): Multiplets in the range of ~5.3-5.8 ppm.

  • Epoxy Protons (-CH(O)CH-): Multiplets around ~2.9-3.2 ppm.[7]

  • Carbinol Proton (-CH(OH)-): A multiplet whose chemical shift is dependent on the solvent and concentration, typically ~3.9-4.2 ppm.

  • Terminal Methyl Group (-CH₃): A triplet at ~0.9 ppm.

Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular weight and providing structural information through fragmentation analysis.

  • High-Resolution MS (HRMS): This technique provides the exact mass of the molecule, allowing for the unambiguous determination of its elemental formula (C₁₉H₃₂O₄).

  • Gas Chromatography-MS (GC-MS): Analysis of the trimethylsilyl (TMS) ether derivative is common. The fragmentation pattern in Electron Ionization (EI) mode would show characteristic losses and cleavages that help pinpoint the locations of the functional groups.

  • Liquid Chromatography-Tandem MS (LC-MS/MS): This is the preferred method for quantification in biological samples. A precursor ion corresponding to the molecule's mass is selected and fragmented to produce specific product ions. The transition from a specific precursor to a product ion (Multiple Reaction Monitoring, MRM) provides high selectivity and sensitivity.

Chromatographic Purification Workflow

Purification of epoxy-hydroxy fatty acids from a synthetic reaction or biological extract is critical for accurate characterization and bioassays.

G start Crude Product (from synthesis or extraction) silica Silica Gel Column Chromatography (Normal Phase) start->silica Load with non-polar solvent fractions Collect Fractions silica->fractions Elute with solvent gradient (e.g., Hexane:Ethyl Acetate) tlc TLC Analysis of Fractions fractions->tlc Spot each fraction pool Pool Pure Fractions tlc->pool Identify and combine fractions with target Rf evap Solvent Evaporation pool->evap final Pure Compound (>98%) evap->final

Caption: Standard workflow for the purification of the target compound.

Chemical Synthesis and Reactivity

Conceptual Synthetic Strategy

While the exact biosynthetic pathway for this specific isomer is not detailed in the literature, a plausible chemical synthesis can be designed based on established methods for related oxylipins.[1][8] A convergent and stereocontrolled approach is paramount.

Protocol Rationale: The strategy involves building the carbon skeleton and then sequentially and stereoselectively introducing the oxygen-containing functional groups. A Sharpless asymmetric epoxidation is a cornerstone technique for installing an epoxide with a defined stereochemistry, providing a self-validating system where the choice of chiral catalyst directly dictates the product's stereoisomeric form.[8]

Step-by-Step Conceptual Protocol:

  • Precursor Synthesis: Begin with a commercially available C10 or C12 building block containing a terminal alkyne and the methyl ester group.

  • Chain Elongation: Utilize alkyne chemistry (e.g., Sonogashira or Negishi coupling) to attach the remaining C6 fragment that contains the second double bond.

  • Selective Reduction: Reduce the alkyne to a cis-(Z)-alkene using a catalyst like Lindlar's catalyst. This step is critical for establishing the 9(Z) geometry.

  • Asymmetric Epoxidation: Protect the existing hydroxyl group (if present) and then perform a Sharpless asymmetric epoxidation on the appropriate double bond to create the 11(S),12(S)-epoxide. The choice of diethyl tartrate isomer ((+)-DET or (-)-DET) controls the stereochemical outcome.

  • Hydroxyl Group Installation: Introduce the 13(S)-hydroxyl group, potentially via a stereoselective reduction of a corresponding ketone.

  • Deprotection and Purification: Remove any protecting groups and purify the final product using silica gel chromatography as outlined in the workflow above.[1]

Chemical Stability and Handling
  • Epoxide Ring Strain: The three-membered epoxide ring is strained and susceptible to ring-opening under either acidic or strongly nucleophilic conditions. Therefore, exposure to strong acids or bases during workup or storage should be avoided.

  • Oxidation: The allylic hydroxyl group and the double bonds can be susceptible to oxidation. It is recommended to store the compound under an inert atmosphere (e.g., argon or nitrogen) and at low temperatures (-20°C or below).

  • Derivatization for Analysis: For GC-MS analysis, the hydroxyl group is typically derivatized to a more volatile and stable trimethylsilyl (TMS) ether. The methyl ester itself is generally stable to these conditions.

Biological Context and Research Applications

Derivatives of linoleic and α-linolenic acid, including epoxy-hydroxy structures, are recognized as important signaling molecules.[1][9] Compounds with similar structures have demonstrated potent biological activities.

  • Anti-inflammatory Potential: Many LOX-derived metabolites of PUFAs are involved in the resolution phase of inflammation.[2] Therefore, this compound could be investigated for its ability to suppress inflammatory responses in cellular and animal models. For example, related hydroxy-octadecadienoic acid methyl esters have shown anti-inflammatory effects.[2][10]

  • Pro-resolving Mediators: This molecule could be a candidate or a precursor to specialized pro-resolving mediators (SPMs), a class of lipids that actively orchestrate the return to tissue homeostasis after injury or infection.

  • Research Tool: As a well-defined stereoisomer, it serves as an essential analytical standard for LC-MS/MS-based lipidomics studies. Its use allows researchers to accurately identify and quantify its presence in biological systems, helping to map out metabolic pathways.

  • Drug Development Target: The enzymes responsible for the synthesis and degradation of such oxylipins are potential targets for drug development. Having access to the pure metabolite allows for its use in screening assays to identify inhibitors or modulators of these enzymes.

References

Exploratory

A Technical Guide to the Preliminary Bioactivity Investigation of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate

Authored for Researchers, Scientists, and Drug Development Professionals Introduction: Unveiling a Novel Oxylipin Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a structurally distinct oxylipin, a...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Novel Oxylipin

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a structurally distinct oxylipin, a class of signaling molecules derived from the oxygenation of polyunsaturated fatty acids (PUFAs).[1][2] Oxylipins are pivotal mediators in a vast array of biological processes in both plants and animals, including inflammation, immune responses, and cell growth.[1][3][4] The specific molecule is a methylated derivative of a di-unsaturated 18-carbon fatty acid, featuring both an epoxide and a hydroxyl group. This unique combination of functional groups suggests potential for novel biological activities, distinguishing it from more commonly studied prostaglandins and leukotrienes.

The rationale for this investigation is grounded in the well-documented bioactivity of structurally related lipid mediators. Metabolites of linoleic acid, for instance, have demonstrated significant anti-inflammatory properties.[5][6][7][8][9] The presence of an epoxy-alcohol moiety is particularly intriguing, as this structure is found in natural products with a range of therapeutic potentials.[10] This guide provides a comprehensive framework for the initial in vitro characterization of this compound, from foundational cytotoxicity assessments to preliminary mechanistic inquiries into its potential as an anti-inflammatory or anti-proliferative agent.

Compound Profile and Handling

A thorough understanding of the compound's physicochemical properties is paramount for reliable and reproducible experimental outcomes.

2.1 Physicochemical Data

PropertyValueSource
Molecular Formula C₁₉H₃₂O₄[11]
Molecular Weight 324.46 g/mol [11]
Stereochemistry 11(S), 12(S), 13(S)[11]
Double Bonds 9(Z), 15(Z)[11]
Appearance Typically supplied in an acetonitrile solution[11]
CAS Number 874393-57-4[11]

2.2 Rationale for Handling and Storage Epoxy fatty acids can be sensitive to hydrolysis and oxidation. The epoxide ring, in particular, can be opened under acidic conditions. Therefore, meticulous handling is required.

  • Storage: The compound should be stored under an inert atmosphere (e.g., argon or nitrogen) at -20°C or lower to prevent degradation.

  • Solvent Choice: The compound is typically provided in acetonitrile. For cell-based assays, a stock solution should be prepared in a biocompatible solvent like dimethyl sulfoxide (DMSO) or ethanol. It is critical to determine the final solvent concentration in the cell culture medium and to include a vehicle control in all experiments to account for any solvent-induced effects. The final DMSO concentration should ideally be kept below 0.1% to avoid cytotoxicity.

  • Preparation of Working Solutions: Prepare fresh working solutions for each experiment by diluting the stock solution in the appropriate cell culture medium immediately before use. Avoid repeated freeze-thaw cycles of the stock solution.

Proposed Experimental Workflow for Bioactivity Screening

The preliminary investigation is designed as a tiered approach, starting with broad screening and moving towards more specific mechanistic questions. This workflow ensures that resources are used efficiently and that subsequent experiments are built upon a solid foundation of data.

G cluster_0 Phase 1: Foundational Assays cluster_1 Phase 2: Primary Bioactivity Screening cluster_2 Phase 3: Preliminary Mechanism of Action A Cytotoxicity Profiling (e.g., MTT/XTT Assay) B Determine Non-Toxic Concentration Range (IC10, IC50) A->B Establish dose range C Anti-inflammatory Assay (LPS-stimulated Macrophages) B->C Use sub-toxic concentrations D Anti-proliferative Assay (Cancer Cell Lines) B->D Use sub-toxic concentrations F Cytokine Profiling (ELISA/Multiplex) C->F If anti-inflammatory activity is observed E Antioxidant Assay (e.g., DPPH/ABTS) G Signaling Pathway Analysis (Western Blot for NF-κB, MAPK) F->G Probe upstream signaling

Figure 1. A tiered experimental workflow for the preliminary bioactivity assessment of the target compound.

Detailed Experimental Protocols

4.1 Foundational Study: Cytotoxicity Assessment

  • Causality: Before assessing any specific bioactivity, it is essential to determine the concentrations at which the compound is not cytotoxic. Any observed effect in subsequent assays (e.g., reduced inflammation) could be an artifact of cell death if the compound is toxic at the tested concentrations. The MTT assay is a standard colorimetric assay that measures metabolic activity, which is an indicator of cell viability.

  • Protocol: MTT Assay for Cytotoxicity

    • Cell Seeding: Seed a relevant cell line (e.g., RAW 264.7 macrophages for inflammation studies or a cancer cell line like HeLa for proliferation studies) in a 96-well plate at a density of 1 x 10⁴ cells/well. Allow cells to adhere overnight.

    • Compound Treatment: Prepare serial dilutions of the test compound in complete culture medium, ranging from a high concentration (e.g., 100 µM) to a low concentration (e.g., 0.1 µM). Remove the old medium from the cells and add 100 µL of the compound-containing medium to each well. Include a vehicle control (medium with the same percentage of DMSO) and a positive control for cell death (e.g., doxorubicin).

    • Incubation: Incubate the plate for 24 to 48 hours in a humidified incubator at 37°C and 5% CO₂.

    • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

    • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

    • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

    • Analysis: Calculate cell viability as a percentage of the vehicle control. Plot the viability against the compound concentration to determine the IC50 (the concentration that inhibits 50% of cell viability). For subsequent bioactivity assays, use concentrations well below the IC50 value (e.g., at or below the IC10).

4.2 Primary Screening: Anti-Inflammatory Activity

  • Causality: Many oxylipins are potent modulators of the inflammatory response.[2] A common and robust model for inducing inflammation in vitro is the stimulation of macrophages with lipopolysaccharide (LPS), a component of Gram-negative bacteria. This stimulation activates inflammatory signaling pathways like NF-κB, leading to the production of inflammatory mediators such as nitric oxide (NO) and cytokines (e.g., TNF-α, IL-6). This assay will determine if the compound can suppress this inflammatory response.

  • Protocol: Nitric Oxide (NO) Inhibition in LPS-Stimulated RAW 264.7 Macrophages

    • Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at 5 x 10⁴ cells/well and allow them to adhere overnight.

    • Pre-treatment: Treat the cells with various non-toxic concentrations of the test compound for 1-2 hours. Include a vehicle control and a positive control (e.g., dexamethasone).

    • Inflammatory Stimulus: Add LPS (final concentration of 1 µg/mL) to all wells except the negative control wells.

    • Incubation: Incubate the plate for 24 hours.

    • Nitrite Measurement (Griess Assay):

      • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

      • Add 50 µL of Griess Reagent I (1% sulfanilamide in 5% phosphoric acid) to each well.

      • Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to each well.

      • Incubate for 10 minutes at room temperature, protected from light.

    • Data Acquisition: Measure the absorbance at 540 nm.

    • Analysis: Create a standard curve using sodium nitrite. Quantify the amount of nitrite in the samples and express it as a percentage of the LPS-only treated control.

Preliminary Mechanism of Action (MoA) Investigation

Should the primary screening reveal significant anti-inflammatory activity, the next logical step is to investigate the underlying mechanism. A key signaling pathway in inflammation is the NF-κB pathway.

  • Causality: The transcription factor NF-κB is a master regulator of inflammatory gene expression. In unstimulated cells, it is held inactive in the cytoplasm by an inhibitor protein, IκBα. Upon stimulation by LPS, IκBα is phosphorylated and degraded, allowing NF-κB (specifically the p65 subunit) to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Western blotting for the phosphorylated (active) form of p65 can reveal if the compound interferes with this critical upstream signaling event.

G LPS LPS TLR4 TLR4 Receptor LPS->TLR4 Binds IKK IKK Complex TLR4->IKK Activates p_IkBa p-IκBα IKK->p_IkBa Phosphorylates IκBα IkBa_p65 IκBα-p65/p50 (Inactive NF-κB in Cytoplasm) p65_p50_nuc p65/p50 (Active NF-κB in Nucleus) p_IkBa->p65_p50_nuc IκBα degrades, releasing p65/p50 Genes Pro-inflammatory Genes (TNF-α, IL-6, iNOS) p65_p50_nuc->Genes Activates Transcription Compound Test Compound (Hypothesized Point of Inhibition) Compound->IKK ?

Figure 2. Hypothesized inhibition of the NF-κB signaling pathway by the test compound.

  • Protocol: Western Blot for Phospho-p65

    • Cell Culture and Treatment: Seed RAW 264.7 cells in a 6-well plate. Grow to 80-90% confluency. Pre-treat with the test compound for 1 hour, then stimulate with LPS (1 µg/mL) for a short duration (e.g., 30 minutes, to capture peak phosphorylation).

    • Protein Extraction: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

    • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

    • SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto a polyacrylamide gel and separate the proteins by electrophoresis.

    • Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

    • Immunoblotting:

      • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

      • Incubate with a primary antibody against phospho-p65 (Ser536) overnight at 4°C.

      • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Detection: Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

    • Stripping and Re-probing: To ensure equal protein loading, strip the membrane and re-probe with an antibody for total p65 and a loading control like β-actin or GAPDH.

    • Analysis: Quantify the band intensities using densitometry software. Normalize the phospho-p65 signal to the total p65 signal and/or the loading control.

Data Presentation and Interpretation

Quantitative data should be presented clearly to allow for straightforward interpretation.

Table 1: Example Data Summary for Bioactivity Screening

Assay Endpoint Measured Concentration Result (% of Control) Interpretation
Cytotoxicity (MTT) Cell Viability 100 µM 15% ± 4% Highly cytotoxic
10 µM 88% ± 6% Non-cytotoxic
1 µM 99% ± 3% Non-cytotoxic
Anti-inflammation (Griess) Nitric Oxide Production 10 µM 45% ± 8% Significant inhibition

| | | 1 µM | 75% ± 10% | Moderate inhibition |

  • Interpretation: The example data suggests the compound is cytotoxic at 100 µM but not at or below 10 µM. At non-toxic concentrations, it demonstrates a dose-dependent inhibition of nitric oxide production, indicating promising anti-inflammatory activity. These results would strongly justify proceeding to mechanistic studies, such as the Western blot for phospho-p65, using the 1 µM and 10 µM concentrations.

References

  • Wasternack, C. & Feussner, I. (2018). The Oxylipin Pathways: Biochemistry and Function. Annual Review of Plant Biology, 69, 363-386. Available at: [Link]

  • Wikipedia. (n.d.). Oxylipin. Wikipedia. Available at: [Link]

  • Mosblech, A., Feussner, I., & Heilmann, I. (2009). Oxylipin signaling: A paradigm for fatty acid signaling in plants. Plant, Cell & Environment, 32(10), 1347-1360. Available at: [Link]

  • Eckardt, N.A. (2008). Novel Oxylipin Signaling Cascades. The Plant Cell, 20(4), 808. Available at: [Link]

  • Gabbs, M., et al. (2021). The emerging role of oxylipins in thrombosis and diabetes. ResearchGate. Available at: [Link]

  • Nguyen, T., Aparicio, M., & Saleh, M. (2016). Corchorus Olitorius Linn: A Rich Source of Ω3-Fatty Acids. Pharmaceutica Analytica Acta, 7(6). Available at: [Link]

  • NutraIngredients. (2015). Linoleic acid metabolite backed to battle intestinal inflammation. NutraIngredients.com. Available at: [Link]

  • Al-sayed, E., & El-Naga, R. (2021). Fatty acids composition of Corchorus olitorius and Hibiscus sabdariffa oilseeds. Journal of the Saudi Society of Agricultural Sciences, 20(3), 153-158. Available at: [Link]

  • Nguyen, T., Aparicio, M., & Saleh, M.A. (2016). Corchorus Olitorius Linn: A Rich Source of Ω3-Fatty Acids. PubMed. Available at: [Link]

  • Kuda, O., et al. (2019). Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals. Journal of Biological Chemistry, 294(27), 10698-10707. Available at: [Link]

  • ScienceDaily. (2015). Microbial metabolite of linoleic acid ameliorates intestinal inflammation. ScienceDaily. Available at: [Link]

  • Kuda, O., et al. (2019). Linoleic Acid Esters of Hydroxy Linoleic Acids Are Anti-Inflammatory Lipids Found in Plants and Mammals. PubMed. Available at: [Link]

  • ResearchGate. (n.d.). (PDF) Corchorus Olitorius Linn: A Rich Source of Ω3-Fatty Acids. ResearchGate. Available at: [Link]

  • ResearchGate. (n.d.). Corchorus Olitorius Linn: A Rich Source of Ω3-Fatty Acids | Request PDF. ResearchGate. Available at: [Link]

  • Monk, J.M., et al. (2018). Anti-inflammatory effects of α-linolenic acid in M1-like macrophages are associated with enhanced production of oxylipins from α-linolenic and linoleic acid. The Journal of Nutritional Biochemistry, 56, 165-174. Available at: [Link]

  • ResearchGate. (n.d.). (PDF) Synthesis and Biological Activity of Epoxy Analogues of 3-dehydroteasterone. ResearchGate. Available at: [Link]

  • Traxal Technologies. (n.d.). Methyl 12(S),13(S)-epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate. Traxal Technologies. Available at: [Link]

  • MDPI. (n.d.). Epoxide-Based Synthetic Approaches toward Polypropionates and Related Bioactive Natural Products. MDPI. Available at: [Link]

  • National Institutes of Health. (n.d.). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. PMC. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis and Biological Activity of A-Hydroxyphosphonates | Request PDF. ResearchGate. Available at: [Link]

  • Diab, T., et al. (2021). Characterization, antioxidant, and cytotoxic effects of some Egyptian wild plant extracts. Beni-Suef University Journal of Basic and Applied Sciences, 10(1), 13. Available at: [Link]

Sources

Foundational

An In-Depth Technical Guide to the Enzymatic Formation of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate

Introduction Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a complex oxylipin, a class of signaling molecules derived from the oxidation of polyunsaturated fatty acids. These molecules play crucia...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a complex oxylipin, a class of signaling molecules derived from the oxidation of polyunsaturated fatty acids. These molecules play crucial roles in a myriad of biological processes in both plants and animals, including inflammation, pain perception, and defense mechanisms. The precise stereochemistry of this particular compound suggests a highly specific and regulated enzymatic pathway for its biosynthesis. This guide provides a comprehensive overview of the key enzymes involved in its formation, their mechanisms of action, and detailed protocols for their identification and characterization. This document is intended for researchers, scientists, and professionals in drug development who are engaged in the study of lipid metabolism and signaling.

The Biosynthetic Pathway: A Two-Step Enzymatic Cascade

The formation of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate from α-linolenic acid is a stereospecific two-step process involving the sequential action of a lipoxygenase (LOX) and an epoxy alcohol synthase (EAS).

Step 1: Lipoxygenase-Catalyzed Hydroperoxidation

The initial step in the biosynthesis is the introduction of molecular oxygen into the α-linolenic acid backbone by a lipoxygenase. Lipoxygenases are a family of non-heme iron-containing enzymes that catalyze the dioxygenation of polyunsaturated fatty acids. The regiospecificity and stereospecificity of the lipoxygenase are critical in determining the final structure of the oxylipin.

For the synthesis of the target molecule, a 13-lipoxygenase is required to abstract a hydrogen atom from the C-11 position of α-linolenic acid, followed by the insertion of oxygen at the C-13 position. This reaction results in the formation of 13(S)-hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoic acid (13S-HPOT) . The "(S)" configuration at the C-13 position is crucial for the subsequent enzymatic step.

Step 2: Epoxy Alcohol Synthase-Mediated Transformation

The 13S-HPOT intermediate is then converted into the final epoxy-alcohol product by an epoxy alcohol synthase (EAS) . These enzymes are a specialized class of cytochrome P450s, often belonging to the CYP74 family in plants, that catalyze the isomerization of fatty acid hydroperoxides.[1][2]

The epoxy alcohol synthase utilizes the hydroperoxide group to form an epoxide ring and a hydroxyl group. The specific EAS involved in this pathway catalyzes the formation of an 11(S),12(S)-epoxide and a 13(S)-hydroxyl group, yielding 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate . The final methylation of the carboxylic acid to form the methyl ester can occur through the action of a methyltransferase, or it can be done synthetically for analytical purposes.

Biosynthetic_Pathway cluster_step1 Step 1: Lipoxygenase Action cluster_step2 Step 2: Epoxy Alcohol Synthase Action alpha_Linolenic_Acid α-Linolenic Acid 13S_HPOT 13(S)-HPOT alpha_Linolenic_Acid->13S_HPOT 13-Lipoxygenase (13-LOX) Target_Molecule Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy- 9(Z),15(Z)-octadecadienoate 13S_HPOT->Target_Molecule Epoxy Alcohol Synthase (EAS)

Key Enzymes and Their Characteristics

A thorough understanding of the enzymes involved is paramount for any research or development effort targeting this pathway.

13-Lipoxygenase (13-LOX)
  • Function: Catalyzes the stereospecific insertion of oxygen at the C-13 position of α-linolenic acid.

  • Cofactor: Non-heme iron.

  • Mechanism: The reaction proceeds via a radical mechanism where a hydrogen atom is abstracted from the doubly allylic C-11 position, leading to a pentadienyl radical intermediate. Molecular oxygen then adds to the C-13 position, followed by reduction to form the hydroperoxide.

  • Importance of Stereospecificity: The formation of the 13(S) hydroperoxide is essential for the subsequent recognition and processing by the specific epoxy alcohol synthase.

Epoxy Alcohol Synthase (EAS)
  • Function: Isomerizes the 13S-hydroperoxide to form an epoxy alcohol.

  • Enzyme Family: Typically a cytochrome P450 of the CYP74 clan.[1][2]

  • Mechanism: The enzyme catalyzes an intramolecular rearrangement of the hydroperoxide. The precise mechanism involves the formation of an allene oxide intermediate which is then hydrolyzed to the epoxy alcohol. The stereochemistry of the final product is strictly controlled by the enzyme's active site.

  • Substrate Specificity: These enzymes are often highly specific for a particular hydroperoxide isomer.

Experimental Protocols for Enzyme Identification and Characterization

The following protocols provide a framework for the identification and characterization of the enzymes involved in the formation of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate.

Protocol 1: Identification of Lipoxygenase and Epoxy Alcohol Synthase Activity in Tissue Homogenates
  • Tissue Homogenization:

    • Homogenize fresh or frozen tissue samples in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 1 mM EDTA and 0.1% Triton X-100) on ice.

    • Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C to remove cell debris. The supernatant will contain cytosolic enzymes, including lipoxygenases. The pellet can be resuspended to assay for membrane-bound enzymes like some epoxy alcohol synthases.

  • Enzyme Assay:

    • Incubate the tissue homogenate (supernatant or resuspended pellet) with α-linolenic acid (e.g., 100 µM) in the reaction buffer at a controlled temperature (e.g., 25°C) for a defined period (e.g., 15-30 minutes).

    • Stop the reaction by adding a solvent like methanol or by acidifying the mixture.

  • Product Extraction and Analysis:

    • Extract the lipid products using a solid-phase extraction (SPE) column or liquid-liquid extraction with a solvent like ethyl acetate.

    • Analyze the extracted products by High-Performance Liquid Chromatography (HPLC) coupled with a UV detector (to detect conjugated dienes in the hydroperoxide) and a mass spectrometer (LC-MS) for product identification based on mass-to-charge ratio and fragmentation patterns.

    • Compare the retention time and mass spectra with an authentic standard of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate.

Protocol1_Workflow Start Tissue Sample Homogenization Homogenize in Buffer Start->Homogenization Centrifugation Centrifuge (10,000 x g) Homogenization->Centrifugation Supernatant Supernatant (Cytosolic Enzymes) Centrifugation->Supernatant Pellet Pellet (Membrane-bound Enzymes) Centrifugation->Pellet Enzyme_Assay Incubate with α-Linolenic Acid Supernatant->Enzyme_Assay Pellet->Enzyme_Assay Extraction Lipid Extraction (SPE or LLE) Enzyme_Assay->Extraction Analysis LC-MS Analysis Extraction->Analysis End Product Identification Analysis->End

Protocol 2: Purification of Lipoxygenase and Epoxy Alcohol Synthase
  • Protein Expression (for recombinant enzymes):

    • Clone the candidate genes for the lipoxygenase and epoxy alcohol synthase into an appropriate expression vector (e.g., pET vector for E. coli expression).

    • Transform the expression vector into a suitable host strain.

    • Induce protein expression with an appropriate inducer (e.g., IPTG).

  • Protein Purification:

    • Lyse the cells and clarify the lysate by centrifugation.

    • Purify the target enzyme using a combination of chromatographic techniques, such as:

      • Affinity Chromatography: If the protein is tagged (e.g., with a His-tag), use a nickel-NTA column.

      • Ion-Exchange Chromatography: Separate proteins based on their net charge.

      • Size-Exclusion Chromatography: Separate proteins based on their size.

    • Assess the purity of the enzyme by SDS-PAGE.

Protocol 3: Characterization of Purified Enzymes
  • Kinetic Analysis:

    • Determine the Michaelis-Menten kinetics (Km and Vmax) of the purified enzymes with their respective substrates (α-linolenic acid for LOX, and 13S-HPOT for EAS).

    • Vary the substrate concentration and measure the initial reaction rates.

    • Analyze the data using non-linear regression analysis.

  • Product Identification and Stereochemical Analysis:

    • Incubate the purified enzyme with its substrate under optimal conditions.

    • Extract the product and analyze it by LC-MS to confirm its identity.

    • To determine the stereochemistry of the product, use chiral chromatography or derivatization with a chiral reagent followed by analysis.

Data Presentation

Parameter13-LipoxygenaseEpoxy Alcohol Synthase
Substrate α-Linolenic Acid13(S)-HPOT
Product 13(S)-HPOT11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate
Cofactor Non-heme IronHeme (as a P450)
Optimal pH Typically 6.5-7.5Typically 7.0-8.0
Optimal Temp. 25-37 °C25-37 °C
Km (Typical) 10-100 µM5-50 µM

Conclusion

The biosynthesis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a testament to the precision of enzymatic catalysis. The sequential action of a stereospecific 13-lipoxygenase and a dedicated epoxy alcohol synthase ensures the formation of this structurally complex and biologically active oxylipin. The protocols and information provided in this guide offer a robust framework for researchers to delve into the intricacies of this pathway, paving the way for a deeper understanding of lipid signaling and the development of novel therapeutic interventions.

References

Protocols & Analytical Methods

Method

Application Note: High-Resolution Chiral HPLC Separation of Epoxyhydroxyoctadecadienoate Methyl Ester Isomers

Abstract This application note presents a detailed and robust protocol for the analytical and semi-preparative separation of epoxyhydroxyoctadecadienoate methyl ester isomers using chiral High-Performance Liquid Chromato...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note presents a detailed and robust protocol for the analytical and semi-preparative separation of epoxyhydroxyoctadecadienoate methyl ester isomers using chiral High-Performance Liquid Chromatography (HPLC). These compounds, often referred to as leukotoxins and isoleukotoxins, are biologically significant lipid mediators derived from linoleic acid. Due to the presence of multiple chiral centers, they exist as a complex mixture of stereoisomers, including enantiomers and diastereomers (threo and erythro forms). The distinct biological activities of each isomer necessitate high-resolution separation for accurate research and development. This guide provides an in-depth explanation of the chromatographic principles, a step-by-step protocol using a polysaccharide-based chiral stationary phase, and data presentation guidelines for researchers, scientists, and drug development professionals.

Introduction: The Scientific Imperative for Isomer Separation

Epoxyhydroxyoctadecadienoate methyl esters are oxidized derivatives of linoleic acid that play crucial roles in various physiological and pathological processes, including inflammation and cardiovascular signaling.[1] The specific stereochemistry of these molecules—arising from the relative orientations of the epoxide and hydroxyl groups—dramatically influences their biological function. For instance, different enantiomers can exhibit varied potencies or even opposing effects. Consequently, the ability to resolve and quantify individual stereoisomers is paramount for understanding their structure-activity relationships, elucidating metabolic pathways, and for the quality control of synthetic standards.

The primary challenge in this analysis lies in the subtle structural differences between the isomers. While diastereomers (threo and erythro) possess different physicochemical properties and can sometimes be separated on achiral stationary phases, the separation of enantiomers requires a chiral environment.[2] Chiral HPLC, utilizing a chiral stationary phase (CSP), provides the necessary selectivity to resolve all stereoisomers in a single analytical run.[3][4]

The Principle of Chiral Recognition on Polysaccharide-Based CSPs

The protocol described herein employs a polysaccharide-based CSP, specifically an amylose tris(3,5-dimethylphenylcarbamate) coated silica gel, such as the Daicel CHIRALPAK® AD-H.[5][6] These phases are renowned for their broad applicability in separating a wide range of chiral compounds, including oxygenated fatty acids.[7][8]

The mechanism of separation is based on the formation of transient diastereomeric complexes between the analyte enantiomers and the chiral selector (the carbamate derivative on the amylose backbone). The stability of these complexes differs for each enantiomer due to a combination of interactions, including:

  • Hydrogen Bonding: Interactions between the hydroxyl and ester groups of the analyte and the carbamate groups on the CSP.

  • π-π Interactions: Stacking between aromatic rings in the CSP and any sites of unsaturation in the analyte.

  • Steric Fit (Inclusion): The overall shape of the analyte molecule and how it fits into the chiral grooves or cavities of the polysaccharide polymer.[9]

By carefully selecting a non-polar mobile phase (normal-phase chromatography), these subtle differences in interaction energy are amplified, leading to differential retention times and, ultimately, separation.[7][10]

Experimental Protocol

This protocol provides a comprehensive workflow for the chiral separation of epoxyhydroxyoctadecadienoate methyl ester isomers.

Materials and Instrumentation
  • HPLC System: A standard HPLC or UHPLC system equipped with a binary or quaternary pump, an autosampler with temperature control, a column oven, and a UV detector.

  • Chiral Column: Daicel CHIRALPAK® AD-H, 250 x 4.6 mm, 5 µm particle size (or equivalent amylose tris(3,5-dimethylphenylcarbamate) column).[5][6] A guard column is highly recommended.

  • Solvents: HPLC-grade n-hexane and 2-propanol (isopropanol).

  • Sample: A mixture of epoxyhydroxyoctadecadienoate methyl ester isomers dissolved in the initial mobile phase or pure n-hexane.

Sample Preparation
  • Standard/Sample Dissolution: Accurately weigh and dissolve the sample containing the epoxyhydroxyoctadecadienoate methyl ester isomers in a small amount of n-hexane or the initial mobile phase.

  • Final Concentration: Dilute the stock solution with the mobile phase to a final concentration suitable for UV detection (e.g., 0.1 - 1.0 mg/mL, depending on the chromophore).

  • Filtration: Filter the sample through a 0.45 µm PTFE syringe filter to remove any particulate matter before injection.

Chromatographic Conditions

The following table summarizes the recommended starting conditions for the chiral separation. Optimization may be required depending on the specific isomeric mixture.

ParameterRecommended ConditionRationale
Column Daicel CHIRALPAK® AD-H, 250 x 4.6 mm, 5 µmHigh-resolution polysaccharide-based CSP proven for oxygenated fatty acids.[11][12]
Mobile Phase Isocratic: n-Hexane / 2-Propanol (95:5, v/v)Normal-phase conditions enhance chiral recognition. The alcohol modifier is crucial for elution and selectivity.[13]
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column, providing a good balance of speed and resolution.
Column Temperature 25°CTemperature can affect selectivity; maintaining a constant temperature ensures reproducibility.[14]
Detection UV at 210 nm or 235 nmThe ester carbonyl provides UV absorbance around 210 nm. If conjugated double bonds are present, 235 nm is more specific.
Injection Volume 10 µLA typical analytical injection volume; can be adjusted based on concentration and sensitivity.
Method Optimization
  • Selectivity Tuning: The ratio of n-hexane to 2-propanol is the most critical parameter for optimizing selectivity and resolution.

    • To increase retention and potentially improve resolution: Decrease the percentage of 2-propanol (e.g., to 98:2).

    • To decrease retention: Increase the percentage of 2-propanol (e.g., to 90:10).

  • Alternative Alcohols: Ethanol can be substituted for 2-propanol and may offer different selectivity.

  • Temperature: Varying the column temperature between 15°C and 40°C can sometimes improve separation by altering the thermodynamics of the chiral recognition process.[14]

Data Presentation and Expected Results

The separation will yield distinct peaks for the different stereoisomers. The elution order will depend on the specific isomer and its interaction with the CSP. It is common to first separate the diastereomeric pairs (threo and erythro) and then resolve the enantiomers within each pair.

Table 1: Representative Chromatographic Data
Isomer TypeExpected Elution OrderRepresentative Retention Time (min)Resolution (Rs)
Diastereomer 1 (threo)Enantiomer A12.5> 1.5
Enantiomer B14.2
Diastereomer 2 (erythro)Enantiomer C18.8> 1.5
Enantiomer D21.0

Note: Retention times are illustrative and will vary based on the exact chromatographic conditions and the specific isomers being analyzed.

Visual Workflow and Diagrams

Diagram 1: Chiral HPLC Separation Workflow

Chiral_HPLC_Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_analysis Data Analysis Sample Isomer Mixture Dissolve Dissolve in n-Hexane/IPA Sample->Dissolve Filter Filter (0.45 µm) Dissolve->Filter Inject Inject onto CHIRALPAK AD-H Filter->Inject Separate Isocratic Elution (Hexane/IPA) Inject->Separate Detect UV Detection (210 nm) Separate->Detect Chromatogram Generate Chromatogram Detect->Chromatogram Quantify Identify & Quantify Isomers Chromatogram->Quantify

Caption: Workflow for the chiral HPLC separation of epoxyhydroxyoctadecadienoate methyl ester isomers.

Diagram 2: Isomer Relationships

Isomer_Relationships cluster_diastereomers Diastereomers cluster_threo_enantiomers Enantiomers cluster_erythro_enantiomers Enantiomers Total Epoxyhydroxyoctadecadienoate Methyl Ester Mixture Threo threo-Isomers Total->Threo Erythro erythro-Isomers Total->Erythro Threo_R (+)-threo Threo->Threo_R Threo_S (-)-threo Threo->Threo_S Erythro_R (+)-erythro Erythro->Erythro_R Erythro_S (-)-erythro Erythro->Erythro_S

Caption: Stereoisomeric relationships of epoxyhydroxyoctadecadienoate methyl esters.

Conclusion and Trustworthiness

The protocol outlined in this application note provides a reliable and high-resolution method for the chiral separation of epoxyhydroxyoctadecadienoate methyl ester isomers. The use of a polysaccharide-based chiral stationary phase in normal-phase mode is a well-established and robust approach for this class of lipid molecules.[7][15] By following the detailed steps for sample preparation, chromatographic separation, and method optimization, researchers can achieve baseline separation of all relevant stereoisomers. This self-validating system, grounded in established chromatographic principles, ensures the generation of accurate and reproducible data, which is essential for advancing research and development in lipidomics and related fields.

References

  • Christie, W.W. (2019). The Chromatographic Resolution of Chiral Lipids. AOCS. [Link]

  • Greene, E.R., et al. (2018). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. PubMed Central (PMC), NIH. [Link]

  • Daicel. (n.d.). Daicel CHIRALPAK AD-H HPLC Analytical Column, 5 um, ID 4.6 mm x L 50 mm - 19323. Hichrom. [Link]

  • Bajgai, P., et al. (2001). Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. PubMed. [Link]

  • Kortz, L., et al. (2018). An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research. [Link]

  • Chiral Technologies. (n.d.). CHIRALPAK® AD-H 4.6x150mm, 5µm HPLC/SFC Column | 19325. Chiral Technologies. [Link]

  • Harada, N. (2018). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. MDPI. [Link]

  • Wang, F., & Wang, X. (2004). Comparison Study of Chiralpak AD-H With AD Columns in Chromatographic Enantioseparation of Dihydropyrimidinone Acid and Its Methyl Ester. PubMed. [Link]

  • Lux, P. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International. [Link]

  • Phenomenex. (n.d.). Chiral HPLC Separations. Phenomenex. [Link]

  • Bill, W. (2014). Problem With CHIRAL PAK AD-H Column - Can anyone help? ResearchGate. [Link]

  • D'Orazio, G., et al. (2023). Recent developments in the high-throughput separation of biologically active chiral compounds via high performance liquid chromatography. Unife. [Link]

  • Zhuang, J., Kumar, S., & Rustum, A. (2016). Normal Phase Chiral HPLC Methods for Analysis of Afoxolaner. ResearchGate. [Link]

  • Niki, E., et al. (2002). Straight Phase (Left) and Chiral Phase (Right) HPLC Analyses for the Dioxygenation of PLPC in Aqueous Solution and in Dimyristoyl PC Liposomal Membranes. ResearchGate. [Link]

  • O'Donnell, V.B. (2024). Chiral clues to lipid identity. PubMed Central (PMC), NIH. [Link]

Sources

Application

Protocol for the extraction of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate from plant material.

Application Note & Protocol Topic: Protocol for the Isolation and Characterization of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate from Plant Material. Audience: Researchers, scientists, and drug de...

Author: BenchChem Technical Support Team. Date: January 2026

Application Note & Protocol

Topic: Protocol for the Isolation and Characterization of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate from Plant Material.

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive, step-by-step protocol for the extraction, purification, and characterization of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a specific oxylipin derived from the enzymatic oxidation of α-linolenic acid in plants. Oxylipins are a diverse class of signaling molecules involved in plant defense and development, making them targets of interest for agricultural and pharmaceutical research. The protocol detailed herein is designed for researchers aiming to isolate this and similar epoxy fatty acids from complex plant matrices. The methodology emphasizes the critical need for inhibiting endogenous enzymatic activity upon tissue harvesting, followed by a robust liquid-solid extraction, chemical derivatization to the methyl ester, and a multi-stage high-performance liquid chromatography (HPLC) purification strategy. Final characterization and quality control are addressed using mass spectrometry (MS) and gas chromatography-mass spectrometry (GC-MS).

Introduction and Scientific Background

Plant oxylipins are bioactive metabolites formed from the oxygenation of polyunsaturated fatty acids (PUFAs) like linoleic and α-linolenic acid. This process is initiated by lipoxygenase (LOX) enzymes, which introduce molecular oxygen to form hydroperoxide intermediates.[1] These intermediates are then converted by a cascade of enzymes, including allene oxide synthases, hydroperoxide lyases, and epoxy alcohol synthases, into a vast array of compounds, including jasmonates, green leaf volatiles, and various epoxy, hydroxy, and keto fatty acids.[2]

The target compound, Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, is a C18 oxylipin. Its structure suggests it is a downstream metabolite of the 13-lipoxygenase (13-LOX) pathway acting on α-linolenic acid (ALA).[3][4] The 13-LOX enzyme specifically oxygenates ALA at the C-13 position to form 13(S)-hydroperoxyoctadecatrienoic acid (13-HPOT), a key precursor for jasmonic acid and other signaling molecules.[4][5] Subsequent enzymatic transformations are required to form the epoxy and hydroxy moieties at the C11, C12, and C13 positions. These compounds are often present in low concentrations and as part of a complex mixture of stereoisomers and regioisomers, presenting a significant purification challenge. This protocol provides a robust framework to overcome these challenges.

Biosynthetic Pathway Overview

The generation of the target epoxy alcohol is rooted in the plant's response to stress. The pathway provides context for the extraction strategy, highlighting the enzymatic nature of the target's synthesis and the need to halt these processes upon extraction.

Biosynthesis cluster_membrane Chloroplast Membrane cluster_cytosol Cytosol / Stroma ALA α-Linolenic Acid (in membrane lipid) LOX 13-Lipoxygenase (13-LOX) ALA->LOX Stress Signal (e.g., Wounding) HPOT 13(S)-HPOT LOX->HPOT Oxygenation EAS Epoxy Alcohol Synthase (or similar enzymes) HPOT->EAS Target 11(S),12(S)-Epoxy-13(S)-hydroxy- 9(Z),15(Z)-octadecadienoic Acid EAS->Target Esterification Methylation (Experimental Step) Target->Esterification Final_Target Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy- 9(Z),15(Z)-octadecadienoate Esterification->Final_Target

Caption: Proposed biosynthetic pathway leading to the target oxylipin.

Principle of the Method

The protocol is based on a multi-stage purification strategy designed to isolate a low-abundance, semi-polar lipid from a complex biological matrix.

  • Tissue Homogenization: Plant tissue is flash-frozen in liquid nitrogen to instantly halt all enzymatic activity, preventing the formation of artifacts and degradation of the target analyte.

  • Lipid Extraction: A modified Bligh-Dyer or Folch extraction using a chloroform:methanol solvent system is employed to efficiently extract total lipids from the homogenized tissue.[6][7]

  • Transesterification: The carboxylic acid moiety of the native oxylipin is converted to a methyl ester. This step enhances stability, improves chromatographic behavior, and increases volatility for potential GC-MS analysis.[8]

  • Solid-Phase Extraction (SPE): An initial cleanup step to remove highly polar compounds (e.g., sugars, pigments) and highly non-polar lipids (e.g., triacylglycerols), thereby enriching the fraction containing the target analyte.

  • Orthogonal HPLC Purification: A two-step HPLC strategy is employed for high-resolution separation.

    • Normal-Phase HPLC (NP-HPLC): Separates compounds based on the polarity of their functional groups. This is highly effective at separating different classes of oxylipins (e.g., hydroxy- vs. epoxy-hydroxy- vs. trihydroxy- derivatives).

    • Reversed-Phase HPLC (RP-HPLC): Separates compounds based on hydrophobicity. This step is crucial for resolving isomers and purifying the target compound to homogeneity.[9]

Materials, Reagents, and Equipment

Reagents
  • Plant tissue (e.g., young leaves of potato, tomato, or Arabidopsis)

  • Liquid Nitrogen

  • Chloroform (HPLC grade)

  • Methanol (HPLC grade)

  • Hexane (HPLC grade)

  • Isopropanol (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Ethyl Acetate (HPLC grade)

  • Potassium Chloride (KCl)

  • Phosphoric Acid (H₃PO₄)

  • Sodium Methoxide (0.5 M in Methanol) or Boron Trifluoride-Methanol solution (14%)

  • Acetic Acid (Glacial)

  • Butylated Hydroxytoluene (BHT)

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

  • Ultrapure Water (18.2 MΩ·cm)

  • Analytical standards (if available)

Equipment
  • Mortar and pestle or cryogenic grinder

  • High-speed refrigerated centrifuge

  • Rotary evaporator

  • Solid-Phase Extraction (SPE) manifold and cartridges (e.g., Silica, 500 mg)

  • HPLC system with UV/PDA detector

  • NP-HPLC column (e.g., Silica, 250 x 4.6 mm, 5 µm)

  • RP-HPLC column (e.g., C18, 250 x 4.6 mm, 5 µm)

  • Nitrogen gas stream evaporator

  • GC-MS system

  • LC-MS/MS system (for advanced characterization)

  • Glassware (solvent-rinsed)

Detailed Experimental Protocol

Workflow Diagram

Workflow cluster_prep Sample Preparation cluster_extract Extraction & Derivatization cluster_purify Purification cluster_analyze Analysis Harvest 1. Harvest & Flash-Freeze Plant Tissue Homogenize 2. Cryogenic Homogenization Harvest->Homogenize Extract 3. Total Lipid Extraction (Chloroform/Methanol) Homogenize->Extract Esterify 4. Transesterification to FAMEs Extract->Esterify SPE 5. SPE Cleanup (Silica) Esterify->SPE NPHPLC 6. Normal-Phase HPLC SPE->NPHPLC RPHPLC 7. Reversed-Phase HPLC NPHPLC->RPHPLC QC 8. Characterization (LC-MS, GC-MS) RPHPLC->QC

Caption: Overall workflow for the extraction and purification of the target compound.

Stage 1: Plant Material Harvesting and Homogenization

Causality: Immediate freezing in liquid nitrogen is the most critical step to prevent enzymatic oxidation and degradation of the target analyte. Lipoxygenases and other oxidative enzymes are highly active in damaged plant tissue and can rapidly alter the native oxylipin profile.[7]

  • Harvest fresh, healthy plant leaves (approx. 10-20 g).

  • Immediately flash-freeze the tissue by immersing it in liquid nitrogen.

  • Using a pre-chilled mortar and pestle, grind the frozen tissue to a fine, homogenous powder under liquid nitrogen.

  • Transfer the frozen powder to a pre-weighed, solvent-resistant tube (e.g., Teflon or glass). Store at -80°C until extraction.

Stage 2: Total Lipid Extraction

Causality: A monophasic solvent system of chloroform:methanol penetrates the tissue and efficiently solubilizes lipids of varying polarities. The subsequent addition of an aqueous solution breaks the monophasic system into two phases, partitioning the lipids into the lower chloroform layer. Acetic acid is added to inhibit phospholipase activity.[7]

  • To the frozen powder (e.g., 1 g), add 5 mL of a cold (-20°C) extraction solvent mixture of Chloroform:Methanol:Acetic Acid (5:5:1, v/v/v) containing 0.01% BHT as an antioxidant.

  • Homogenize further using a probe homogenizer for 1 minute on ice.

  • Incubate on a shaker for 1 hour at 4°C.

  • Add 5 mL of 1 M KCl, 0.2 M H₃PO₄ solution to induce phase separation.

  • Vortex vigorously for 30 seconds and centrifuge at 2,000 x g for 10 minutes at 4°C.

  • Carefully collect the lower chloroform layer using a glass Pasteur pipette and transfer it to a new glass tube.

  • Dry the lipid extract under a gentle stream of nitrogen gas.

Stage 3: Transesterification to Fatty Acid Methyl Esters (FAMEs)

Causality: Methylation of the carboxylic acid group removes its high polarity, which improves separation in both NP- and RP-HPLC and is essential for GC analysis.

  • Re-dissolve the dried lipid extract in 1 mL of Toluene.

  • Add 2 mL of 0.5 M Sodium Methoxide in Methanol .

  • Incubate at 50°C for 20 minutes.

  • Cool the reaction, neutralize by adding 0.1 mL of glacial acetic acid.

  • Add 5 mL of hexane and 5 mL of water. Vortex and centrifuge to separate phases.

  • Collect the upper hexane layer containing the FAMEs. Repeat the hexane extraction once more.

  • Combine the hexane fractions and dry under a stream of nitrogen.

Stage 4 & 5: SPE and NP-HPLC Purification

Causality: SPE provides a crude fractionation. NP-HPLC then separates the FAMEs based on the number and type of polar functional groups (hydroxyl, epoxy). This is the most effective step for isolating the target epoxy-hydroxy-FAME from other classes like dihydroxy-FAMEs or less polar FAMEs.

  • SPE:

    • Condition a 500 mg silica SPE cartridge with 5 mL of hexane.

    • Dissolve the dried FAME extract in 1 mL of hexane and load it onto the cartridge.

    • Wash with 5 mL of hexane to elute non-polar lipids.

    • Elute the desired fraction with 10 mL of Hexane:Ethyl Acetate (80:20, v/v) .

    • Dry the collected fraction under nitrogen.

  • NP-HPLC:

    • Re-dissolve the SPE fraction in 200 µL of the mobile phase.

    • Inject onto a silica column.

    • Use an isocratic mobile phase such as Hexane:Isopropanol (95:5, v/v) .

    • Monitor the elution profile at 210 nm and 235 nm (for conjugated dienes).

    • Collect fractions corresponding to the expected elution time of epoxy-hydroxy fatty acids.

Stage 6: RP-HPLC Final Purification

Causality: RP-HPLC provides an orthogonal separation mechanism based on hydrophobicity, which is ideal for removing any remaining co-eluting impurities from the NP-HPLC step and ensuring the final product is homogenous.

  • Pool and dry the relevant fractions from the NP-HPLC step.

  • Re-dissolve the residue in 200 µL of the RP-HPLC mobile phase.

  • Inject onto a C18 column.

  • Use a mobile phase such as Acetonitrile:Water (60:40, v/v) with 0.1% acetic acid.

  • Collect the purified peak corresponding to the target analyte.

  • Dry the final fraction, weigh it to determine yield, and store it under argon at -80°C.

Characterization and Quality Control

Causality: Unambiguous identification requires spectrometric methods. LC-MS provides molecular weight confirmation, while GC-MS of the silylated derivative gives characteristic fragmentation patterns that help confirm the positions of the functional groups.[10][11]

  • LC-MS/MS: Dissolve a small aliquot in methanol and analyze using ESI-MS. Expect to see the [M+H]⁺ or [M+Na]⁺ adducts. MS/MS fragmentation will show characteristic losses of water and cleavages adjacent to the epoxy and hydroxyl groups.

  • GC-MS:

    • Take a dried aliquot of the purified sample (~50 µg).

    • Add 50 µL of pyridine and 50 µL of BSTFA + 1% TMCS .

    • Heat at 60°C for 30 minutes to form the trimethylsilyl (TMS) ether.

    • Evaporate the solvent and redissolve in hexane.

    • Inject into the GC-MS. The mass spectrum of the TMS derivative will yield structurally informative fragment ions.[8][11]

Summary of Quantitative Parameters

ParameterStageRecommended Value/ConditionRationale
Extraction Solvent Lipid ExtractionChloroform:Methanol:Acetic Acid (5:5:1)Efficiently extracts a broad range of lipids while inhibiting lipases.[7]
Esterification Reagent Derivatization0.5 M Sodium Methoxide in MethanolMild and effective for creating methyl esters from glycerolipids and free fatty acids.
SPE Elution Solvent SPE CleanupHexane:Ethyl Acetate (80:20, v/v)Selectively elutes mono- and di-oxygenated fatty acids from a silica sorbent.
NP-HPLC Mobile Phase Purification 1Hexane:Isopropanol (95:5, v/v)Provides good separation of oxylipin classes based on polarity.
RP-HPLC Mobile Phase Purification 2Acetonitrile:Water (60:40, v/v) + 0.1% Acetic AcidOffers high-resolution separation of isomers based on hydrophobicity.[9][12]
GC Derivatization QC AnalysisBSTFA + 1% TMCSSilylates the hydroxyl group to increase volatility and thermal stability for GC analysis.[11]

References

  • Weber, H. (2002). The Oxylipin Pathway in Arabidopsis. PMC. Available at: [Link]

  • Siedow, J. N. (2019). Biochemical Characterization of 13-Lipoxygenases of Arabidopsis thaliana. MDPI. Available at: [Link]

  • Vellosillo, T., et al. (2021). Oxylipins From Different Pathways Trigger Mitochondrial Stress Signaling Through Respiratory Complex III. PubMed Central. Available at: [Link]

  • Hamberg, M. (2024). Representative pathway to form oxylipins from 13-hydroperoxide of... ResearchGate. Available at: [Link]

  • Glauser, G., et al. (2013). Lipoxygenase6-Dependent Oxylipin Synthesis in Roots Is Required for Abiotic and Biotic Stress Resistance of Arabidopsis. Plant Physiology. Available at: [Link]

  • Oh, D. K., et al. (2019). Biosynthesis of New Epoxy Fatty Acids from C18 Polyunsaturated Fatty Acids by Linoleate 9-Lipoxygenase from Sphingopyxis macrogoltabida. Request PDF on ResearchGate. Available at: [Link]

  • Zhang, T., et al. (2023). Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research. MDPI. Available at: [Link]

  • Korbecka-Głuchowska, D., & Kądziela, K. (2021). Methods of the Analysis of Oxylipins in Biological Samples. PMC. Available at: [Link]

  • Wilson, R., & Lyall, K. (2002). Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy derivatives. Lipids. Available at: [Link]

  • European Patent Office. (1994). Process for the isolation of hydroxy fatty acid derivatives from convolvulaceae plants. European Publication Server. Available at: [Link]

  • Keyes, G. S., et al. (2018). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. PMC. Available at: [Link]

  • Kutzner, L., et al. (2020). Targeting Esterified Oxylipins by LC-MS – Effect of Sample Preparation on Oxylipin Pattern. Request PDF on ResearchGate. Available at: [Link]

  • Kądziela, K., & Korbecka-Głuchowska, D. (2020). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. PMC. Available at: [Link]

  • Ince, M., et al. (2020). Hydroxy-epoxide and keto-epoxide derivatives of linoleic acid activate trigeminal neurons. PMC. Available at: [Link]

  • Cvacka, J., et al. (2021). Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization. MDPI. Available at: [Link]

  • Jia, C., et al. (2017). GC-MS Characterization of Hydroxy Fatty Acids Generated From Lipid Oxidation in Vegetable Oils. ResearchGate. Available at: [Link]

  • Cvengrošová, Z., et al. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. MDPI. Available at: [Link]

  • Chance, D. L., et al. (1997). Gas–liquid chromatography–mass spectrometry of hydroxy fatty acids as their methyl esters tert.-butyldimethylsilyl ethers. Scilit. Available at: [Link]

  • Márquez-Ruiz, G., et al. (2007). Characterization, quantitation and evolution of monoepoxy compounds formed in model systems of fatty acid methyl esters and mono. Grasas y Aceites. Available at: [Link]

  • Jia, C., et al. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. PubMed. Available at: [Link]

  • Pinot, F., et al. (2011). Conversion of linoleic acid into the corresponding 12,13-epoxy fatty... ResearchGate. Available at: [Link]

  • Dembitsky, V. M. (2017). Acetylenic Epoxy Fatty Acids: Chemistry, Synthesis and Their Pharmaceutical Applications. ScienceDirect. Available at: [Link]

  • Welti, R., & Browse, J. (2012). Lipid Isolation from Plants. PMC. Available at: [Link]

  • Jabloun, M., et al. (2022). Optimizing the Extraction Conditions of Hydroxytyrosol from Olive Leaves Using a Modified Spherical Activated Carbon: A New Experimental Design. PubMed Central. Available at: [Link]

  • Cásedas, G., et al. (2022). Modern Methods of Pre-Treatment of Plant Material for the Extraction of Bioactive Compounds. PMC. Available at: [Link]

Sources

Method

Application Note: A Detailed Guide to the Structural Elucidation of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate using NMR Spectroscopy

Introduction: Deciphering Molecular Architecture with Precision The structural elucidation of complex organic molecules is a cornerstone of chemical research, particularly in the fields of natural product chemistry and d...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Deciphering Molecular Architecture with Precision

The structural elucidation of complex organic molecules is a cornerstone of chemical research, particularly in the fields of natural product chemistry and drug development. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent analytical technique for this purpose, offering unparalleled insight into the three-dimensional arrangement of atoms within a molecule. This application note provides a comprehensive, step-by-step protocol for the complete structural and stereochemical assignment of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a representative of the intricate class of oxygenated fatty acid derivatives.

The challenge in elucidating the structure of this molecule lies not only in determining the carbon skeleton and the position of functional groups but also in unambiguously assigning the relative and absolute stereochemistry of its three chiral centers and the geometry of its two carbon-carbon double bonds. This guide will navigate the researcher through a suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments, explaining the causality behind experimental choices and the logic of spectral interpretation.

Pillar 1: Foundational Analysis through 1D NMR Spectroscopy

The initial and most crucial step in any structural elucidation is the acquisition and analysis of 1D ¹H and ¹³C NMR spectra. These experiments provide a census of the proton and carbon environments within the molecule, respectively.

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum reveals the chemical shift, integration, and multiplicity of each proton, offering clues to its electronic environment and neighboring protons. For Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, characteristic proton signals are expected in several distinct regions.[1][2][3]

  • Olefinic Protons (-CH=CH-): Resonances in the range of 5.30 - 5.54 ppm are indicative of the protons on the two double bonds. The multiplicity of these signals will provide initial information about the coupling between adjacent olefinic and allylic protons.[1]

  • Epoxide Protons: Protons on the epoxide ring typically appear in the range of 2.5 to 3.5 ppm.[4][5] Their chemical shifts are influenced by the ring strain and the electronegativity of the oxygen atom.

  • Hydroxyl-bearing Methine Proton (-CH(OH)-): The proton attached to the carbon bearing the hydroxyl group is expected around 3.60 ppm.[1] Its coupling to the adjacent epoxide proton is a key diagnostic feature.

  • Methyl Ester Protons (-OCH₃): A sharp singlet is anticipated between 3.65 and 3.67 ppm, corresponding to the three equivalent protons of the methyl ester group.[1]

  • Aliphatic Protons: The remaining methylene and the terminal methyl protons of the fatty acid chain will appear in the upfield region of the spectrum, typically between 0.84 and 2.30 ppm.[1]

¹³C NMR Spectroscopy: Mapping the Carbon Framework

The ¹³C NMR spectrum, often acquired with proton decoupling, provides a single peak for each unique carbon atom. This allows for a direct count of the carbon environments and provides information about the types of functional groups present.

  • Carbonyl Carbon (-COOR): The ester carbonyl carbon will be the most downfield signal, typically appearing around 174 ppm.

  • Olefinic Carbons (-C=C-): Carbons involved in the double bonds are expected in the 120-135 ppm region.

  • Epoxide Carbons: The carbons of the epoxide ring are characteristically found in the 40-60 ppm range.[5]

  • Hydroxyl-bearing Carbon (-C(OH)-): The carbon attached to the hydroxyl group will resonate in the 65-75 ppm region.

  • Methyl Ester Carbon (-OCH₃): The carbon of the methyl ester group will appear around 51 ppm.

  • Aliphatic Carbons: The remaining sp³ hybridized carbons of the fatty acid chain will be found in the upfield region, typically between 14 and 35 ppm.

Pillar 2: Establishing Connectivity with 2D Correlation Spectroscopy

While 1D NMR provides a list of ingredients, 2D NMR experiments reveal how these components are connected, allowing for the assembly of the molecular puzzle.

COSY (Correlation Spectroscopy): Through-Bond H-H Connectivity

The COSY experiment is fundamental for identifying protons that are coupled to each other, typically through two or three bonds. Cross-peaks in the 2D spectrum connect coupled protons, enabling the tracing of spin systems within the molecule. For our target molecule, COSY will be instrumental in:

  • Connecting the olefinic protons to their neighboring allylic protons.

  • Establishing the connectivity between the epoxide protons and the adjacent hydroxyl-bearing methine proton.

  • Tracing the aliphatic chain by connecting adjacent methylene groups.

HSQC (Heteronuclear Single Quantum Coherence): Direct C-H Correlation

The HSQC experiment correlates each proton with the carbon atom to which it is directly attached. This is a powerful tool for assigning the ¹³C spectrum based on the more easily interpretable ¹H spectrum. Each cross-peak in the HSQC spectrum represents a direct C-H bond.

HMBC (Heteronuclear Multiple Bond Correlation): Long-Range C-H Connectivity

The HMBC experiment is arguably one of the most informative 2D NMR techniques for structural elucidation. It reveals correlations between protons and carbons that are separated by two or three bonds (and sometimes four). These long-range correlations are critical for piecing together different spin systems and for identifying quaternary carbons (carbons with no attached protons). Key HMBC correlations for our target molecule would include:

  • Correlations from the olefinic protons to carbons across the double bond and to the allylic carbons.

  • Correlations from the epoxide protons to the adjacent carbons, including the hydroxyl-bearing carbon.

  • Correlations from the methyl ester protons to the carbonyl carbon.

Pillar 3: Unveiling Stereochemistry

With the planar structure established, the final and most nuanced step is the determination of the relative and absolute stereochemistry.

J-Coupling Constants: Dihedral Angles and Double Bond Geometry

The magnitude of the coupling constant (J-value) between two protons is dependent on the dihedral angle between them. This relationship is particularly useful for determining the geometry of double bonds and the relative stereochemistry of substituents on a ring or an acyclic chain.

  • Z (cis) vs. E (trans) Alkenes: For the two double bonds at C9-C10 and C15-C16, the ³JHH coupling constant will be diagnostic. A J-value in the range of 6-12 Hz is indicative of a cis (Z) geometry, while a larger J-value of 12-18 Hz suggests a trans (E) geometry.[6]

  • Epoxide Stereochemistry: The coupling constants between the epoxide protons (H11 and H12) and the adjacent protons (H10 and H13) can provide information about their relative orientation.

NOESY (Nuclear Overhauser Effect Spectroscopy): Through-Space Proximity

The NOESY experiment detects protons that are close to each other in space, typically within 5 Å, regardless of whether they are connected through bonds.[7] This is the definitive NMR method for determining relative stereochemistry.[8][9][10][11] For our target molecule, key NOESY correlations would be expected between:

  • Protons on the same face of the epoxide ring.

  • The hydroxyl proton and nearby protons, which can help define the conformation around the C13-hydroxyl bond.

  • Protons across the double bonds, which can confirm the geometry determined from J-coupling constants.

Experimental Protocols

Sample Preparation

Proper sample preparation is paramount for obtaining high-quality NMR spectra.[12][13][14][15][16]

  • Analyte Purity: Ensure the sample of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is of high purity (>95%) to avoid interference from impurities.

  • Solvent Selection: Deuterated chloroform (CDCl₃) is a common and suitable solvent for this type of molecule.[17] However, the choice of solvent can influence chemical shifts, so consistency is key when comparing data to literature values.[18][19][20][21]

  • Concentration: For ¹H NMR, a concentration of 5-10 mg in 0.6-0.7 mL of solvent is typically sufficient. For less sensitive experiments like ¹³C NMR and 2D NMR, a higher concentration of 20-50 mg may be necessary.[14][15]

  • Filtration: To remove any particulate matter that can degrade spectral quality, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[12]

  • Internal Standard: For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm).

NMR Data Acquisition

The following are general guidelines for acquiring the necessary NMR data on a 400 MHz or higher field spectrometer.

ExperimentKey ParametersPurpose
¹H NMR Spectral width: 0-12 ppm, 32-64 scansTo obtain a high-resolution spectrum for chemical shift, integration, and multiplicity analysis.
¹³C{¹H} NMR Spectral width: 0-200 ppm, 1024-4096 scansTo identify all unique carbon environments.
DEPT-135 Standard parametersTo differentiate between CH, CH₂, and CH₃ groups (CH/CH₃ positive, CH₂ negative).
gCOSY Spectral width: 0-12 ppm in both dimensionsTo establish ¹H-¹H spin systems.
gHSQC ¹H spectral width: 0-12 ppm, ¹³C spectral width: 0-160 ppmTo correlate each proton with its directly attached carbon.
gHMBC ¹H spectral width: 0-12 ppm, ¹³C spectral width: 0-200 ppmTo determine long-range ¹H-¹³C correlations for assembling the molecular framework.
NOESY Mixing time: 500-800 msTo identify through-space correlations for stereochemical assignment.

Data Visualization and Interpretation

The following diagrams illustrate the logical workflow for the structural elucidation process and the key NMR correlations.

Caption: Workflow for NMR-based structural elucidation.

G cluster_0 Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate cluster_1 Key HMBC Correlations cluster_2 Key NOESY Correlations for Stereochemistry C1 C1(O)OCH3 C9 C9=C10 C11 C11(H)-O-C12(H) C13 C13(H)-OH C15 C15=C16 C18 C18H3 H_OCH3 H_OCH3 C1(O) C1(O) H_OCH3->C1(O) H9 H9 H9->C11 H10 H10 C12 C12 H10->C12 H12 H12 H12->C13 H13 H13 H12->H13 relative stereochemistry H13->C11 H15 H15 C17 C17 H15->C17 H16 H16 H16->C18 H11 H11 H11->H12 syn-epoxide

Caption: Key NMR correlations for structural assignment.

Conclusion: A Robust Framework for Molecular Characterization

The combination of 1D and 2D NMR techniques provides a powerful and indispensable toolkit for the complete structural elucidation of complex organic molecules like Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate. By systematically applying the protocols outlined in this application note, researchers can confidently determine the planar structure, establish the connectivity of all atoms, and unambiguously assign the stereochemistry. This rigorous approach ensures the scientific integrity of the structural assignment, which is fundamental for understanding the biological activity and potential therapeutic applications of such molecules.

References

  • Chemistry LibreTexts. (2024, March 19). 18.9: Spectroscopy of Ethers. [Link]

  • Chemistry LibreTexts. (2025, February 3). 4.9: Spectroscopy of Ethers and Epoxides. [Link]

  • The Marine Lipids Lab. (2016, February 12). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. [Link]

  • ResearchGate. (2025, August 6). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids | Request PDF. [Link]

  • Taylor & Francis Online. Solvent Effects on Nuclear Magnetic Resonance Chemical Shifts. [Link]

  • Reddit. (2022, January 13). How does solvent choice effect chemical shift in NMR experiments?[Link]

  • Chemistry LibreTexts. (2025, October 12). 5.4: NOESY Spectra. [Link]

  • Nanalysis. (2021, July 12). NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity. [Link]

  • J-Stage. Solvent Effects on Proton Nmr Chemical Shifts of Macrocyclic and Nonmacrocyclic Compounds Employed with NH Functional. [Link]

  • ProQuest. Applying 2D NMR methods to the structural elucidation of complex natural products. [Link]

  • ACS Publications. Carbon-13 nuclear magnetic resonance spectroscopy. Quantitative correlations of the carbon chemical shifts of simple epoxides. [Link]

  • ResearchGate. 13 C NMR data (ppm) for synthetic epoxides 1-17. | Download Table. [Link]

  • YouTube. (2023, May 15). NMR 5: Coupling Constants. [Link]

  • Canadian Science Publishing. (1967). Studies of the solvent effect on the chemical shifts in nmr-spectroscopy. II. Solutions of succinic anhydride. [Link]

  • ResearchGate. Natural Product Structure Elucidation by NMR Spectroscopy. [Link]

  • Oregon State University. (2020, February 7). CH 336: Epoxide Spectroscopy. [Link]

  • YouTube. (2022, March 20). Stereochemistry | How to read NOESY spectrum?[Link]

  • YouTube. (2025, August 25). What Is NOESY NMR? - Chemistry For Everyone. [Link]

  • ACS Publications. (2023, December 1). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. [Link]

  • Royal Society of Chemistry. (2011). Chapter 4: Methods of Relative Stereochemistry Determination in CASE Systems. [Link]

  • Organomation. NMR Sample Preparation: The Complete Guide. [Link]

  • PubMed Central. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. [Link]

  • Wiley Online Library. (2005). Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy. [Link]

  • Iowa State University. NMR Sample Preparation. [Link]

  • ResearchGate. (2002, February). The determination of the stereochemistry of epoxides located at the 5,6-positions of decalinic systems: An empirical method based on 13C NMR chemical shifts. [Link]

  • Royal Society of Chemistry. (2016, April 28). NMR characterisation of natural products derived from under-explored microorganisms. [Link]

  • National Institutes of Health. Structural Studies of Monounsaturated and ω-3 Polyunsaturated Free Fatty Acids in Solution with the Combined Use οf NMR and DFT Calculations—Comparison with the Liquid State. [Link]

  • University College London. Sample Preparation. [Link]

  • Hilaris Publisher. (2020, September 21). Structural Elucidation of Organic Natural Products By 1D, 2D and Multidimensional-NMR, Spectroscopy. [Link]

  • Oregon State University. Spectroscopy of Ethers and Epoxides. [Link]

  • ACS Publications. (2016, November 4). Determination of the Relative Configuration of Terminal and Spiroepoxides by Computational Methods. Advantages of the Inclusion of Unscaled Data. [Link]

  • Magritek. Characterizing fatty acids with advanced multinuclear NMR methods. [Link]

  • MDPI. A Structural Study of Epoxidized Natural Rubber (ENR-50) and Its Cyclic Dithiocarbonate Derivative Using NMR Spectroscopy Techniques. [Link]

  • ResearchGate. Determination of the Fatty Acid Profile by 1H NMR Spectroscopy. [Link]

  • SpectraBase. Vinylcyclohexan-epoxid - Optional[13C NMR] - Chemical Shifts. [Link]

  • Chemical Instrumentation Facility. NMR Coupling Constants. [Link]

Sources

Application

Application Note: Mass Spectrometric Characterization of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate

Introduction Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a complex oxylipin, a class of signaling molecules derived from the oxidation of polyunsaturated fatty acids.[1][2] These molecules, incl...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a complex oxylipin, a class of signaling molecules derived from the oxidation of polyunsaturated fatty acids.[1][2] These molecules, including the structurally related hepoxilins, are implicated in a wide array of physiological and pathological processes, such as inflammation, insulin secretion, and central nervous system regulation.[1] The precise structural elucidation of these lipid mediators is paramount to understanding their biological function. Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), stands as a powerful tool for the sensitive and specific analysis of these low-abundance molecules.[2][3][4] This application note provides a detailed guide to the anticipated mass spectrometry fragmentation pattern of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate and outlines a robust protocol for its analysis.

The inherent complexity of oxylipin isomers necessitates reliable analytical methods for their differentiation.[2][4] Collision-induced dissociation (CID) mass spectrometry offers a means to generate structure-specific fragment ions, providing a fingerprint for unambiguous identification.[5] While electron ionization (EI) is a classic technique for fatty acid methyl esters (FAMEs), electrospray ionization (ESI) is more commonly employed in modern LC-MS/MS workflows for its soft ionization of thermally labile molecules like the target analyte.[6][7][8]

Proposed Fragmentation Pathway

The fragmentation of epoxy-hydroxy fatty acid methyl esters upon collision-induced dissociation is driven by the presence of the functional groups, which direct bond cleavages. For Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, we propose a fragmentation pattern primarily involving cleavages around the epoxide and hydroxyl moieties. The initial event in positive ion mode would be the formation of the protonated molecule, [M+H]⁺. In negative ion mode, the deprotonated molecule, [M-H]⁻, would be the precursor ion.

The key fragmentation pathways are anticipated to be:

  • Cleavage of the epoxide ring: This is a characteristic fragmentation for epoxy compounds and can lead to several diagnostic ions.[9]

  • Cleavage alpha to the hydroxyl group: The carbon-carbon bond adjacent to the hydroxyl group is a common site of cleavage.

  • Loss of small neutral molecules: Such as water (H₂O) and methanol (CH₃OH) from the parent ion.

Below is a Graphviz diagram illustrating the proposed fragmentation cascade for the protonated molecule.

fragmentation_pathway cluster_molecule Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate cluster_ionization Ionization cluster_fragments Primary Fragments cluster_secondary_fragments Secondary Fragments Analyte C19H32O4 MW: 324.46 M_H [M+H]⁺ m/z 325.23 Analyte->M_H ESI+ Frag1 Cleavage at C13-C14 [M+H - C5H9]⁺ m/z 255.16 M_H->Frag1 CID Frag2 Cleavage at C10-C11 [M+H - C9H15O2]⁺ m/z 169.13 M_H->Frag2 CID Frag3 Loss of Water [M+H - H2O]⁺ m/z 307.22 M_H->Frag3 CID Frag4 Loss of Methanol [M+H - CH3OH]⁺ m/z 293.22 M_H->Frag4 CID Frag5 [Frag3 - CH3OH]⁺ m/z 275.21 Frag3->Frag5

Caption: Proposed ESI+ Fragmentation Pathway.

Experimental Protocol: LC-MS/MS Analysis

This protocol outlines a robust method for the sensitive and selective quantification of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate in biological matrices.[2][3]

Sample Preparation (Solid Phase Extraction)
  • Matrix Homogenization: Homogenize 100 mg of tissue or 100 µL of plasma in 1 mL of cold methanol containing an appropriate internal standard (e.g., a deuterated analog).

  • Protein Precipitation: Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C to pellet proteins.

  • Supernatant Collection: Transfer the supernatant to a new tube.

  • SPE Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of 15% methanol in water to remove polar interferences.

  • Elution: Elute the analyte with 1 mL of methanol.

  • Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in 100 µL of the initial mobile phase.

Liquid Chromatography
  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: 30-95% B

    • 15-18 min: 95% B

    • 18.1-20 min: 30% B

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

Mass Spectrometry
  • Ionization Mode: Electrospray Ionization (ESI), Positive and Negative.

  • Scan Type: Multiple Reaction Monitoring (MRM).[2]

  • Ion Source Parameters:

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 150°C

    • Desolvation Temperature: 400°C

    • Cone Gas Flow: 50 L/hr

    • Desolvation Gas Flow: 800 L/hr

  • MRM Transitions: The following table outlines the proposed MRM transitions to be monitored.

Precursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Dwell Time (ms)
325.23255.161550
325.23169.132050
325.23307.221050
323.22VariesVaries50

Workflow Diagram

The overall analytical workflow is depicted in the following diagram:

experimental_workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Homogenization Homogenization Centrifugation Centrifugation Homogenization->Centrifugation SPE SPE Centrifugation->SPE Dry & Reconstitute Dry & Reconstitute SPE->Dry & Reconstitute LC_Separation LC Separation Dry & Reconstitute->LC_Separation MS_Detection MS/MS Detection LC_Separation->MS_Detection Integration Integration MS_Detection->Integration Quantification Quantification Integration->Quantification Reporting Reporting Quantification->Reporting

Caption: Overall Experimental Workflow.

Trustworthiness and Self-Validation

The protocol described is designed to be self-validating. The use of a stable isotope-labeled internal standard is critical for accurate quantification, as it corrects for matrix effects and variations in extraction recovery and instrument response. Furthermore, the monitoring of multiple MRM transitions for the target analyte provides a high degree of specificity. The ratio of these transitions should remain constant across all samples and standards, serving as a confirmation of analyte identity. The chromatographic separation is also crucial for resolving the target analyte from potential isomers, which may exhibit similar fragmentation patterns.

Conclusion

This application note provides a comprehensive guide for the mass spectrometric analysis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate. The proposed fragmentation pattern, based on established principles of lipid fragmentation, offers a starting point for the development of highly specific and sensitive LC-MS/MS methods. The detailed protocol provides researchers, scientists, and drug development professionals with a robust workflow for the reliable quantification of this important lipid mediator in complex biological matrices.

References

  • Janssen, L., Tits, M., & Angerer, V. (2012). Quantitative profiling of oxylipins through comprehensive LC-MS/MS analysis: application in cardiac surgery. Analytical and Bioanalytical Chemistry, 404(5), 1447-1460. Retrieved from [Link]

  • Zirrolli, J. A., & Murphy, R. C. (1993). Low-energy tandem mass spectrometry of the molecular ion derived from fatty acid methyl esters: a novel method for analysis of branched-chain fatty acids. Journal of the American Society for Mass Spectrometry, 4(3), 223-229. Retrieved from [Link]

  • Wang, Y., Wang, X., Yang, K., Li, X., & Li, Y. (2020). High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples. Journal of Lipid Research, 61(12), 1635-1647. Retrieved from [Link]

  • O'Donnell, V. B., Aldrovandi, M., & Murphy, R. C. (2024). LC-HRMS analysis of phospholipids bearing oxylipins. ChemRxiv. Retrieved from [Link]

  • Zhang, Y., Liu, Y., Wang, D., Li, Y., & Wang, X. (2022). Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research. Metabolites, 12(7), 643. Retrieved from [Link]

  • Xu, Y. J., & Zhang, J. (2013). Determination of fatty acid methyl esters by GC-triple quadrupole MS using electron and chemical ionization. Bioanalysis, 5(12), 1527-1543. Retrieved from [Link]

  • Dionisi, F., Golay, P. A., & Fay, L. B. (2005). A gas chromatography/electron ionization-mass spectrometry-selected ion monitoring method for determining the fatty acid pattern in food after formation of fatty acid methyl esters. Journal of Agricultural and Food Chemistry, 53(23), 8896-8903. Retrieved from [Link]

  • Cerkowniak, M., Golebiowski, M., & Stepnowski, P. (2021). Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization. Molecules, 26(21), 6469. Retrieved from [Link]

  • Maoka, T., Fujiwara, Y., Hashimoto, K., & Akimoto, N. (2004). Characterization of epoxy carotenoids by fast atom bombardment collision-induced dissociation MS/MS. Lipids, 39(2), 179-183. Retrieved from [Link]

  • Falck, J. R., Reddy, K. M., Reddy, Y. K., & Bond, S. T. (2018). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Bioorganic & Medicinal Chemistry Letters, 28(18), 3045-3048. Retrieved from [Link]

  • Xu, Y. J., & Zhang, J. (2013). Determination of fatty acid methyl esters by GC-triple quadrupole MS using electron and chemical ionization. Bioanalysis, 5(12), 1527-1543. Retrieved from [Link]

  • LibreTexts. (2023). Fragmentation Patterns in Mass Spectra. Retrieved from [Link]

  • Clark, J. (2023). Fragmentation patterns in the mass spectra of organic compounds. Retrieved from [Link]

  • Tsugawa, H., Ikeda, K., & Arita, M. (2023). Dual fragmentation via collision-induced and oxygen attachment dissociations using water and its radicals for C=C position-resolved lipidomics. Communications Biology, 6(1), 1-10. Retrieved from [Link]

  • PubChem. (n.d.). Methyl 9,11-octadecadienoate, (E,E)-. Retrieved from [Link]

  • Cvengroš, J., & Paligová, J. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Molecules, 28(7), 2819. Retrieved from [Link]

  • Cui, P. H., Duke, R. K., Tattam, B. N., & Duke, C. C. (2008). Monoepoxy octadecadienoates and monoepoxy octadecatrienoates 2: mass spectral characterization. Chemistry and Physics of Lipids, 152(2), 65-70. Retrieved from [Link]

  • Griffiths, W. J., Yang, Y., Sjövall, J., & Lindgren, J. Å. (1996). Electrospray-collision-induced dissociation mass spectrometry of mono-, di- and tri-hydroxylated lipoxygenase products, including leukotrienes of the B-series and lipoxins. Rapid Communications in Mass Spectrometry, 10(2), 183-196. Retrieved from [Link]

  • PubChem. (n.d.). (trans-12,13-Epoxy)-11-hydroxy-9(Z)-octadecenoic acid. Retrieved from [Link]

  • Im, D. S., Jung, J. H., & Kim, Y. H. (2013). High-energy collision-induced dissociation of [M+Na]+ ions desorbed by fast atom bombardment of ceramides isolated from the starfish Distolasterias nipon. Journal of Mass Spectrometry, 48(10), 1083-1091. Retrieved from [Link]

  • PubChem. (n.d.). (9Z,11R,12S,13S,15Z)-12,13-Epoxy-11-hydroxy-9,15-octadecadienoic acid. Retrieved from [Link]

Sources

Method

Application Note: Quantitative Analysis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate in Human Plasma using LC-MS/MS

Abstract This application note presents a robust and sensitive method for the quantification of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, an oxidized linoleic acid metabolite, in human plasma. T...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note presents a robust and sensitive method for the quantification of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, an oxidized linoleic acid metabolite, in human plasma. The protocol employs a streamlined solid-phase extraction (SPE) procedure for sample cleanup and concentration, followed by analysis using Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). The method is validated according to industry-standard bioanalytical guidelines and is suitable for researchers, scientists, and drug development professionals requiring precise measurement of this lipid mediator in complex biological matrices.

Introduction

Oxidized metabolites of polyunsaturated fatty acids, such as linoleic acid, are a diverse class of signaling molecules involved in various physiological and pathological processes, including inflammation and cardiovascular health.[1] Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is one such metabolite, and its accurate quantification in biological samples is crucial for understanding its potential role as a biomarker or therapeutic target. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers unparalleled sensitivity and selectivity for analyzing these low-abundance lipids in complex matrices like plasma.[1][2]

This guide provides a comprehensive, step-by-step protocol for the entire workflow, from sample collection to final data analysis. It is designed to be a self-validating system, explaining the rationale behind key steps to ensure technical accuracy and reproducibility.

Principle of the Method

The core of this method relies on the high selectivity and sensitivity of tandem mass spectrometry. The workflow begins with the extraction of the target analyte and a stable isotope-labeled internal standard (SIL-IS) from the plasma matrix. Solid-phase extraction (SPE) is employed for this purpose, as it effectively removes proteins, phospholipids, and other interfering substances while concentrating the analytes of interest.[3][4][5]

Following extraction, the sample is injected into a UPLC system. The analyte and internal standard are separated from residual matrix components on a reverse-phase C18 column. The column effluent is then introduced into the mass spectrometer. Using electrospray ionization (ESI) in negative ion mode, the analytes are ionized. Quantification is achieved using Multiple Reaction Monitoring (MRM), where specific precursor-to-product ion transitions for both the analyte and the internal standard are monitored.[6] The ratio of the analyte peak area to the internal standard peak area is used to construct a calibration curve and determine the concentration in unknown samples, correcting for any variability in extraction or ionization.

Materials and Reagents

  • Standards:

    • Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate (Cayman Chemical or equivalent)

    • 13(S)-HODE-d4 (Deuterated Internal Standard, Cayman Chemical or equivalent)

  • Solvents & Reagents:

    • LC-MS Grade Methanol, Acetonitrile, Water, and Isopropanol

    • Formic Acid (Optima™ LC/MS Grade)

    • Human Plasma (K2-EDTA as anticoagulant)

    • Nitrogen Gas (Ultra-High Purity)

  • Consumables:

    • Polypropylene microcentrifuge tubes (1.5 mL)

    • SPE Cartridges (e.g., Strata-X or equivalent polymeric reversed-phase, 30 mg/1 mL)

    • Autosampler vials with inserts

  • Equipment:

    • UPLC System (e.g., Waters Acquity, Shimadzu Nexera)

    • Tandem Mass Spectrometer (e.g., Sciex QTRAP 6500+, Waters Xevo TQ-S)

    • SPE Vacuum Manifold

    • Centrifuge

    • Nitrogen Evaporator

    • Vortex Mixer

    • Analytical Balance

Experimental Protocols

Preparation of Standards and Quality Controls

The foundation of an accurate quantitative assay is the precise preparation of calibration curve (CC) standards and quality control (QC) samples.[7]

  • Primary Stock Solutions (1 mg/mL): Accurately weigh ~1 mg of the analyte and internal standard (IS) reference material. Dissolve in methanol to a final concentration of 1 mg/mL. Store at -80°C.

  • Working Stock Solutions: Prepare intermediate stock solutions by serially diluting the primary stocks in 50:50 Methanol:Water.

  • Spiking Solutions (CC and QC): From the working stocks, prepare a series of spiking solutions at 10x the final desired concentration in plasma.

  • Preparation of CC and QC Samples:

    • For an 8-point calibration curve (e.g., 0.1 to 50 ng/mL), spike 10 µL of each CC spiking solution into 90 µL of blank human plasma.

    • Prepare QC samples at four levels: Lower Limit of Quantification (LLOQ), Low QC (3x LLOQ), Medium QC, and High QC.

    • Vortex each spiked sample gently for 10 seconds.

Sample Preparation: Solid-Phase Extraction (SPE)

This SPE protocol is designed to efficiently extract oxidized lipids while removing interfering matrix components like phospholipids.[3][8]

  • Sample Thawing: Thaw plasma samples, CCs, and QCs on ice.

  • Internal Standard Addition: Add 10 µL of the IS working solution (e.g., 100 ng/mL 13(S)-HODE-d4) to 100 µL of each plasma sample, CC, and QC. Vortex briefly.

  • Protein Precipitation & Lysis: Add 300 µL of cold methanol containing 0.1% formic acid to each sample. Vortex for 30 seconds to precipitate proteins. Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • SPE Cartridge Conditioning:

    • Place SPE cartridges on the vacuum manifold.

    • Wash with 1 mL of Methanol.

    • Equilibrate with 1 mL of Water. Do not let the sorbent bed go dry.

  • Sample Loading: Transfer the supernatant from step 3 to the conditioned SPE cartridges. Apply gentle vacuum to load the sample at a rate of ~1 drop per second.

  • Washing:

    • Wash the cartridges with 1 mL of 10% Methanol in Water to remove polar interferences.

  • Elution:

    • Place clean collection tubes inside the manifold.

    • Elute the analytes with 1 mL of Acetonitrile.

  • Dry-Down and Reconstitution:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.

    • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid).

    • Vortex and transfer to autosampler vials for analysis.

SPE_Workflow cluster_prep Sample Preparation cluster_spe Solid-Phase Extraction (SPE) cluster_final Final Steps plasma 100 µL Plasma Sample add_is Add Internal Standard (IS) plasma->add_is ppt Add 300 µL Cold Methanol (Protein Precipitation) add_is->ppt centrifuge Centrifuge (14,000 x g) ppt->centrifuge supernatant Collect Supernatant centrifuge->supernatant load Load Supernatant supernatant->load condition Condition SPE Cartridge (Methanol -> Water) condition->load wash Wash Cartridge (10% Methanol) load->wash elute Elute Analytes (Acetonitrile) wash->elute dry Evaporate to Dryness (Nitrogen Stream) elute->dry reconstitute Reconstitute in Mobile Phase dry->reconstitute inject Inject into LC-MS/MS reconstitute->inject

Caption: Solid-Phase Extraction (SPE) workflow for plasma samples.

UPLC-MS/MS Analysis

The chromatographic and mass spectrometric parameters must be optimized for the specific analyte. The following provides a robust starting point.

Table 1: UPLC and Mass Spectrometer Conditions

ParameterSettingRationale
UPLC System
ColumnAcquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mmC18 provides excellent retention for hydrophobic molecules like fatty acid metabolites. The 1.7 µm particle size allows for high-resolution separation.[9][10]
Mobile Phase AWater with 0.1% Formic AcidFormic acid aids in protonation for positive ion mode, but is also commonly used in negative mode ESI for lipidomics to improve chromatography.[6][10]
Mobile Phase BAcetonitrile with 0.1% Formic AcidAcetonitrile is a strong organic solvent suitable for eluting lipids from a C18 column.
Gradient0-1 min (50% B), 1-8 min (50-95% B), 8-10 min (95% B), 10.1-12 min (50% B)A gradient elution is necessary to separate the analyte from other endogenous lipids and ensure a sharp peak shape.[6]
Flow Rate0.4 mL/minA typical flow rate for a 2.1 mm ID column, balancing analysis time and separation efficiency.[10]
Column Temperature40°CElevated temperature reduces mobile phase viscosity and can improve peak shape and reproducibility.[10]
Injection Volume5 µLA small injection volume is used to prevent column overloading and peak distortion.
Mass Spectrometer
Ionization ModeElectrospray Ionization (ESI), NegativeCarboxylic acid and hydroxyl groups on oxidized lipids readily deprotonate, making negative mode ESI highly sensitive for their detection.[6]
Capillary Voltage-3.0 kVOptimized for stable spray and maximal ion generation.
Source Temperature150°C
Desolvation Temperature450°CThese temperatures are optimized to efficiently desolvate the ions entering the mass spectrometer without causing thermal degradation.
MRM TransitionsSee Table 2Specific precursor-product ion pairs ensure high selectivity and minimize interferences.[6]

Table 2: Optimized MRM Transitions (Note: These values are theoretical and require empirical optimization on the specific instrument.)

CompoundPrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Collision Energy (V)
Methyl 11,12-epoxy-13-hydroxy-octadecadienoate323.2 [M-H]⁻195.150-22
13(S)-HODE-d4 (Internal Standard)297.2 [M-H]⁻197.150-18

Data Analysis and Quantification

  • Peak Integration: Integrate the chromatographic peaks for the analyte and the IS in all CC, QC, and unknown samples using the instrument's software.

  • Calibration Curve Construction: Calculate the Peak Area Ratio (Analyte Area / IS Area) for each CC standard. Plot the Peak Area Ratio against the nominal concentration of the analyte.

  • Regression Analysis: Apply a linear regression with a 1/x² weighting. The regression should yield a correlation coefficient (r²) of >0.99 for the curve to be accepted.[6][11]

  • Concentration Calculation: Use the regression equation to calculate the concentration of the analyte in the QC and unknown samples based on their measured Peak Area Ratios.

Method Validation Summary

A bioanalytical method must be rigorously validated to ensure its reliability.[7][12] The validation should be performed according to guidelines from regulatory bodies like the FDA or EMA.[12]

Table 3: Bioanalytical Method Validation Parameters and Acceptance Criteria

ParameterDescriptionAcceptance Criteria
Linearity The ability to elicit test results that are directly proportional to the concentration of the analyte.Calibration curve must have a correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations of standards must be within ±15% of nominal (±20% at LLOQ).[13]
Accuracy & Precision Closeness of determined values to the nominal concentration (accuracy) and the reproducibility of measurements (precision).Assessed at LLOQ, LQC, MQC, HQC levels (n=6). Mean accuracy should be within ±15% of nominal (±20% at LLOQ). Precision (%CV) should not exceed 15% (20% at LLOQ).[13][14]
Selectivity The ability to differentiate and quantify the analyte in the presence of other components in the sample.Analysis of at least six blank matrix lots. Response in the analyte MRM channel should be <20% of the LLOQ response. Response in the IS channel should be <5% of the mean IS response.[13][14]
Lower Limit of Quant. The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.Analyte signal should be at least 5 times the signal of a blank sample. Must meet accuracy (±20%) and precision (≤20% CV) criteria.[14]
Matrix Effect The suppression or enhancement of ionization by co-eluting matrix components.Assessed by comparing the response of analyte in post-extraction spiked matrix to the response in a neat solution. The CV of the IS-normalized matrix factor should be ≤15%.[12]
Recovery The efficiency of the extraction procedure.The extraction recovery of the analyte should be precise and reproducible. Consistency across QC levels is more important than achieving 100% recovery.[13]
Stability Stability of the analyte in the biological matrix under various storage and handling conditions.Freeze-thaw stability (3 cycles), short-term bench-top stability, and long-term freezer storage stability. Mean concentrations of stability samples must be within ±15% of nominal values.[13]

graph TD {
A[Method Validation] --> B{Accuracy & Precision};
A --> C{Linearity & Range};
A --> D{Selectivity};
A --> E{LLOQ};
A --> F{Matrix Effect};
A --> G{Stability};
B --> B1["QC Samples (Low, Mid, High)"];
C --> C1["Calibration Curve (r² > 0.99)"];
D --> D1["Blank Matrix Analysis"];
E --> E1["Signal-to-Noise Ratio"];
F --> F1["Post-Extraction Spike"];
G --> G1["Freeze-Thaw, Bench-Top"];

style A fill:#4285F4,stroke:#FFFFFF,stroke-width:2px,fontcolor:#FFFFFF
style B fill:#34A853,stroke:#FFFFFF,stroke-width:2px,fontcolor:#FFFFFF
style C fill:#34A853,stroke:#FFFFFF,stroke-width:2px,fontcolor:#FFFFFF
style D fill:#34A853,stroke:#FFFFFF,stroke-width:2px,fontcolor:#FFFFFF
style E fill:#34A853,stroke:#FFFFFF,stroke-width:2px,fontcolor:#FFFFFF
style F fill:#34A853,stroke:#FFFFFF,stroke-width:2px,fontcolor:#FFFFFF
style G fill:#34A853,stroke:#FFFFFF,stroke-width:2px,fontcolor:#FFFFFF
style B1 fill:#F1F3F4,fontcolor:#202124
style C1 fill:#F1F3F4,fontcolor:#202124
style D1 fill:#F1F3F4,fontcolor:#202124
style E1 fill:#F1F3F4,fontcolor:#202124
style F1 fill:#F1F3F4,fontcolor:#202124
style G1 fill:#F1F3F4,fontcolor:#202124

}

Caption: Key pillars of bioanalytical method validation.

Conclusion

This application note details a reliable and validated UPLC-MS/MS method for the quantification of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate in human plasma. The combination of a selective solid-phase extraction protocol and sensitive MRM-based detection provides the accuracy and precision required for demanding research and regulated bioanalytical applications. This comprehensive guide serves as a practical resource for scientists aiming to measure this and similar oxidized lipid mediators.

References

  • Ewles, M., & Goodwin, L. (2014). Recommendations for Validation of LC–MS/MS Bioanalytical Methods for Protein Biotherapeutics. The AAPS Journal, 16(5), 1185–1199. [Link]

  • Patsnap Synapse. (2023). How to validate a bioanalytical LC-MS/MS method for PK studies? Patsnap. [Link]

  • Fang, C., et al. (2023). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. Metabolites, 13(4), 548. [Link]

  • Jenkins, R., et al. (2015). Bioanalytical method validation considerations for LC–MS/MS assays of therapeutic proteins. The AAPS Journal, 17(4), 868-883. [Link]

  • U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. FDA. [Link]

  • American Society for Mass Spectrometry. (n.d.). Practical Bioanalytical Method Validation by LC-MS/MS. ASMS. [Link]

  • Yang, P., et al. (2017). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of agricultural and food chemistry, 65(35), 7751–7759. [Link]

  • Gautam, S., et al. (2012). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Journal of visualized experiments : JoVE, (69), e4335. [Link]

  • Fang, C., et al. (2023). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. ResearchGate. [Link]

  • Aziz, M. N., et al. (2024). Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis. Methods in molecular biology (Clifton, N.J.), 2816, 151–159. [Link]

  • Phenomenex. (n.d.). Sample Preparation Guide. Phenomenex. [Link]

  • Wang, Y., et al. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. Metabolites, 11(5), 299. [Link]

  • Pérez-Caminero, M. C., & Ruiz-Gutiérrez, V. (2000). Update on solid-phase extraction for the analysis of lipid classes and related compounds. Journal of Chromatography A, 885(1-2), 313-325. [Link]

  • Wang, Y., et al. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. Semantic Scholar. [Link]

  • Allied Academies. (2023). Advancements in LC-MS/MS bioanalytical method validation. Journal of Bioanalysis and Biomedicine. [Link]

  • Wang, W., et al. (2015). Development of a novel UPLC-MS/MS method for the simultaneously quantification of Polydatin and Resveratrol in plasma: Application to a pharmacokinetic study in rats. Journal of Chromatography B, 997, 137-144. [Link]

Sources

Application

Application Notes and Protocols for Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate in Lipidomics

Introduction: The Significance of Epoxy-Hydroxy Fatty Acid Esters in Biological Systems and the Imperative for Accurate Quantification The landscape of lipidomics is continually expanding, revealing the intricate roles o...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of Epoxy-Hydroxy Fatty Acid Esters in Biological Systems and the Imperative for Accurate Quantification

The landscape of lipidomics is continually expanding, revealing the intricate roles of lipid mediators in health and disease. Among these, oxidized derivatives of polyunsaturated fatty acids, such as epoxy and hydroxy fatty acids, have emerged as critical signaling molecules in a myriad of physiological processes, including inflammation, cardiovascular function, and tissue repair. Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a methylated ester of a specific epoxy-hydroxy octadecadienoic acid. The presence of the epoxy and hydroxyl moieties, along with the specific stereochemistry, suggests its potential role as a bioactive lipid mediator or a stable metabolite of one.

The inherent challenges in the analysis of such lipids—low endogenous concentrations, the existence of numerous regio- and stereoisomers, and their susceptibility to degradation—necessitate the use of highly specific and sensitive analytical techniques.[1] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the cornerstone of targeted lipidomics for its ability to provide both separation and structural confirmation.[2] However, the accuracy and reliability of LC-MS/MS quantification are critically dependent on the use of appropriate internal standards.

This document provides a comprehensive guide to the application of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate as a standard in lipidomics research. Its structural similarity to endogenous epoxy fatty acids makes it an excellent candidate for use as an internal standard to ensure accurate and precise quantification. While isotopically labeled standards are the gold standard for correcting matrix effects and variations in sample processing, a well-characterized non-endogenous standard like the topic compound can still provide a significant improvement in data quality, particularly in method development and for relative quantification.[3][4]

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a standard is fundamental to its correct application.

PropertyValue
Chemical Name Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate
Molecular Formula C19H32O4[5][6]
Molecular Weight 324.46 g/mol [5][6]
Purity >98%[5]
Form In solution (e.g., Acetonitrile)[5]
Storage -20°C or lower for long-term stability[7][8]
CAS Number 874393-57-4[5]

Core Application: Internal Standard for LC-MS/MS-based Quantification

The primary application of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is as an internal standard (IS) in targeted lipidomics workflows. The rationale behind using an IS is to account for analyte loss during sample preparation and variations in instrument response.[3][9] By adding a known amount of the IS to each sample at the beginning of the workflow, the ratio of the analyte signal to the IS signal can be used for accurate quantification.

Workflow for Targeted Lipidomics using an Internal Standard

G cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing sample Biological Sample (Plasma, Cells, Tissue) add_is Spike with Internal Standard (Methyl 11(S),12(S)-Epoxy-13(S)- hydroxy-9(Z),15(Z)-octadecadienoate) sample->add_is extraction Lipid Extraction (e.g., Solid-Phase Extraction) add_is->extraction derivatization Derivatization (Optional) extraction->derivatization reconstitution Reconstitution in LC-MS compatible solvent derivatization->reconstitution lc_separation LC Separation (Reversed-Phase C18) reconstitution->lc_separation ms_detection MS/MS Detection (MRM Mode) lc_separation->ms_detection peak_integration Peak Integration ms_detection->peak_integration calibration_curve Calibration Curve Construction peak_integration->calibration_curve quantification Analyte Quantification calibration_curve->quantification

Caption: Workflow for targeted lipidomics analysis.

Experimental Protocols

Protocol 1: Preparation of Standard Stock Solutions

Accurate preparation of stock solutions is paramount for reliable quantification.

  • Materials:

    • Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate solution (as supplied)

    • LC-MS grade acetonitrile or ethanol

    • Amber glass vials with PTFE-lined caps

    • Calibrated micropipettes

  • Procedure:

    • Allow the standard solution to equilibrate to room temperature before opening.

    • Prepare a primary stock solution by diluting the commercial solution to a concentration of 1 mg/mL in acetonitrile or ethanol.

    • From the primary stock, prepare a series of working standard solutions through serial dilution. These will be used to create a calibration curve.

    • Prepare a separate internal standard spiking solution at a concentration appropriate for your assay (e.g., 100 ng/mL). The optimal concentration should be determined empirically but is often in the mid-range of the calibration curve.

    • Store all stock and working solutions at -20°C or below in tightly sealed amber vials to prevent solvent evaporation and photodegradation.

Protocol 2: Sample Preparation and Lipid Extraction

This protocol is a general guideline for the extraction of epoxy fatty acids from a biological matrix like plasma.

  • Materials:

    • Biological sample (e.g., 100 µL plasma)

    • Internal Standard Spiking Solution

    • Methanol (LC-MS grade), chilled at -20°C

    • Solid-Phase Extraction (SPE) cartridges (e.g., C18)

    • SPE conditioning, wash, and elution solvents

    • Nitrogen evaporator

  • Procedure:

    • To 100 µL of plasma in a polypropylene tube, add 10 µL of the internal standard spiking solution.

    • Add 400 µL of chilled methanol to precipitate proteins.

    • Vortex vigorously for 30 seconds and incubate at -20°C for 20 minutes to enhance protein precipitation.

    • Centrifuge at 14,000 x g for 10 minutes at 4°C.

    • Carefully transfer the supernatant to a new tube.

    • Condition an SPE cartridge according to the manufacturer's instructions.

    • Load the supernatant onto the conditioned SPE cartridge.

    • Wash the cartridge to remove interfering substances.

    • Elute the lipid fraction with an appropriate solvent (e.g., ethyl acetate).

    • Evaporate the eluate to dryness under a gentle stream of nitrogen.

    • Reconstitute the dried extract in a known volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis

The following are suggested starting parameters for an LC-MS/MS method. Optimization will be required for specific instrumentation and applications.

LC Parameters
Column C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile/Isopropanol (1:1, v/v)
Flow Rate 0.3 mL/min
Gradient 30% B to 95% B over 10 min, hold at 95% B for 2 min, return to 30% B and equilibrate for 3 min
Injection Volume 5 µL
Column Temperature 40°C
MS/MS Parameters
Ionization Mode Electrospray Ionization (ESI), Positive
Scan Type Multiple Reaction Monitoring (MRM)
Collision Gas Argon
Estimated MRM Transitions
Precursor Ion (Q1)m/z 325.2 (M+H)+
Product Ions (Q3)To be determined empirically. Likely fragments would result from cleavage of the ester group, loss of water, and cleavage around the epoxy-hydroxy moiety.

Rationale for Parameter Choices:

  • A C18 column provides good retention and separation for lipids of this polarity.

  • The mobile phase system is standard for reversed-phase lipidomics.

  • A gradient elution is necessary to separate lipids with a wide range of polarities.

  • Positive ion ESI is often suitable for methyl esters.

  • MRM mode provides high selectivity and sensitivity for quantification.[2]

Data Analysis and Quantification

  • Peak Integration: Integrate the chromatographic peaks for the endogenous analyte and the internal standard.

  • Calibration Curve: Prepare a series of calibration standards with known concentrations of the analyte and a constant concentration of the internal standard. Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.99 is desirable.

  • Quantification: For the unknown samples, calculate the peak area ratio of the analyte to the internal standard. Use the equation from the calibration curve to determine the concentration of the analyte in the sample.

Illustrative Eicosanoid Signaling Pathway

The target molecule is structurally related to eicosanoids, which are involved in complex signaling pathways.

G cluster_cox COX Pathway cluster_lox LOX Pathway cluster_cyp CYP450 Pathway phospholipids Membrane Phospholipids pla2 PLA2 phospholipids->pla2 aa Arachidonic Acid pla2->aa cox COX-1/2 aa->cox lox LOX aa->lox cyp CYP450 Epoxygenase aa->cyp prostaglandins Prostaglandins Thromboxanes cox->prostaglandins inflammation Inflammation prostaglandins->inflammation pain Pain prostaglandins->pain leukotrienes Leukotrienes Lipoxins lox->leukotrienes leukotrienes->inflammation asthma Asthma leukotrienes->asthma eets Epoxyeicosatrienoic Acids (EETs) cyp->eets vasodilation Vasodilation eets->vasodilation anti_inflammation Anti-inflammation eets->anti_inflammation

Caption: Simplified overview of the eicosanoid biosynthetic pathways.

Conclusion

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a valuable tool for researchers in the field of lipidomics. When used as an internal standard, it can significantly improve the accuracy and reliability of quantification for a range of structurally related epoxy fatty acids. The protocols and guidelines presented here provide a solid foundation for the integration of this standard into targeted lipidomics workflows, ultimately enabling a more precise understanding of the roles of these potent lipid mediators in biology and medicine.

References

  • Spector, A.A., and Norris, A.W. Action of epoxyeicosatrienoic acids on cellular function. Am. J. Physiol. Cell Physiol. 292(3), C996-C1012 (2007). [Link]

  • Targeted Lipidomic Analysis of Eicosanoids - SCIEX. [Link]

  • Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction - MDPI. [Link]

  • Determination and quantification of fatty acid C=C isomers by epoxidation reaction and liquid chromatography-mass spectrometry - PubMed. [Link]

  • Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC - NIH. [Link]

  • Metabolomics-Lipidomics of Eicosanoids and Docosanoids Generated By Phagocytes - NIH. [Link]

  • Targeted chiral lipidomics analysis of bioactive eicosanoid lipids in cellular systems - NIH. [Link]

  • Characterization of epoxides of polyunsaturated fatty acids by mass spectrometry via 3-pyridinylmethyl esters - PubMed. [Link]

  • Quantitative Analysis and Structural Elucidation of Fatty Acids by Isobaric Multiplex Labeling Reagents for Carbonyl-Containing Compound (SUGAR) Tags and m-CPBA Epoxidation - PMC - NIH. [Link]

  • Targeted Lipidomics for Characterization of PUFAs and Eicosanoids in Extracellular Vesicles - MDPI. [Link]

  • Separation and quantitation of hydroxy and epoxy fatty acid by high-performance liquid chromatography with an evaporative light-scattering detector - ResearchGate. [Link]

  • Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry - ResearchGate. [Link]

  • Synthesis Epoxy Fatty Acid Methyl Ester Using Combined Acid Catalyst - ResearchGate. [Link]

  • Application of ethyl esters and d3-methyl esters as internal standards for the gas chromatographic quantification of transesterified fatty acid methyl esters in food - PubMed. [Link]

  • Methyl 11(S),12(S)-epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate | Ester Product. [Link]

  • 1 H NMR and FTIR of the pure epoxidized fatty acid methyl esters, (A) EMO, (B) EMLO and (C) EMLEN. - ResearchGate. [Link]

  • An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. [Link]

  • 11,12-EET - BioGems. [Link]

Sources

Method

Application Notes and Protocols for the Use of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate in Plant-Pathogen Interaction Studies

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate in the invest...

Author: BenchChem Technical Support Team. Date: January 2026

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate in the investigation of plant-pathogen interactions. This document outlines the theoretical framework, practical applications, and detailed experimental protocols for leveraging this oxylipin to elucidate plant defense mechanisms.

Introduction: The Role of Oxylipins in Plant Defense

Plants, being sessile organisms, have evolved sophisticated chemical defense systems to fend off attacks from a myriad of pathogens. A crucial component of this defense arsenal is a class of lipid-derived signaling molecules known as oxylipins.[1] These molecules are synthesized from polyunsaturated fatty acids through the action of various oxygenases and subsequent enzymatic modifications.[2] Oxylipins are central to the plant's innate immune response, acting as direct antimicrobial agents and as signaling molecules that trigger a cascade of defense responses.[2][3]

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a specific oxylipin, a methyl ester derivative of an epoxy-hydroxy fatty acid. While research on this particular molecule is emerging, its structural similarity to other well-characterized defense-related oxylipins suggests a significant role in mediating plant-pathogen interactions. This guide will provide the necessary protocols to investigate its potential as a direct antimicrobial agent and as an elicitor of plant defense responses.

Chemical Properties of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate

A thorough understanding of the physicochemical properties of this compound is essential for its effective use in experimental settings.

PropertyValueSource
Molecular Formula C19H32O4
Molecular Weight 324.46 g/mol
Appearance In solution (typically acetonitrile)
Purity >98%
Storage Freezer

Biosynthesis and Proposed Signaling Pathway

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is likely derived from the lipoxygenase (LOX) pathway, a major route for oxylipin biosynthesis in plants. The pathway is initiated by the oxygenation of polyunsaturated fatty acids like linolenic acid.

G cluster_membrane Plasma Membrane cluster_cytosol Cytosol cluster_response Cellular Response Linolenic Acid Linolenic Acid LOX Lipoxygenase (LOX) Linolenic Acid->LOX Oxygenation Fatty Acid Hydroperoxide Fatty Acid Hydroperoxide LOX->Fatty Acid Hydroperoxide EAS Epoxy Alcohol Synthase (EAS) Fatty Acid Hydroperoxide->EAS Epoxy Alcohol Fatty Acid Epoxy Alcohol Fatty Acid EAS->Epoxy Alcohol Fatty Acid Methylation Methyltransferase Epoxy Alcohol Fatty Acid->Methylation TargetMolecule Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy- 9(Z),15(Z)-octadecadienoate Methylation->TargetMolecule Signaling Cascade Signaling Cascade TargetMolecule->Signaling Cascade Elicitation Defense Gene Expression Defense Gene Expression Signaling Cascade->Defense Gene Expression Antimicrobial Compound Production Antimicrobial Compound Production Defense Gene Expression->Antimicrobial Compound Production Cell Wall Reinforcement Cell Wall Reinforcement Defense Gene Expression->Cell Wall Reinforcement

Caption: Proposed biosynthetic pathway and signaling cascade of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate.

Applications in Plant-Pathogen Interaction Studies

This oxylipin can be a valuable tool for:

  • Direct Antimicrobial Activity Screening: Assessing its ability to inhibit the growth of various plant pathogens in vitro.

  • Elicitation of Plant Defense Responses: Investigating its capacity to induce defense mechanisms in plants, such as the production of pathogenesis-related (PR) proteins, phytoalexins, and reactive oxygen species (ROS).

  • Priming of Plant Defenses: Determining if pre-treatment with the compound enhances the plant's resistance to subsequent pathogen attack.

  • Dissecting Signaling Pathways: Using the compound in conjunction with genetic and molecular tools to identify key components of the oxylipin signaling pathway.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization for specific plant-pathogen systems.

Protocol 1: In Vitro Antimicrobial Assay

This protocol details the assessment of the direct antimicrobial activity of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate against a bacterial and a fungal pathogen.

A. Against Pseudomonas syringae (Bacterial Pathogen)

  • Preparation of Bacterial Inoculum:

    • Streak P. syringae on King's B (KB) agar medium and incubate at 28°C for 48 hours.

    • Inoculate a single colony into 5 mL of liquid KB medium and grow overnight at 28°C with shaking (200 rpm).

    • Centrifuge the culture, wash the pellet with sterile 10 mM MgCl2, and resuspend in the same solution to an optical density at 600 nm (OD600) of 0.2.

  • Broth Microdilution Assay:

    • Prepare a stock solution of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate in a suitable solvent (e.g., acetonitrile or DMSO).

    • In a 96-well microtiter plate, perform serial dilutions of the compound in liquid KB medium to achieve a range of final concentrations (e.g., 1 to 500 µM).

    • Add the bacterial suspension to each well to a final OD600 of 0.001.

    • Include positive (bacteria only) and negative (medium only) controls, as well as a solvent control.

    • Incubate the plate at 28°C for 24-48 hours.

    • Determine the minimum inhibitory concentration (MIC) by measuring the OD600 or by visual inspection of turbidity.

B. Against Botrytis cinerea (Fungal Pathogen)

  • Preparation of Fungal Spore Suspension:

    • Grow B. cinerea on potato dextrose agar (PDA) at 22°C for 10-14 days until sporulation.

    • Flood the plate with sterile water containing 0.01% Tween 20 and gently scrape the surface to release the conidia.

    • Filter the suspension through sterile cheesecloth and adjust the concentration to 1 x 10^5 spores/mL using a hemocytometer.

  • Spore Germination Assay:

    • Prepare serial dilutions of the test compound in potato dextrose broth (PDB) in a 96-well plate.

    • Add the spore suspension to each well.

    • Incubate at 22°C in the dark for 12-24 hours.

    • Observe spore germination under a microscope and determine the concentration at which germination is inhibited.

Protocol 2: In Planta Disease Resistance Assay

This protocol outlines the procedure for evaluating the ability of the oxylipin to induce disease resistance in a model plant like Arabidopsis thaliana.

  • Plant Growth:

    • Grow Arabidopsis thaliana (e.g., Col-0 ecotype) in a controlled environment (e.g., 22°C, 16h light/8h dark cycle) for 4-5 weeks.

  • Compound Application:

    • Prepare a solution of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate in water with a surfactant (e.g., 0.02% Silwet L-77).

    • Spray the plants with the solution until runoff. Use a solvent-surfactant solution as a mock control.

    • Allow the plants to dry for 24-48 hours.

  • Pathogen Inoculation:

    • For P. syringae, infiltrate the leaves with a bacterial suspension (1 x 10^5 cfu/mL) using a needleless syringe.

    • For B. cinerea, place a droplet of spore suspension (5 x 10^5 spores/mL) on the leaf surface.

  • Disease Assessment:

    • For P. syringae, monitor the development of disease symptoms (e.g., water-soaking, chlorosis) over 3-5 days. Bacterial growth can be quantified by colony counting from leaf discs.

    • For B. cinerea, measure the lesion diameter 3-4 days post-inoculation.

Protocol 3: Analysis of Plant Defense Gene Expression

This protocol describes how to measure the induction of defense-related genes in response to the oxylipin treatment.

  • Treatment and Sampling:

    • Treat plants with the oxylipin as described in Protocol 2.

    • Collect leaf tissue at different time points post-treatment (e.g., 0, 1, 3, 6, 12, 24 hours).

    • Immediately freeze the tissue in liquid nitrogen and store at -80°C.

  • RNA Extraction and cDNA Synthesis:

    • Extract total RNA from the leaf tissue using a commercial kit or a standard protocol (e.g., Trizol).

    • Treat the RNA with DNase I to remove any contaminating genomic DNA.

    • Synthesize first-strand cDNA from the RNA using a reverse transcriptase and oligo(dT) or random primers.

  • Quantitative Real-Time PCR (qRT-PCR):

    • Perform qRT-PCR using gene-specific primers for defense marker genes (e.g., PR1 for the salicylic acid pathway, PDF1.2 for the jasmonic acid/ethylene pathway).

    • Use a housekeeping gene (e.g., ACTIN2) as an internal control for normalization.

    • Analyze the relative gene expression using the 2^-ΔΔCt method.

Overall Experimental Workflow

The following diagram illustrates the logical flow of experiments to characterize the role of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate in plant-pathogen interactions.

G cluster_start Compound Preparation cluster_invitro In Vitro Assays cluster_inplanta In Planta Assays cluster_molecular Molecular Analysis Stock Solution Stock Solution Bacterial Growth Assay Bacterial Growth Assay Stock Solution->Bacterial Growth Assay Fungal Spore Germination Fungal Spore Germination Stock Solution->Fungal Spore Germination Plant Treatment Plant Treatment Stock Solution->Plant Treatment MIC Determination MIC Determination Bacterial Growth Assay->MIC Determination Fungal Spore Germination->MIC Determination Pathogen Inoculation Pathogen Inoculation Plant Treatment->Pathogen Inoculation RNA Extraction RNA Extraction Plant Treatment->RNA Extraction Disease Scoring Disease Scoring Pathogen Inoculation->Disease Scoring qRT-PCR qRT-PCR RNA Extraction->qRT-PCR Gene Expression Analysis Gene Expression Analysis qRT-PCR->Gene Expression Analysis

Caption: Experimental workflow for investigating the bioactivity of the oxylipin.

Data Interpretation

  • In Vitro Assays: A low MIC value indicates strong direct antimicrobial activity. Compare the activity against different pathogens to determine its spectrum of action.

  • In Planta Assays: A significant reduction in disease symptoms or pathogen growth in treated plants compared to the mock control suggests that the compound elicits or primes plant defense responses.

  • Gene Expression Analysis: Upregulation of defense-related genes confirms that the compound acts as a signaling molecule that activates specific defense pathways. The pattern of induced genes can provide insights into the mechanism of action.

Conclusion

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate represents a promising tool for dissecting the complex interplay between plants and pathogens. The protocols outlined in this guide provide a robust framework for investigating its direct antimicrobial properties and its role as an elicitor of plant immunity. Such studies will not only advance our fundamental understanding of plant defense but may also pave the way for the development of novel, lipid-based strategies for crop protection.

References

  • Blée, E. (1998). Phytooxylipins and plant defense reactions. Progress in Lipid Research, 37(1), 33-72. [Link]

  • Prost, I., Dhondt, S., Rothe, G., Vicente, J., Rodriguez, M. J., Kift, N., ... & Fournier, J. (2005). Evaluation of the antimicrobial activities of plant oxylipins supports their involvement in defense against pathogens. Plant Physiology, 139(4), 1902-1913. [Link]

  • Vellosillo, T., Martinez, M., Lopez, M. A., Vicente, J., Cascon, T., Dolan, L., ... & Castresana, C. (2007). Oxylipins produced by the 9-lipoxygenase pathway in Arabidopsis regulate lateral root development and defense responses through a specific signaling cascade. The Plant Cell, 19(3), 831-846. [Link]

  • Eckardt, N. A. (2007). Novel Oxylipin Signaling Cascades. The Plant Cell, 19(3), 749-750. [Link]

  • Scala, A., Reverberi, M., & Fanelli, C. (2022). Fungal and bacterial oxylipins are signals for intra-and inter-cellular communication within plant disease. Frontiers in Microbiology, 13, 962996. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving peak resolution of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate isomers in HPLC.

Topic: Improving Peak Resolution of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate Isomers in HPLC. This guide provides in-depth troubleshooting strategies and practical advice for researchers, scient...

Author: BenchChem Technical Support Team. Date: January 2026

Topic: Improving Peak Resolution of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate Isomers in HPLC.

This guide provides in-depth troubleshooting strategies and practical advice for researchers, scientists, and drug development professionals facing challenges in the chromatographic separation of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate and its related diastereomers. The structural similarity of these isomers demands a highly optimized HPLC method to achieve baseline resolution, which is critical for accurate identification and quantification.

The Analytical Challenge

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a complex oxylipin. Its isomers, particularly diastereomers, possess nearly identical physicochemical properties, such as molecular weight and hydrophobicity. Consequently, conventional reversed-phase (RP-HPLC) methods that separate based on hydrophobicity are often insufficient.[1] The key to successful separation lies in exploiting the subtle differences in the spatial arrangement of the polar functional groups (hydroxyl and epoxy moieties) through specific chromatographic interactions. Normal-Phase (NP-HPLC) and Chiral HPLC are powerful techniques for this purpose, as they are highly sensitive to molecular stereochemistry.[2][3]

Troubleshooting Guide: From Co-elution to Baseline Resolution

This section addresses the most common chromatographic issues encountered during the analysis of these isomers in a question-and-answer format.

Question 1: My chromatogram shows a single, broad peak or complete co-elution of isomers. Where do I begin?

Answer: Complete co-elution indicates that the current chromatographic conditions lack the necessary selectivity (α) to differentiate between the isomers.[4] The initial focus should be on making significant changes to the method's chemistry, rather than minor tweaks to flow rate or temperature.

Systematic Approach:

  • Confirm Chromatographic Mode: For these specific isomers, NP-HPLC is often superior to RP-HPLC.[5] The stationary phase in NP-HPLC (e.g., unmodified silica) can interact directly with the polar hydroxyl and epoxy groups of the analyte, providing selectivity based on stereochemistry. If you are using an RP-HPLC (e.g., C18) method, switching to a normal-phase column is the most critical first step.[3]

  • Evaluate Mobile Phase Composition (NP-HPLC): In normal-phase chromatography, selectivity is heavily influenced by the mobile phase composition.[3]

    • Primary Solvents: A typical mobile phase consists of a non-polar solvent like n-hexane and a more polar modifier like isopropanol or ethanol.

    • Strengthen or Weaken: If peaks elute too quickly (low retention), decrease the percentage of the polar modifier (e.g., isopropanol) to increase interaction with the stationary phase. If retention is too long, increase the modifier concentration.

    • Add a Strong Modifier: Introducing a small amount of an even more polar solvent, such as acetic acid (e.g., 0.1%), can significantly alter selectivity by modifying both the silica surface and the analyte's hydrogen bonding capacity.[3]

  • Consider a Different Stationary Phase: If optimizing the mobile phase is insufficient, changing the column is the next logical step.

    • Silica (SiO2): A standard choice for NP-HPLC.

    • Chiral Stationary Phases (CSPs): For resolving enantiomers or challenging diastereomers, a CSP is the most powerful tool. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are highly effective for separating chiral lipids and related compounds.[2][6] These columns provide a chiral environment through carbamate or benzoate derivatives on a polysaccharide backbone, enabling stereospecific interactions.[7]

Question 2: I see peak shouldering or poor resolution (Rs < 1.5), but not complete co-elution. How can I improve the separation?

Answer: Peak shouldering signifies that your method has some selectivity, but the column efficiency (N) or retention (k) needs enhancement to fully resolve the peaks. The resolution equation highlights that resolution is a function of efficiency (N), selectivity (α), and retention factor (k).[4][8]

Optimization Strategy:

  • Reduce Flow Rate: Lowering the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min) increases the time the analytes spend interacting with the stationary phase, which can improve resolution, albeit at the cost of longer run times.[9]

  • Optimize Column Temperature: Temperature affects mobile phase viscosity and mass transfer kinetics.[8]

    • Increase Temperature: Higher temperatures (e.g., 30°C to 50°C) can decrease viscosity, leading to sharper peaks (higher efficiency) and potentially improved resolution.[9][10]

    • Decrease Temperature: Lower temperatures can sometimes increase selectivity by enhancing subtle intermolecular interactions.

    • Action: Methodically vary the column temperature in 5°C increments to find the optimum.[1]

  • Increase Column Length or Decrease Particle Size: Column efficiency (N) is proportional to its length and inversely proportional to the particle size of the packing material.[8][11]

    • Using a longer column (e.g., 250 mm instead of 150 mm) or a column with smaller particles (e.g., 3 µm instead of 5 µm) will increase the number of theoretical plates and improve resolving power.[4] Be aware that this will also increase backpressure.[12]

  • Fine-Tune Mobile Phase: Make small, incremental adjustments to the mobile phase modifier. In NP-HPLC, a change of just 0.1-0.2% in isopropanol concentration can have a significant impact on resolution.

Question 3: My peaks are tailing. What causes this and how can I fix it?

Answer: Peak tailing is often caused by secondary, undesirable interactions between the analyte and the stationary phase, or by issues outside the column.[12] For underivatized fatty acids or their esters with free hydroxyl groups, interactions with active sites (e.g., acidic silanols) on the silica surface are a common cause.[11][13]

Troubleshooting Steps:

  • Check for Sample Overload: Injecting too concentrated a sample can saturate the stationary phase and lead to tailing.[1] Dilute your sample by a factor of 5 or 10 and reinject.

  • Ensure Sample Solvent Compatibility: The sample should be dissolved in a solvent that is of similar or weaker strength than the mobile phase.[1] Dissolving a sample in a much stronger solvent can cause peak distortion.

  • Modify the Mobile Phase: Add a small amount of a competitive agent to the mobile phase to block active sites on the silica surface. A common strategy in NP-HPLC is to add a small percentage of an acid (like acetic acid) or a base, depending on the analyte's nature.[3]

  • Evaluate Column Health: A contaminated guard column or a void at the head of the analytical column can cause tailing.[14] Replace the guard column first. If the problem persists, try backflushing the analytical column (if permitted by the manufacturer) or replace it.

Frequently Asked Questions (FAQs)

Q1: What is the best chromatographic mode for separating these isomers: Normal-Phase, Reversed-Phase, or Chiral?

A: The choice depends on the specific separation goal.

Chromatographic Mode Principle of Separation Pros for Isomer Separation Cons for Isomer Separation
Normal-Phase (NP-HPLC) Adsorption chromatography based on polarity. Separates based on interactions with a polar stationary phase (e.g., silica).[5]Excellent selectivity for diastereomers by exploiting differences in polar functional groups (hydroxyl, epoxy).[3]Mobile phases are organic and less environmentally friendly. Column equilibration can be slow.
Reversed-Phase (RP-HPLC) Partitioning based on hydrophobicity. Separates based on interactions with a non-polar stationary phase (e.g., C18).[15]Robust, reproducible, and uses aqueous-organic mobile phases.Often insufficient selectivity for diastereomers with identical hydrophobicity.[1]
Chiral HPLC Utilizes a Chiral Stationary Phase (CSP) to form transient, diastereomeric complexes with enantiomers, allowing for separation.[7]The most powerful method for separating enantiomers and can provide high selectivity for diastereomers. Can be run in normal-phase, polar organic, or reversed-phase modes.[7]Columns are more expensive and can be less robust than standard columns. Method development can be more complex.

Recommendation: Start with Normal-Phase HPLC . It offers the best balance of selectivity and practicality for these specific diastereomers. If enantiomeric separation is required or diastereomers remain unresolved, progress to a Chiral HPLC method, often using a normal-phase mobile phase.[2]

Q2: How do I select the right HPLC column?

A: For NP-HPLC, a high-purity silica gel column is a good starting point (e.g., 250 mm x 4.6 mm, 5 µm particle size). For Chiral HPLC, polysaccharide-based CSPs like Chiralcel® or Chiralpak® series are well-documented for separating oxygenated fatty acids.[2] The selection of a specific chiral column often requires screening several different phases (e.g., amylose-based vs. cellulose-based) to find the one that provides the best selectivity for your specific analytes.[6]

Q3: Is derivatization of the hydroxyl group recommended?

A: Derivatization is a double-edged sword.

  • Potential Benefit: Converting the free hydroxyl group to an ester (e.g., a benzoate or naphthoyl ester) can introduce a UV-active chromophore, significantly enhancing detection sensitivity. It can also sometimes improve peak shape by masking interactions with silica silanols.

  • Potential Drawback: Derivatization adds an extra step to sample preparation and can potentially create additional isomers if the reaction conditions are not carefully controlled. For separating diastereomers based on the existing chiral centers, it is often preferable to analyze the underivatized compound first.[2]

Q4: What is the most suitable detection method?

A:

  • UV Detector: The conjugated diene system in the molecule allows for UV detection, typically around 235 nm, which is a common wavelength for this class of compounds.[2]

  • Evaporative Light Scattering Detector (ELSD): An ELSD is a universal detector for non-volatile analytes and can be used if the compounds lack a strong chromophore or if UV detection suffers from interference.[16]

  • Mass Spectrometry (MS): Coupling HPLC to an MS provides the highest level of confidence in peak identification by confirming the molecular weight of the eluting compounds. It is invaluable for distinguishing between isomers with different fragmentation patterns.[13]

Visualized Workflows and Concepts

Logical Troubleshooting Workflow

This diagram outlines a systematic approach to diagnosing and solving poor peak resolution issues.

TroubleshootingWorkflow Start Problem: Poor Peak Resolution (Rs < 1.5) CheckSystem 1. Check System Suitability (Pressure, Leaks, Baseline) Start->CheckSystem CoElution 2. Is it complete co-elution? CheckSystem->CoElution System OK FixSystem Troubleshoot System: - Check for leaks - Purge pump - Ensure stable baseline CheckSystem->FixSystem Problem Found PeakShape 3. Is peak tailing an issue? CoElution->PeakShape No (Peak Shouldering) ChangeChemistry Change Method Chemistry (α): - Switch to NP-HPLC or Chiral column - Drastically change mobile phase (e.g., different modifier) CoElution->ChangeChemistry Yes OptimizeEfficiency 4. Optimize for Efficiency (N) and Retention (k) PeakShape->OptimizeEfficiency No FixTailing Address Tailing: - Reduce sample concentration - Check sample solvent - Add mobile phase modifier (e.g., 0.1% Acetic Acid) PeakShape->FixTailing Yes FineTune Fine-Tune Parameters: - Reduce flow rate - Optimize temperature - Use longer column / smaller particles OptimizeEfficiency->FineTune FixSystem->CheckSystem End Achieved Baseline Resolution (Rs ≥ 1.5) ChangeChemistry->End FixTailing->OptimizeEfficiency FineTune->End

Caption: A step-by-step workflow for troubleshooting poor HPLC peak resolution.

Experimental Protocols

Protocol 1: Starting NP-HPLC Method for Isomer Separation

This protocol provides a robust starting point for separating Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate isomers. Optimization will likely be required.

  • Sample Preparation: a. Dissolve the lipid sample in the initial mobile phase or n-hexane to a concentration of approximately 0.5-1.0 mg/mL. b. Filter the sample through a 0.22 µm PTFE syringe filter before injection to remove particulates.[1]

  • HPLC System and Conditions:

    • Column: Silica (SiO2) column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

    • Mobile Phase: n-Hexane / Isopropanol / Acetic Acid (98.3:1.6:0.1, v/v/v).[3] Prepare fresh daily and degas thoroughly.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30°C (use a column oven for stability).[1]

    • Injection Volume: 10 µL.

    • Detector: UV-Vis or Photodiode Array (PDA) detector at 235 nm.

  • Procedure: a. Equilibrate the column with the mobile phase for at least 30-60 minutes or until a stable baseline is achieved. b. Inject a blank (mobile phase) to ensure the system is clean. c. Inject the prepared sample. d. Monitor the chromatogram for peak separation.

  • Data Analysis and Optimization: a. Calculate the resolution (Rs) between adjacent isomer peaks. The goal is Rs ≥ 1.5. b. If resolution is inadequate, refer to the Troubleshooting Guide . A systematic approach is to first adjust the isopropanol concentration by ±0.2% increments, then optimize the flow rate and temperature.

References

  • Benchchem. (n.d.). Technical Support Center: Resolving Co-elution of Fatty Acid Isomers in HPLC.
  • Benchchem. (n.d.). Technical Support Center: Improving Resolution of Diacylglycerol Regioisomers in Reversed-Phase HPLC.
  • Dolan, J. W. (n.d.). Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. Chromatography Online.
  • Christie, W. W. (2019, July 23). The Chromatographic Resolution of Chiral Lipids. AOCS Lipid Library.
  • Chrom Tech, Inc. (2025, October 14). Methods for Changing Peak Resolution in HPLC.
  • Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
  • SCION Instruments. (n.d.). HPLC Troubleshooting Guide.
  • Syed, R. A. (n.d.). Investigation of factors affecting reverse-phase high performance liquid chromatography. VCU Scholars Compass.
  • AELAB. (2025, May 29). Expert Guide to Troubleshooting Common HPLC Issues.
  • Phenomenex. (n.d.). Troubleshooting Guide.
  • Sigma-Aldrich. (n.d.). Factors Affecting Resolution in HPLC.
  • Merck Millipore. (n.d.). Factors Affecting Resolution in HPLC.
  • Brown, A. et al. (n.d.). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. PMC - NIH.
  • Thermo Fisher Scientific. (2023, August 9). Real Solutions to Improve Your HPLC Peak Resolution. AnalyteGuru.
  • Liu, L., & G., B. (2025, August 6). Separation and quantitation of hydroxy and epoxy fatty acid by high-performance liquid chromatography with an evaporative light-scattering detector. ResearchGate.
  • Mastelf. (2025, February 28). How to Improve HPLC Resolution: Key Factors for Better Separation.
  • Xiong, Q. et al. (n.d.). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Food Science and Technology.
  • Dyer, J. H. et al. (2018). A normal phase high performance liquid chromatography method for the separation of hydroxy and non-hydroxy neutral lipid classes compatible with ultraviolet and in-line liquid scintillation detection of radioisotopes. Journal of Chromatography B, 1102-1103, 52-59.
  • Cayman Chemical. (n.d.). Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate.
  • Thermo Fisher Scientific. (n.d.). Analysis of Lipids by RP-HPLC Using the Dionex Corona ultra.
  • Li, T., & Lee, C. S. (1998). Highly efficient separation of isomeric epoxy fatty acids by micellar electrokinetic chromatography. Journal of Chromatography A, 817(1-2), 367-374.
  • Omar, A. et al. (2005). Asymmetric Sharpless epoxidation of 13S‐hydroxy‐ 9Z, 11E‐octadecadienoic acid (13S‐HODE). ResearchGate.
  • Sigma-Aldrich. (n.d.). CHIRAL HPLC COLUMNS.
  • YMC. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns.

Sources

Optimization

Technical Support Center: Overcoming Matrix Effects in the LC-MS/MS Analysis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate

Welcome to the technical support guide for the LC-MS/MS analysis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate. This resource is designed for researchers, scientists, and drug development professi...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the LC-MS/MS analysis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of matrix effects in bioanalysis. Here, you will find in-depth troubleshooting advice and frequently asked questions to ensure the accuracy, reproducibility, and sensitivity of your analytical methods.

Understanding the Challenge: Matrix Effects

In liquid chromatography-mass spectrometry (LC-MS), matrix effects are a primary concern, especially in quantitative bioanalysis.[1][2][3][4][5] These effects arise from co-eluting endogenous components of the sample matrix, such as phospholipids, salts, and metabolites, which can interfere with the ionization of the target analyte in the mass spectrometer's ion source.[4][6][7][8] This interference can lead to either ion suppression or enhancement, compromising the accuracy and reliability of your results.[2][3][8][9] For a complex lipid mediator like Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, which can be present at low concentrations in intricate biological samples, mitigating these effects is crucial.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your analysis and provides actionable solutions.

Issue 1: Poor Signal Intensity and High Variability in Results

Symptoms:

  • Low analyte signal-to-noise ratio.

  • Inconsistent peak areas between replicate injections of the same sample.

  • Poor reproducibility across different sample batches.

Potential Cause: Significant ion suppression is the most likely culprit.[7][10][11] Phospholipids are a major source of matrix effects in plasma and serum samples and are known to cause ion suppression.[2][3][12][13]

Solutions:

1. Optimize Sample Preparation to Remove Interferences: The most effective strategy to combat matrix effects is to remove the interfering components before they enter the LC-MS system.[2][3][6][14]

  • Phospholipid Removal (PLR): Given that your analyte is a lipid, techniques that selectively remove phospholipids are highly recommended.

    • Solid-Phase Extraction (SPE) with Phospholipid Removal Plates/Cartridges: These products are designed to retain phospholipids while allowing analytes of interest to pass through.[15][16][17][18]

    • HybridSPE®-Phospholipid Technology: This technique combines protein precipitation with phospholipid removal in a single step.[16][17]

  • Liquid-Liquid Extraction (LLE): LLE can be an effective method for separating analytes from polar matrix components like salts. However, for lipid-like analytes, careful solvent selection is necessary to ensure high recovery of the target compound while minimizing the co-extraction of interfering lipids.[19][20]

  • Solid-Phase Extraction (SPE): Traditional SPE can be optimized to provide a cleaner sample extract. For eicosanoids and related compounds, a C18-based SPE protocol with specific wash steps can be effective.[19][21]

2. Implement a Robust Internal Standard Strategy: Using a suitable internal standard (IS) is critical for correcting matrix effects.[1][4][22]

  • Stable Isotope-Labeled Internal Standard (SIL-IS): This is the gold standard.[1][22][23][24] A SIL-IS of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate will co-elute with the analyte and experience the same degree of ion suppression or enhancement, leading to an accurate quantification based on the peak area ratio.[6][24][25]

  • Method of Standard Addition: When a SIL-IS is unavailable, the standard addition method can be a viable alternative.[1][14][22][26] This involves spiking known amounts of the analyte into the sample matrix to create a calibration curve within each sample, thereby accounting for matrix effects.[14][26]

Experimental Protocol: C18 Solid-Phase Extraction for Eicosanoids [19][27][28]

  • Conditioning: Condition a C18 SPE cartridge with 1-2 column volumes of methanol, followed by 1-2 column volumes of water.

  • Sample Loading: Load the pre-treated sample (e.g., plasma after protein precipitation) onto the cartridge.

  • Washing: Wash the cartridge with 1-2 column volumes of a weak organic solvent solution (e.g., 10-15% methanol in water) to remove polar interferences. An additional wash with hexane can help remove non-polar lipid interferences.[19]

  • Elution: Elute the analyte with a stronger organic solvent like methanol or acetonitrile.

  • Dry Down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

Issue 2: Inaccurate Quantification and Calibration Curve Failure

Symptoms:

  • Non-linear calibration curves.

  • Poor accuracy and precision in quality control (QC) samples.[29]

  • Failure to meet regulatory validation criteria.[30][31][32]

Potential Cause: Differential matrix effects across the concentration range of the calibration standards can lead to these issues. The composition of the matrix can vary between samples, causing inconsistent ion suppression.[3]

Solutions:

1. Matrix-Matched Calibrators and QCs: Prepare your calibration standards and quality control samples in the same biological matrix as your study samples.[26] This ensures that the standards and the unknown samples experience similar matrix effects.

2. Chromatographic Separation Optimization: Improving the separation of your analyte from co-eluting matrix components can significantly reduce ion suppression.[6][9]

  • Gradient Modification: Adjust the mobile phase gradient to increase the resolution between the analyte and the region of ion suppression.

  • Column Chemistry: Experiment with different column stationary phases (e.g., C18, C8, Phenyl-Hexyl) to alter selectivity.

  • Metal-Free HPLC Columns: For certain compounds, interactions with metal surfaces in standard HPLC columns can cause peak tailing and signal loss.[33] Consider using metal-free columns if you suspect such interactions.[33]

3. Post-Column Infusion Experiment to Identify Suppression Zones: This experiment helps visualize the regions in your chromatogram where ion suppression occurs.[1][9]

Workflow for Post-Column Infusion

G cluster_0 LC System cluster_1 Infusion System LC_Pump LC Pump Autosampler Autosampler LC_Pump->Autosampler Column HPLC Column Autosampler->Column T_junction T-Junction Column->T_junction LC Eluent Syringe_Pump Syringe Pump with Analyte Solution Syringe_Pump->T_junction Constant Infusion of Analyte MS_Source Mass Spectrometer Ion Source T_junction->MS_Source

By infusing a constant flow of your analyte post-column and injecting a blank matrix extract, any dip in the baseline signal indicates a region of ion suppression.[1][9] You can then adjust your chromatography to move your analyte's retention time away from these zones.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of matrix effects when analyzing lipids like Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate in plasma?

A1: The primary sources of matrix effects in plasma are phospholipids, which are highly abundant and can co-elute with many analytes, causing significant ion suppression.[2][3][12][13] Other sources include salts, endogenous metabolites, and proteins that may not have been fully removed during sample preparation.[4]

Q2: Is protein precipitation alone sufficient for sample cleanup?

A2: While protein precipitation is effective at removing proteins, it is generally insufficient for eliminating phospholipids, which are a major cause of matrix effects.[2][12][17] In fact, this technique can sometimes exacerbate the problem by concentrating phospholipids in the supernatant that is injected into the LC-MS system.[17] Therefore, a subsequent phospholipid removal step is highly recommended.[12][16][17]

Q3: How can I quantitatively assess the extent of matrix effects in my method?

A3: The matrix effect can be quantified by comparing the peak area of an analyte spiked into a post-extracted blank matrix sample with the peak area of the analyte in a neat solution.[6][8] The formula is:

Matrix Effect (%) = (Peak Area in Post-Extracted Matrix / Peak Area in Neat Solution) * 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Q4: What are the advantages of using a stable isotope-labeled internal standard (SIL-IS)?

A4: A SIL-IS is considered the most reliable way to compensate for matrix effects.[1][22][23][24][25] Because it has nearly identical chemical and physical properties to the analyte, it co-elutes and experiences the same ionization suppression or enhancement.[22] This allows for accurate quantification based on the ratio of the analyte peak area to the IS peak area, effectively canceling out the variability caused by matrix effects.[6][23][34]

Data Summary: Comparison of Sample Preparation Techniques

Sample Preparation TechniquePhospholipid Removal EfficiencyAnalyte RecoveryThroughput
Protein Precipitation LowHighHigh
Liquid-Liquid Extraction (LLE) Moderate to HighVariable (analyte dependent)Moderate
Solid-Phase Extraction (SPE) Moderate to HighGood to HighModerate
Phospholipid Removal Plates Very High (>95%)HighHigh
HybridSPE®-Phospholipid Very High (>99%)HighHigh

This table provides a general comparison; actual performance may vary depending on the specific analyte and matrix.

Logical Workflow for Method Development and Troubleshooting

G Start Method Development Start SamplePrep Select Sample Preparation (e.g., PLR-SPE) Start->SamplePrep LC_Optimization Optimize LC Conditions (Gradient, Column) SamplePrep->LC_Optimization MS_Tuning Tune MS Parameters LC_Optimization->MS_Tuning Initial_Test Initial Method Test MS_Tuning->Initial_Test Check_Performance Assess Performance (Signal, Reproducibility) Initial_Test->Check_Performance Troubleshoot Troubleshoot Matrix Effects Check_Performance->Troubleshoot Unacceptable Validation Method Validation Check_Performance->Validation Acceptable Post_Column Post-Column Infusion Troubleshoot->Post_Column Refine_SamplePrep Refine Sample Prep Troubleshoot->Refine_SamplePrep Use_SIL_IS Implement SIL-IS Troubleshoot->Use_SIL_IS Refine_LC Refine Chromatography Post_Column->Refine_LC Refine_LC->Check_Performance Refine_SamplePrep->Check_Performance Use_SIL_IS->Check_Performance

By systematically addressing potential sources of matrix effects through optimized sample preparation, chromatography, and the use of appropriate internal standards, you can develop a robust and reliable method for the quantitative analysis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate.

References

  • Mei, H., Hsieh, Y., Nardo, C., Xu, X., Wang, S., Ng, K., & Korfmacher, W. A. (2003). Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery. Rapid communications in mass spectrometry, 17(1), 97–103. [Link]

  • Becker, G. (2023). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Techniques and Research. [Link]

  • Cunha, S. C., & Fernandes, J. O. (2018). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Foods, 7(10), 164. [Link]

  • MilliporeSigma. (2015). Advances in Sample Preparation: Removing Phospholipids from Biological Samples. LCGC North America. [Link]

  • Mei, H., Hsieh, Y., Nardo, C., Xu, X., Wang, S., Ng, K., & Korfmacher, W. A. (2003). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC-MS Analysis. LCGC North America. [Link]

  • Kortz, L., Dorow, J., Schier, J. G., & Schebb, N. H. (2014). Comparison of sample preparation methods for the quantitative analysis of eicosanoids and other oxylipins in plasma by means of LC-MS/MS. Analytical and bioanalytical chemistry, 406(29), 7549–7561. [Link]

  • Blair, I. A. (2010). Stable-isotope dilution LC-MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311–341. [Link]

  • Restek Corporation. (2019). An Uncommon Fix for LC–MS Ion Suppression. Chromatography Online. [Link]

  • Nelson, M. (2014). Ion Suppression in LC–MS–MS — A Case Study. LCGC Europe. [Link]

  • ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. [Link]

  • Ray, A. D., & Plumb, R. S. (2011). Extraction methods for the removal of phospholipids and other endogenous material from a biological fluid. Bioanalysis, 3(24), 2735–2746. [Link]

  • Vogeser, M., & Seger, C. (2012). Target analyte quantification by isotope dilution LC-MS/MS directly referring to internal standard concentrationsvalidation of serum cortisol measurement. Clinical Chemistry and Laboratory Medicine, 50(10), 1745–1748. [Link]

  • Little, J. L., Wempe, M. F., & Buchanan, C. M. (2011). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. Bioanalysis, 3(2), 209–226. [Link]

  • Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311–341. [Link]

  • AMSbiopharma. (2025). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma. [Link]

  • Vogeser, M., & Seger, C. (2012). Target analyte quantification by isotope dilution LC-MS/MS directly referring to internal standard concentrations - validation for serum cortisol measurement. CORE. [Link]

  • Polymer Synthesis & Mass Spectrometry. (2025). Troubleshooting ion suppression in LC–MS analysis. YouTube. [Link]

  • Element Lab Solutions. (n.d.). All You Need To Know About Phospholipid Removal (PLR). Element Lab Solutions. [Link]

  • Phenomenex. (n.d.). Sample Preparation: Techniques. Phenomenex. [Link]

  • Blair, I. A. (2010). Stable-Isotope Dilution LC–MS for Quantitative Biomarker Analysis. ResearchGate. [Link]

  • Little, J. L., Wempe, M. F., & Buchanan, C. M. (2011). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. Taylor & Francis Online. [Link]

  • Yang, P., He, Z., & Wang, J. (2010). HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids. Methods in molecular biology (Clifton, N.J.), 610, 137–153. [Link]

  • Schuhmann, K., & Ahrends, R. (2017). The Role of LC–MS in Lipidomics. LCGC International, 30(5), 26-33. [Link]

  • Yang, P., He, Z., & Wang, J. (2010). HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids. Springer. [Link]

  • Little, J. L., Wempe, M. F., & Buchanan, C. M. (2011). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. ResearchGate. [Link]

  • Chambers, E. (2010). Strategies for reducing phospholipid- based matrix effects in LC-ESI-MS bioanalysis. SlideShare. [Link]

  • Xu, R. N., Fan, L., Rieser, M. J., & El-Shourbagy, T. A. (2007). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 2(4), 549–564. [Link]

  • Gosetti, F., Mazzucco, E., Gennaro, M. C., & Marengo, E. (2010). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Analytica Chimica Acta, 681(1-2), 1-15. [Link]

  • U.S. Food and Drug Administration. (2022). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

  • Gosetti, F., Mazzucco, E., Gennaro, M. C., & Marengo, E. (2021). Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Analyst, 146(18), 5516-5534. [Link]

  • Kiontke, A., & Jender, M. (2016). Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry. ResearchGate. [Link]

  • Wang, Y., Wang, X., Yang, K., Wang, J., & Li, X. (2017). UPLC-MS/MS-Based Profiling of Eicosanoids in RAW264.7 Cells Treated with Lipopolysaccharide. Molecules, 22(11), 1899. [Link]

  • Deems, R., Buczynski, M. W., Bowers-Gentry, R., Harkewicz, R., & Dennis, E. A. (2007). Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry. LIPID MAPS. [Link]

  • French, D. (2018). Validation of clinical LC-MS/MS methods: What you need to know. YouTube. [Link]

  • Pharmaceutical Technology. (2013). FDA Reissues Bioanalytical Method Validation Guidance. Pharmaceutical Technology. [Link]

  • BioAgilytix. (n.d.). LC MS Method Development And GLP Validation For PK Plasma Sample Analysis. BioAgilytix. [Link]

  • U.S. Food and Drug Administration. (2019). Guidelines for the Validation of Chemical Methods for the Foods Program. FDA. [Link]

  • Journal of Lipid Research. (2019). An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research, 60(10), 1735-1746. [Link]

  • Glaser, K. B., et al. (2014). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Prostaglandins & other lipid mediators, 113-115, 46–55. [Link]

  • INDOFINE Chemical Company. (n.d.). METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE. INDOFINE Chemical Company. [Link]

  • Cheméo. (n.d.). 9-Octadecenoic acid, 11-hydroxy, 12,13-epoxy, TMS, methyl ester, # 1. Cheméo. [Link]

Sources

Troubleshooting

Stability of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate during sample preparation and storage.

Technical Support Center: Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate Welcome to the technical support guide for Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate. This document is...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate

Welcome to the technical support guide for Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate. This document is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this complex lipid mediator throughout your experimental workflow. Given its structural features—a reactive epoxide ring, two susceptible cis-double bonds, and a hydrolyzable methyl ester—this molecule demands meticulous handling to generate reliable and reproducible data.

Core Principles of Compound Stability

Understanding the inherent chemical vulnerabilities of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is the foundation for preventing its degradation. The molecule's instability arises from three primary structural motifs:

  • The Vicinal Epoxy Ring: The epoxide is the most reactive functional group. It is highly susceptible to ring-opening via hydrolysis, a reaction readily catalyzed by trace amounts of acid or, to a lesser extent, base. This process converts the epoxide into its corresponding, and less active, vicinal diol (Methyl 11,12-dihydroxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate).[1][2] In biological systems, this conversion is enzymatically mediated by soluble epoxide hydrolase (sEH).[3][4]

  • The Polyunsaturated Fatty Acid (PUFA) Backbone: The presence of two cis double bonds makes the molecule a polyunsaturated fatty acid derivative.[5] PUFAs are notoriously prone to non-enzymatic oxidation through processes like autoxidation (free-radical mediated) and photo-oxidation.[6] This susceptibility increases with the degree of unsaturation and is accelerated by factors such as heat, light, and the presence of oxygen or metal ions.[5][6]

  • The Methyl Ester: The methyl ester group can undergo hydrolysis to yield the corresponding free carboxylic acid, particularly under basic pH conditions. While generally more stable than the epoxide, this can alter the compound's polarity and biological activity.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for this compound? A: For maximum stability, the compound should be stored at -20°C or, preferably, -80°C ("Freezer" storage).[7] It is typically supplied in an organic solvent such as acetonitrile.[8] Store the vial tightly sealed, protected from light, and preferably under an inert atmosphere (argon or nitrogen) to prevent oxidation.

Q2: Which solvents should I use for reconstitution and dilution? A: The choice of solvent depends on the downstream application. For analytical purposes like LC-MS, high-purity acetonitrile or ethanol are excellent choices. For biological assays, reconstituting in a minimal volume of ethanol or DMSO followed by dilution in an appropriate aqueous buffer is common. Crucially, ensure the final concentration of the organic solvent is compatible with your experimental system.

Q3: Is the compound sensitive to pH? A: Yes, it is highly sensitive to acidic pH. Protic acids can readily protonate the epoxide oxygen, catalyzing nucleophilic attack by water and leading to rapid hydrolysis into the corresponding diol.[2] Avoid acidic buffers or sample preparation steps where the pH drops significantly below neutral. While more stable at basic pH, prolonged exposure can lead to methyl ester hydrolysis.

Q4: How many freeze-thaw cycles can I subject the stock solution to? A: Minimize freeze-thaw cycles. Upon receiving the compound or creating your initial stock solution, we strongly recommend preparing single-use aliquots. This practice prevents the repeated temperature fluctuations that accelerate degradation and avoids introducing atmospheric oxygen and moisture into the primary stock vial.

Q5: What is the primary degradation product I should look for? A: The most common and rapidly formed degradation product is the corresponding 11,12-diol, resulting from the hydrolysis of the epoxide ring.[3][9] In a chromatography-based analysis (e.g., HPLC, LC-MS), this diol will appear as a more polar (earlier eluting in reverse-phase) compound than the parent epoxide.[4]

Troubleshooting Guide

This guide addresses common issues encountered during experimentation.

Problem Potential Cause(s) Recommended Solution(s)
Low or no signal in LC-MS analysis. 1. Compound Degradation: The compound may have degraded during storage or sample preparation due to exposure to acid, heat, or light. 2. Evaporation of Solvent: If not sealed properly, the solvent from the stock vial may have evaporated, concentrating the compound and potentially leading to precipitation or degradation.1. Verify Handling Protocol: Review your workflow. Did you use acidic buffers? Was the sample left at room temperature for an extended period? Prepare a fresh sample, ensuring all steps are performed quickly on ice. 2. Check Stock Integrity: Visually inspect the stock vial. If solvent loss is suspected, prepare a fresh stock from a new vial. Always use single-use aliquots to prevent compromising the main stock.
Multiple, unexpected peaks in my chromatogram. 1. Epoxide Hydrolysis: The most likely extra peak is the more polar 11,12-diol derivative.[4] 2. Oxidation: Additional peaks could be various oxidation products (e.g., ketones, further epoxides) formed at the double bonds.[10] 3. Ester Hydrolysis: A less common peak could be the free carboxylic acid.1. Analyze by MS/MS: Use mass spectrometry to identify the molecular weights of the unexpected peaks. The diol will have a mass of +18 Da (H₂O) compared to the parent compound. 2. Minimize Exposure: Protect samples from air and light during preparation. Use antioxidants like BHT (butylated hydroxytoluene) in your extraction solvents if compatible with your analysis. 3. Control pH: Ensure all aqueous solutions are buffered at or near neutral pH (6.5-7.5).
Poor reproducibility between experimental replicates. 1. Inconsistent Sample Handling: Minor variations in incubation time at room temperature, exposure to light, or pH during preparation can lead to different levels of degradation between samples. 2. Stock Solution Degradation: The stock solution itself may be degrading over time, causing experiments performed on different days to yield different results.1. Standardize Workflow: Create and strictly adhere to a standard operating procedure (SOP) for sample preparation. Process all samples (including controls) in parallel and under identical conditions. Keep everything on ice. 2. Use Fresh Aliquots: For each new experiment, use a fresh, previously unthawed aliquot of the stock solution. Avoid using a stock solution that is more than a few months old, even if stored properly.

Validated Experimental Protocols

Protocol 1: Recommended Storage and Aliquoting
  • Upon receipt, immediately store the stock vial at -80°C in the dark.

  • For first use, allow the vial to equilibrate to room temperature for 5-10 minutes before opening to prevent condensation of atmospheric water inside.

  • Working quickly in a clean environment (ideally under a gentle stream of inert gas like argon or nitrogen), draw the required volume.

  • Use this to prepare single-use aliquots in amber glass or polypropylene vials.

  • Overlay the headspace of each aliquot vial with inert gas before sealing tightly.

  • Store all aliquots at -80°C.

Protocol 2: Preparation for Analytical Quantification (LC-MS)

This protocol is designed to minimize degradation during extraction from a biological matrix (e.g., plasma, cell culture media).

  • Prepare Extraction Solvent: Prepare methanol containing an antioxidant (e.g., 0.005% BHT) and an appropriate internal standard. Pre-chill the solvent to -20°C.

  • Sample Collection: Perform all steps on ice. To 100 µL of your biological sample, add 400 µL of the cold extraction solvent.

  • Protein Precipitation: Vortex briefly (10-15 seconds) to precipitate proteins.

  • Centrifugation: Centrifuge at >10,000 x g for 10 minutes at 4°C.

  • Supernatant Transfer: Carefully transfer the supernatant to a new tube, avoiding the protein pellet.

  • Evaporation: Evaporate the solvent under a gentle stream of nitrogen. Avoid heating the sample.

  • Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 50-100 µL) of the initial mobile phase of your LC method (e.g., 63:37 water:acetonitrile with 0.02% formic acid).[11] Note: While low concentrations of formic acid are common in LC-MS mobile phases, minimize the time the sample spends in this acidic solution before injection. Analyze immediately.

Visualized Workflows and Degradation Pathways

Diagram 1: Recommended Sample Handling Workflow

G cluster_storage Long-Term Storage cluster_prep Sample Preparation (On Ice) cluster_analysis Analysis Stock Primary Stock Vial (-80°C, Dark, Inert Gas) Thaw Thaw Single-Use Aliquot Stock->Thaw First Use Only: Prepare Aliquots Dilute Dilute in Pre-chilled, pH-Neutral Buffer/Solvent Thaw->Dilute Mix Brief Vortex Dilute->Mix Analyze Immediate Use in Assay or Injection for LC-MS Mix->Analyze

Caption: A workflow for maintaining compound integrity.

Diagram 2: Primary Degradation Pathway via Hydrolysis

G cluster_0 Parent Compound cluster_1 Degradation Product parent Methyl 11(S),12(S)-Epoxy-... (Active Compound) product Methyl 11(R),12(S)-Dihydroxy-... (Hydrolyzed, Inactive Metabolite) parent->product Acid-Catalyzed Hydrolysis (H⁺/H₂O) Soluble Epoxide Hydrolase (sEH)

Sources

Optimization

Technical Support Center: Quantification of Epoxy Fatty Acid Methyl Esters (EpFAMEs)

Welcome to the technical support center for the analysis of epoxy fatty acid methyl esters (EpFAMEs). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the analysis of epoxy fatty acid methyl esters (EpFAMEs). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of EpFAME quantification. Here, we will address common pitfalls and provide troubleshooting strategies in a direct question-and-answer format, grounded in scientific principles and field-proven experience.

Introduction: The Challenge of Quantifying EpFAMEs

Epoxy fatty acids are significant lipid oxidation products and signaling molecules involved in various physiological and pathological processes. Their accurate quantification is crucial for understanding their roles in biology and disease. The conversion of these fatty acids to their methyl esters (FAMEs) is a common strategy to improve their volatility and chromatographic behavior for analysis by gas chromatography-mass spectrometry (GC-MS). However, the journey from sample to reliable quantitative data is fraught with potential challenges. This guide aims to be your trusted resource in overcoming these hurdles.

Part 1: Sample Preparation & Extraction

This initial stage is critical as it dictates the quality and integrity of the analytes before they even reach the instrument. Errors introduced here can be magnified throughout the analytical workflow.

Q1: I'm seeing low recovery of my EpFAMEs after solid-phase extraction (SPE). What could be the cause?

A1: Low recovery during SPE is a frequent issue and can often be traced back to a few key factors:

  • Inappropriate Sorbent Selection: The polarity of your EpFAMEs will determine the most suitable SPE sorbent. Reversed-phase (e.g., C18) or normal-phase (e.g., silica) cartridges are commonly used. Ensure the chosen sorbent has the appropriate interaction mechanism for your analytes.

  • Incorrect Conditioning and Equilibration: Failure to properly condition and equilibrate the SPE cartridge can lead to inconsistent analyte retention and elution. Always follow the manufacturer's protocol, which typically involves washing with a strong solvent, followed by an intermediate solvent, and finally the loading solvent.

  • Sample Overload: Exceeding the binding capacity of the SPE cartridge will result in analyte breakthrough during the loading step. If you suspect this, try reducing the sample amount or using a cartridge with a larger sorbent mass.

  • Inadequate Elution Solvent: The elution solvent must be strong enough to disrupt the interaction between the EpFAMEs and the sorbent. You may need to optimize the solvent composition or volume to ensure complete elution. A stepwise elution with increasing solvent strength can also be beneficial.

Troubleshooting Protocol: Optimizing SPE Recovery

  • Evaluate Sorbent: Test both reversed-phase (C18) and normal-phase (silica) cartridges.

  • Verify Solvent Protocol: Ensure proper conditioning (e.g., methanol), and equilibration (e.g., water or initial mobile phase) steps are performed.

  • Test Elution Strength: Create a series of elution solvents with increasing polarity (for reversed-phase) or non-polarity (for normal-phase) to find the optimal composition for eluting your EpFAMEs.

  • Check for Breakthrough: Analyze the flow-through and wash fractions to see if your analytes of interest are being lost.

Q2: My EpFAMEs seem to be degrading during sample preparation. How can I improve their stability?

A2: The epoxide group is susceptible to hydrolysis, especially under acidic or basic conditions.[1] Maintaining a neutral pH during extraction and storage is crucial.

  • pH Control: Avoid strong acids or bases in your extraction buffers. If acidification is necessary for another class of compounds, consider a separate extraction for EpFAMEs.[1]

  • Temperature: Keep samples on ice or at 4°C throughout the preparation process to minimize enzymatic and chemical degradation.

  • Antioxidants: If oxidative degradation is a concern, consider adding an antioxidant like butylated hydroxytoluene (BHT) to your extraction solvent.[2]

  • Storage: Store extracts under an inert gas (e.g., nitrogen or argon) at -80°C for long-term stability.

Part 2: Derivatization to FAMEs

The conversion of fatty acids to their corresponding methyl esters is a cornerstone of GC-based lipid analysis. However, the derivatization of epoxy fatty acids requires careful consideration to preserve the epoxide ring.

Q3: What is the best derivatization method for epoxy fatty acids to avoid artifacts?

A3: The choice of derivatization reagent is critical. Strong acid catalysts can lead to the opening of the epoxide ring.

  • Recommended Method: Boron trifluoride-methanol (BF3-MeOH) is a widely used and generally effective reagent for preparing FAMEs.[3][4] However, the reaction conditions must be carefully controlled.

  • Alternative Method: Trimethylsilyldiazomethane (TMS-diazomethane) is a milder reagent that can be used for the methylation of fatty acids and is less likely to affect the epoxide group.[4]

Protocol: Derivatization with BF3-Methanol [3]

  • To your dried lipid extract, add 1-2 mL of 14% BF3-Methanol.

  • Cap the vial tightly and heat at 60°C for 10-15 minutes.

  • Cool the reaction mixture to room temperature.

  • Add 1 mL of water and 2 mL of hexane.

  • Vortex thoroughly to extract the FAMEs into the hexane layer.

  • Allow the layers to separate and carefully transfer the upper hexane layer containing the EpFAMEs to a clean vial for GC-MS analysis.

Q4: I am seeing incomplete derivatization in my samples. What should I do?

A4: Incomplete derivatization leads to an underestimation of your EpFAME concentrations. Here are some common causes and solutions:

  • Presence of Water: Water can interfere with the esterification reaction. Ensure your sample extract is completely dry before adding the derivatization reagent. You can achieve this by evaporating the solvent under a stream of nitrogen or by using a drying agent like anhydrous sodium sulfate.

  • Insufficient Reagent or Reaction Time: Ensure you are using a sufficient excess of the derivatization reagent and that the reaction is allowed to proceed for the recommended time and at the appropriate temperature.[3] You may need to optimize these parameters for your specific sample matrix.

  • Sample Matrix Effects: Components in your sample matrix may interfere with the derivatization reaction. A more thorough sample cleanup prior to derivatization may be necessary.

Part 3: Chromatographic Separation & Mass Spectrometric Detection

Achieving good chromatographic resolution and sensitive mass spectrometric detection is paramount for accurate quantification.

Q5: I'm having trouble separating isomeric EpFAMEs. What column and GC conditions do you recommend?

A5: The separation of isomeric EpFAMEs can be challenging. The choice of GC column is critical.

  • Column Selection: A mid-polar to polar stationary phase is generally recommended. Columns such as those with a high cyanopropyl content (e.g., HP-88) can provide good separation of FAME isomers.[4] For general-purpose FAME analysis, a 5% phenyl-methylpolysiloxane column (e.g., DB-5ms or HP-5ms) can also be effective.[5]

  • GC Oven Program: A slow temperature ramp rate (e.g., 2-5°C/min) in the elution range of your EpFAMEs can significantly improve resolution.

  • Carrier Gas Flow: Operating the column at its optimal linear velocity for the carrier gas (usually helium or hydrogen) will maximize chromatographic efficiency.

Q6: My signal intensity for EpFAMEs is low in the mass spectrometer. How can I improve sensitivity?

A6: Low signal intensity can be due to a variety of factors related to both the chromatography and the mass spectrometer settings.

  • Ionization Mode: While Electron Ionization (EI) is standard for FAME analysis, it can cause extensive fragmentation, leading to a low abundance of the molecular ion.[6] Chemical Ionization (CI), a softer ionization technique, can produce a more abundant protonated molecule [M+H]+, which can improve sensitivity for quantification.[6]

  • Selected Ion Monitoring (SIM): Instead of scanning a full mass range, using SIM mode to monitor specific, characteristic ions of your EpFAMEs will significantly increase the signal-to-noise ratio and improve sensitivity.[7]

  • Source Cleanliness: A contaminated ion source can suppress the signal. Regular cleaning of the ion source is essential for maintaining optimal sensitivity.[8]

  • Injection Technique: Ensure your injection parameters (e.g., injection volume, inlet temperature, split ratio) are optimized to transfer the maximum amount of analyte onto the column without causing degradation.

Workflow Diagram: EpFAME Analysis

EpFAME_Workflow cluster_prep Sample Preparation cluster_deriv Derivatization cluster_analysis Analysis Sample Biological Sample Extraction Lipid Extraction Sample->Extraction Drying Evaporation & Drying Extraction->Drying Deriv Methylation (e.g., BF3-MeOH) Drying->Deriv Cleanup Liquid-Liquid Extraction Deriv->Cleanup GCMS GC-MS Analysis Cleanup->GCMS Data Data Processing GCMS->Data Quant Quantification Data->Quant

Caption: Overview of the analytical workflow for EpFAME quantification.

Part 4: Data Analysis & Quantification

The final step in the process requires careful data analysis and the correct use of standards to ensure accurate quantification.

Q7: What is the best internal standard for EpFAME quantification?

A7: The ideal internal standard (IS) should be chemically similar to the analytes of interest but not naturally present in the sample.[9][10] For EpFAMEs, a stable isotope-labeled analog (e.g., d4-labeled 9,10-epoxystearic acid) is the gold standard as it co-elutes and has nearly identical ionization efficiency.[9] If a stable isotope-labeled standard is not available, a non-endogenous odd-chain fatty acid methyl ester (e.g., methyl heptadecanoate or methyl nonadecanoate) can be a suitable alternative.[11][12][13]

Key Considerations for Internal Standard Use: [14]

  • Add the IS at the very beginning of the sample preparation process to account for losses during extraction, cleanup, and derivatization.

  • The concentration of the IS should be in the same range as the expected concentration of the analytes.[10]

Q8: I am observing significant matrix effects in my LC-MS analysis. How can I mitigate them?

A8: Matrix effects, which are the suppression or enhancement of ionization due to co-eluting compounds from the sample matrix, are a major challenge in LC-MS-based quantification.[15]

  • Improve Sample Cleanup: More extensive sample preparation, such as multi-step SPE or immunoaffinity chromatography, can remove many of the interfering matrix components.

  • Chromatographic Separation: Optimize your LC method to better separate your analytes from the bulk of the matrix components.

  • Stable Isotope-Labeled Internal Standards: As mentioned above, these are the most effective way to compensate for matrix effects as they are affected in the same way as the analyte.[9]

  • Standard Addition: This method involves adding known amounts of the analyte to the sample matrix to create a calibration curve within the matrix itself, thereby accounting for matrix effects.

Table 1: Troubleshooting Summary

Problem Potential Cause(s) Recommended Solution(s)
Low Analyte Recovery Inefficient extraction, improper SPE, analyte degradation.Optimize extraction solvent, use appropriate SPE sorbent, control pH and temperature.
Incomplete Derivatization Presence of water, insufficient reagent/time.Ensure sample is dry, optimize derivatization conditions.
Poor Chromatographic Peak Shape Column overload, active sites in the inlet or column.Dilute sample, use a fresh liner, clip the front of the column.[16]
Poor Separation of Isomers Inappropriate GC column or temperature program.Use a polar GC column, slow the oven ramp rate.
Low MS Signal High fragmentation, contaminated ion source.Use Chemical Ionization (CI), clean the ion source.[6][8]
Inaccurate Quantification No or inappropriate internal standard, matrix effects.Use a stable isotope-labeled IS, perform standard addition.[9]

Logical Relationship Diagram: Factors Affecting Quantification Accuracy

Quantification_Factors cluster_sample_prep Sample Preparation cluster_derivatization Derivatization cluster_analysis Instrumental Analysis cluster_data Data Handling Accuracy Accurate Quantification Recovery Analyte Recovery Recovery->Accuracy Stability Analyte Stability Stability->Accuracy Efficiency Reaction Efficiency Efficiency->Accuracy Integrity Epoxide Integrity Integrity->Accuracy Separation Chromatographic Separation Separation->Accuracy Sensitivity MS Sensitivity Sensitivity->Accuracy IS Internal Standard IS->Accuracy Matrix Matrix Effects Matrix->Accuracy Mitigation

Caption: Key factors influencing the accuracy of EpFAME quantification.

References

  • MDPI. (n.d.). Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. Retrieved from [Link]

  • JIA Yao, ZHANG Ze, YU Zhengfa, CUI Yongyan. (2022). Preparation and secondary processing test of dynamic reversible cross⁃linked poly(vinyl chloride). China Plastics, 36(3), 82-88.
  • National Institutes of Health. (2023, March 21). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Retrieved from [Link]

  • Google Patents. (n.d.). CN101891713B - Method for preparing epoxidized fatty acid methyl ester.
  • ResearchGate. (2018, September 16). Stability of epoxy fatty acids under acidic conditions? Retrieved from [Link]

  • ResearchGate. (n.d.). Preparation and application of epoxy fatty acid methyl ester | Request PDF. Retrieved from [Link]

  • PubMed. (2002, December 20). Sensitive and accurate quantitation of monoepoxy fatty acids in thermoxidized oils by gas-liquid chromatography. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? Retrieved from [Link]

  • J-Stage. (n.d.). Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. Retrieved from [Link]

  • ResearchGate. (n.d.). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry | Request PDF. Retrieved from [Link]

  • ResearchGate. (2015, April 18). What is the best method for fatty acid derivatization into FAMES for GC-MS analysis. Retrieved from [Link]

  • PubMed. (2017, August 24). Comparison of 3 Derivatization Methods for the Analysis of Amphetamine-Related Drugs in Oral Fluid by Gas Chromatography-Mass Spectrometry. Retrieved from [Link]

  • PubMed. (n.d.). Determining the fatty acid composition in plasma and tissues as fatty acid methyl esters using gas chromatography – a comparison of different derivatization and extraction procedures. Retrieved from [Link]

  • National Institutes of Health. (2017, August 24). Comparison of 3 Derivatization Methods for the Analysis of Amphetamine-Related Drugs in Oral Fluid by Gas Chromatography-Mass Spectrometry. Retrieved from [Link]

  • PubMed. (n.d.). Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. Retrieved from [Link]

  • PubMed. (2018, February 16). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Retrieved from [Link]

  • ResearchGate. (2017, November 6). How much quantity of internal standard should we add for Fame analysis in GC? Retrieved from [Link]

  • ScienceDirect. (2004, September 1). Epoxide yield determination of oils and fatty acid methyl esters using 1H NMR. Retrieved from [Link]

  • ResearchGate. (2013, January 22). What is the most reliable method to do quantitative analysis of fatty acid methyl esters (FAMEs) in ecological studies? Retrieved from [Link]

  • Anapharm Bioanalytics. (n.d.). Basic Peptide LC-MSMS Analysis: Overcoming Key Challenges. Retrieved from [Link]

  • Shimadzu. (n.d.). Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) Using Smart EI/CI Ion Source. Retrieved from [Link]

  • Crawford Scientific. (n.d.). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? Retrieved from [Link]

  • LCGC International. (n.d.). How to Avoid Problems in LC–MS. Retrieved from [Link]

  • ResearchGate. (2017, December 4). I got a lot of peaks when I analyzed FAME through GC-MS.How to identify our peak? Retrieved from [Link]

  • YouTube. (2024, July 23). 10 Minutes to IMPROVE ANALYTICAL ACCURACY (Here's How). Retrieved from [Link]

  • MDPI. (2022, January 26). The Challenge of Deploying Failure Modes and Effects Analysis in Complex System Applications—Quantification and Analysis. Retrieved from [Link]

  • YouTube. (2022, April 10). How to Troubleshoot and Improve your GC/MS. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Elimination of Systematic Mass Measurement Errors in Liquid Chromatography-Mass Spectrometry Based Proteomics using Regression Models and a priori Partial Knowledge of the Sample Content. Retrieved from [Link]

  • ResearchGate. (2018, July 22). How to overcome the reproducibility issue in GC-MS while analyzing the gas samples? Retrieved from [Link]

  • ZefSci. (n.d.). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

  • Pharmacognosy Journal. (2021). Gas Chromatography-Mass Spectrometry (GC-MS) Assay of Bio- Active Compounds and Phytochemical Analyses in Three Species of. 13(2), 383-92.
  • LGC Group. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. Retrieved from [Link]

  • ResearchGate. (n.d.). Challenges with the Performance of Failure Mode and Effects Analysis in Healthcare Organizations: An IV Medication Administration HFMEATM | Request PDF. Retrieved from [Link]

  • Agilent. (2020, February 11). Techniques for Avoiding Unexpected Problems in LC and GC Analysis. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Synthesis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a hepoxilin-related compound. Hepoxilin...

Author: BenchChem Technical Support Team. Date: January 2026

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a hepoxilin-related compound. Hepoxilins are bioactive lipid mediators involved in various physiological processes, including inflammation and insulin secretion.[1][2][3] Their synthesis is challenging due to the presence of multiple stereocenters and reactive functional groups, namely an epoxide and an alcohol. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to enhance the efficiency, stereoselectivity, and yield of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for producing Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate?

A1: There are two main approaches:

  • Enzymatic Synthesis: This method leverages the high stereospecificity of lipoxygenase (LOX) enzymes, such as soybean lipoxygenase or recombinant bacterial lipoxygenases, to introduce chirality.[1][2][4] The enzyme typically converts a polyunsaturated fatty acid precursor into a hydroperoxy intermediate, which then rearranges to form the desired hepoxilin structure.[3][5] This "biocatalytic" approach is often favored for its environmental friendliness and high stereoselectivity, though it can be limited by enzyme availability and substrate scope.[1][2]

  • Chemical Synthesis: This route offers greater flexibility and scalability. It often involves the stereoselective epoxidation of a diene precursor. A key strategy is the Sharpless asymmetric epoxidation, which allows for the controlled formation of chiral epoxy alcohols from allylic alcohols.[6][7] Subsequent reactions are then used to build the rest of the carbon chain. While offering more control, chemical synthesis can be multi-stepped and may require extensive optimization to achieve high yields and stereopurity.[1][2]

Q2: Why is stereocontrol so critical in this synthesis, and what are the major challenges?

A2: The biological activity of hepoxilins is highly dependent on their specific stereochemistry. The molecule has three contiguous stereocenters (at C11, C12, and C13). Even minor variations in the spatial arrangement of the epoxide and hydroxyl groups can lead to a significant loss of biological function. The main challenges are:

  • Controlling Epoxide Stereochemistry: Ensuring the epoxide forms with the correct (S,S) configuration is paramount.

  • Controlling Hydroxyl Stereochemistry: The hydroxyl group at C13 must also have the correct (S) configuration.

  • Preventing Isomerization: The cis double bonds at C9 and C15 are susceptible to isomerization under harsh reaction conditions (e.g., high heat or acidic/basic environments), which can lead to a mixture of inactive geometric isomers.

Q3: What is the typical stability of the final product, and how should it be stored?

A3: The final product is sensitive to degradation. The epoxide ring is susceptible to opening, especially in the presence of acid or nucleophiles.[8][9] Additionally, the polyunsaturated chain can be prone to oxidation. Therefore, it is recommended to:

  • Store the compound in a solution, such as acetonitrile, at -20°C or -80°C for long-term stability.[10]

  • Use amber vials to protect from light.

  • Handle under an inert atmosphere (e.g., argon or nitrogen) whenever possible to minimize oxidation.

Troubleshooting Guide

Low Reaction Yield

Q: My overall yield is consistently low. What are the common pitfalls and how can I address them?

A: Low yield can stem from several factors throughout the synthetic process. A systematic approach to troubleshooting is essential.

Troubleshooting Low Yield: A Decision Workflow

G start Low Yield Identified check_reagents 1. Verify Reagent Quality & Purity start->check_reagents check_reagents->start Reagents Degraded (Replace/Purify) check_conditions 2. Optimize Reaction Conditions check_reagents->check_conditions Reagents OK check_conditions->start Conditions Suboptimal (Adjust Temp/Time) check_purification 3. Evaluate Purification Protocol check_conditions->check_purification Conditions Optimized check_purification->start Product Loss During Purification (Modify Method) side_reactions 4. Investigate Side Reactions check_purification->side_reactions Purification Efficient side_reactions->start Byproducts Identified (Modify Stoichiometry/Catalyst) conclusion Yield Improved side_reactions->conclusion Side Reactions Minimized G cluster_chemo Chemical Synthesis cluster_bio Enzymatic Synthesis allylic_alcohol Allylic Alcohol Precursor sharpless Sharpless Asymmetric Epoxidation allylic_alcohol->sharpless epoxy_alcohol Chiral Epoxy Alcohol sharpless->epoxy_alcohol +/- DET, Ti(OiPr)4 final_product Target Molecule (High Stereopurity) epoxy_alcohol->final_product Further Functionalization pufa PUFA Precursor lox Lipoxygenase (LOX) Enzyme pufa->lox hydroperoxide Chiral Hydroperoxide lox->hydroperoxide Stereospecific Oxygenation hydroperoxide->final_product Rearrangement

Caption: Comparison of stereocontrol strategies in chemical vs. enzymatic synthesis.

Purification Challenges

Q: I'm having difficulty purifying the final product. The isomers are hard to separate. What are the best practices?

A: Purification is often a significant bottleneck. The presence of multiple isomers with similar polarities makes separation challenging.

1. Chromatographic Method Selection:

  • Problem: Co-elution of stereoisomers and regioisomers.

  • Solution:

    • Normal-Phase HPLC: This is often the method of choice. A silica gel column with a non-polar mobile phase (e.g., hexane/ethyl acetate or hexane/isopropanol) can effectively separate isomers. [11] * Chiral HPLC: For analytical and semi-preparative scale, a chiral stationary phase (CSP) is highly recommended to resolve enantiomers. [12][13][14]Columns like Chiralcel OD or Chiralpak AD have shown success in separating hepoxilin isomers. [12][13] * Reversed-Phase HPLC: While less common for isomer separation of this class of compounds, RP-HPLC (with a C18 column) can be useful for initial cleanup to remove highly non-polar or polar impurities. [11][15] 2. Derivatization:

  • Problem: Poor chromatographic resolution or detection.

  • Solution:

    • Converting the molecule to a derivative can sometimes improve separation. For example, creating fluorescent esters can enhance detection sensitivity in HPLC. [12] * For GC-MS analysis, derivatization to 4,4-dimethyloxazoline (DMOX) derivatives can help in determining the position of double bonds. [15][16]

      Technique Stationary Phase Typical Mobile Phase Best For
      Normal-Phase HPLC Silica Gel Hexane/Isopropanol Separating diastereomers and regioisomers. [11]
      Chiral HPLC Chiralcel OD, Chiralpak AD Hexane/Isopropanol Resolving enantiomers. [12][13]

      | Reversed-Phase HPLC | C18 | Acetonitrile/Water | Initial sample cleanup, removing major impurities. [15]|

Detailed Protocols

Protocol 1: General Procedure for Chiral HPLC Analysis

This protocol provides a starting point for the analytical separation of stereoisomers. Optimization will be required based on the specific mixture of isomers.

  • Column: Chiralpak AD-H or Chiralcel OD-H (or similar polysaccharide-based chiral column).

  • Mobile Phase: A mixture of n-hexane and isopropanol. A typical starting gradient is 95:5 (v/v) n-hexane:isopropanol.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection: UV detection at a wavelength appropriate for the chromophore (if any) or at ~210 nm for the ester carbonyl.

  • Injection Volume: 5-20 µL.

  • Sample Preparation: Dissolve a small amount of the sample in the mobile phase. Ensure the sample is fully dissolved and filtered before injection.

  • Optimization:

    • If resolution is poor, decrease the percentage of isopropanol in the mobile phase.

    • If retention times are too long, increase the percentage of isopropanol.

    • For basic compounds, adding a small amount of a basic modifier (e.g., 0.1% diethylamine) to the mobile phase may improve peak shape. For acidic compounds, an acidic modifier (e.g., 0.1% trifluoroacetic acid) may be beneficial. [14]

Protocol 2: Small-Scale Epoxidation using m-CPBA (for racemic standard)

This protocol describes a general method for epoxidation using meta-chloroperoxybenzoic acid (m-CPBA) and is useful for generating standards, though it is not stereoselective.

  • Dissolve Substrate: Dissolve the diene precursor (1 equivalent) in a chlorinated solvent such as dichloromethane (DCM) in a round-bottom flask.

  • Cool Reaction: Place the flask in an ice bath and stir for 10-15 minutes.

  • Add m-CPBA: Slowly add a solution of m-CPBA (1.1 equivalents) in DCM to the reaction mixture.

  • Monitor Reaction: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Quench Reaction: Once the starting material is consumed, quench the reaction by adding a saturated solution of sodium bicarbonate.

  • Extraction: Transfer the mixture to a separatory funnel and extract the organic layer. Wash the organic layer with saturated sodium bicarbonate solution, followed by brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

Note on Safety: m-CPBA is a potentially explosive oxidizing agent. Handle with care and follow appropriate safety precautions.

References

  • Pace-Asciak, C. R., & Reynaud, D. (1992). High-performance liquid chromatographic separation of fluorescent esters of hepoxilin enantiomers on a chiral stationary phase. Journal of Chromatography B: Biomedical Sciences and Applications, 575(2), 296-300. [Link]

  • Lee, I. G., An, J. U., Ko, Y. J., Oh, D. K., & Oh, Y. S. (2019). Enzymatic synthesis of new hepoxilins and trioxilins from polyunsaturated fatty acids. Green Chemistry, 21(11), 3172-3181. [Link]

  • Lee, I. G., An, J. U., Ko, Y. J., Oh, D. K., & Oh, Y. S. (2019). Enzymatic synthesis of new hepoxilins and trioxilins from polyunsaturated fatty acids data. Kyung Hee University. [Link]

  • Wikipedia. (n.d.). Hepoxilin. Retrieved from [Link]

  • Priebe, W., & Grynkiewicz, G. (1999). Synthetic Applications of Chiral Unsaturated Epoxy Alcohols Prepared by Sharpless Asymmetric Epoxidation. Molecules, 4(5), 121-143. [Link]

  • Kelly, A. R., Lurain, A. E., & Walsh, P. J. (2005). Highly enantio- and diastereoselective one-pot synthesis of acyclic epoxy alcohols and allylic epoxy alcohols. Journal of the American Chemical Society, 127(42), 14668-14674. [Link]

  • O'Donnell, V. B., & Murphy, R. C. (2012). The Biosynthesis of Enzymatically Oxidized Lipids. Comprehensive Physiology, 2(4), 2131-2172. [Link]

  • Zeldin, D. C. (2012). The importance of the lipoxygenase-hepoxilin pathway in the mammalian epidermal barrier. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1818(10), 2461-2468. [Link]

  • De, S. R., Kumar, G., Jat, J. L., Birudaraju, S., Lu, B., Manne, R., Puli, N., Adebesin, A. M., & Falck, J. R. (2014). Regio- and Stereoselective Monoepoxidation of Dienes using Methyltrioxorhenium: Synthesis of Allylic Epoxides. The Journal of Organic Chemistry, 79(22), 11029-11036. [Link]

  • Falck, J. R., De, S. R., Kumar, G., Jat, J. L., Birudaraju, S., Lu, B., Manne, R., Puli, N., & Adebesin, A. M. (2015). Regio- and Enantioselective Catalytic Monoepoxidation of Conjugated Dienes: Synthesis of Chiral Allylic cis-Epoxides. Organic Letters, 17(5), 1164-1167. [Link]

  • ResearchGate. (n.d.). Possible side reactions during epoxidation. Retrieved from [Link]

  • De, S. R., Kumar, G., Jat, J. L., Birudaraju, S., Lu, B., Manne, R., Puli, N., Adebesin, A. M., & Falck, J. R. (2014). Regio- and Stereoselective Monoepoxidation of Dienes using Methyltrioxorhenium: Synthesis of Allylic Epoxides. The Journal of Organic Chemistry, 79(22), 11029-11036. [Link]

  • Adlof, R. O. (1998). A simple method of preparation of methyl trans-10,cis-12- and cis-9,trans-11-octadecadienoates from methyl linoleate. Journal of the American Oil Chemists' Society, 75(12), 1749-1755. [Link]

  • ResearchGate. (n.d.). Products of side reactions from epoxide. Retrieved from [Link]

  • Mansour, M. P. (2005). Reversed-phase high-performance liquid chromatography purification of methyl esters of C(16)-C(28) polyunsaturated fatty acids in microalgae, including octacosaoctaenoic acid [28:8(n-3)]. Journal of Chromatography A, 1097(1-2), 54-58. [Link]

  • Fridrihsone, A., Meile, K., & Kirpluks, M. (2020). Impact of Different Epoxidation Approaches of Tall Oil Fatty Acids on Rigid Polyurethane Foam Thermal Insulation. Polymers, 12(11), 2583. [Link]

  • Lim, C. K., & Tnay, Y. L. (2018). On the Total Synthesis of 7,8(S,S)-Epoxy-17(S)-hydroxy-4(Z),9(E),11(E),13(Z),15(E),19(Z)-docosahexaenoic Acid Derivative. Molecules, 23(11), 2963. [Link]

  • Traxal Technologies. (n.d.). Methyl 12(S),13(S)-epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate. Retrieved from [Link]

  • AOCS. (2019). The Chromatographic Resolution of Chiral Lipids. Retrieved from [Link]

  • Ferretti, A., & Flanagan, V. P. (1995). Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. Prostaglandins, Leukotrienes and Essential Fatty Acids, 53(5), 331-336. [Link]

  • Semantic Scholar. (n.d.). hepoxilin biosynthetic process. Retrieved from [Link]

  • Lewandowski, G., Erastova, V., & Garrow, A. (2019). Epoxidation of Vegetable Oils, Unsaturated Fatty Acids and Fatty Acid Esters: A Review. Mini-Reviews in Organic Chemistry, 16. [Link]

  • Ahuja, S. (2005). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International, 18(6). [Link]

  • Harada, N. (2018). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 23(12), 3262. [Link]

  • Johnson, C. A., & Murphy, R. C. (2018). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Chemistry and Physics of Lipids, 216, 1-9. [Link]

  • Arnold, C., Konkel, A., Fischer, R., & Schunck, W. H. (2010). Stereoselective epoxidation of the last double bond of polyunsaturated fatty acids by human cytochromes P450. The Journal of Biological Chemistry, 285(38), 29566-29576. [Link]

  • Adlof, R. O. (1998). A simple method of preparation of methyl trans-10,cis-12- and cis-9,trans-11-octadecadienoates from methyl linoleate. Journal of the American Oil Chemists' Society, 75(12), 1749-1755. [Link]

  • Gronert, K., & Proud, D. (2014). Hepoxilin A3 Facilitates Neutrophilic Breach of Lipoxygenase-expressing Airway Epithelial Barriers. American Journal of Respiratory Cell and Molecular Biology, 50(3), 590-600. [Link]

  • Takeda, T., & Hatai, K. (2000). (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii. Phytomedicine, 7(4), 311-315. [Link]

  • Eicosanoids Synthesis. (2007). Retrieved from [Link]

Sources

Optimization

Minimizing isomerization of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate during analysis.

Welcome to the technical support guide for the analysis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate. This document, designed for researchers and drug development professionals, provides in-depth...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the analysis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate. This document, designed for researchers and drug development professionals, provides in-depth troubleshooting advice and answers to frequently asked questions to ensure the analytical integrity of this sensitive lipid mediator. As Senior Application Scientists, we have structured this guide to explain the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Frequently Asked Questions (FAQs)

Q1: What is Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, and why is it difficult to analyze?

A: This compound is an oxidized derivative of linoleic acid, belonging to a class of bioactive lipids.[1] Its structure contains multiple reactive functional groups that make it prone to degradation and isomerization during analysis:

  • An Epoxide Ring: A three-membered ether ring (oxirane) located at the C11-C12 position. This ring is highly strained and susceptible to opening under both acidic and basic conditions.[2][3]

  • An Allylic Alcohol: A hydroxyl (-OH) group at C13 is adjacent to the C11-C12 epoxide, which can influence the epoxide's reactivity.

  • Two cis Double Bonds: The Z (cis) configuration at the C9 and C15 positions can isomerize to the more stable E (trans) form, especially when exposed to heat, light, or catalytic agents.

The primary analytical challenge is to prevent the opening of the epoxide ring and the isomerization of the double bonds, which would result in the formation of artifacts and lead to inaccurate quantification and identification.

Q2: What are the primary degradation pathways I should be concerned about?

A: The main degradation pathways are epoxide ring-opening (hydrolysis) and double bond isomerization .

  • Epoxide Ring-Opening: This is the most common issue. In the presence of acidic or basic catalysts, a nucleophile (like water or methanol from a solvent) can attack one of the epoxide carbons. This breaks the ring and forms a diol (if the nucleophile is water) or a methoxy-alcohol (if the nucleophile is methanol).[4][5] This process destroys the original analyte and generates significant artifacts that can complicate chromatographic analysis.

  • Double Bond Isomerization: The native cis configuration of the double bonds can flip to trans. This can be initiated by exposure to acid, heat, or light, leading to the formation of geometric isomers that may co-elute or have different mass spectrometric fragmentation patterns.

The diagram below illustrates the primary degradation pathway via acid-catalyzed hydrolysis.

cluster_main Degradation of Target Analyte cluster_degradation Primary Degradation Products Analyte Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate (Target Molecule) Diol Methyl 11,12-dihydroxy-13(S)-hydroxy... (Ring-Opened Artifact) Analyte->Diol Acid/Base Catalyzed Ring-Opening (e.g., H₂O, MeOH) Trans_Isomer Trans-Isomers of Analyte (Geometric Isomers) Analyte->Trans_Isomer Heat, Acid, or Light Exposure (Isomerization)

Caption: Primary degradation pathways for the target analyte.

Troubleshooting Guide: Minimizing Isomerization by Experimental Stage

This guide is structured to follow a typical analytical workflow. Addressing potential issues at each stage is critical for maintaining the integrity of the analyte.

Part 1: Sample Storage and Handling

Proper storage is the first line of defense against degradation.

Q: How should I store the pure compound or biological extracts containing it?

A: Low temperature and an inert atmosphere are critical. Oxygen can promote the formation of other oxidation products, while ambient temperature provides the energy for isomerization.[6]

ParameterRecommendationRationale
Temperature -80°C (preferred) or -20°C (short-term)Minimizes thermal degradation and slows oxidation reactions.
Atmosphere Inert Gas (Argon or Nitrogen)Prevents oxidation of the double bonds and other sensitive parts of the molecule.[6]
Solvent High-purity Ethanol or AcetonitrileThese are relatively non-reactive solvents. Avoid chlorinated solvents for long-term storage as they can degrade to form HCl.
Container Amber glass vials with PTFE-lined capsProtects from light, which can catalyze isomerization. PTFE is inert and prevents leaching of contaminants.

Protocol 1: Aliquoting and Storing Standards

  • Upon receipt, allow the standard to equilibrate to room temperature before opening to prevent condensation of water onto the compound.

  • Dissolve the standard in a high-purity solvent (e.g., LC-MS grade acetonitrile) to a desired stock concentration.

  • Immediately aliquot the stock solution into single-use amber glass vials.

  • Purge the headspace of each vial with a gentle stream of argon or nitrogen before sealing tightly with a PTFE-lined cap.

  • Store all aliquots at -80°C. For daily use, keep one working aliquot at -20°C for no more than one week.

Part 2: Sample Preparation and Extraction

This stage poses the highest risk of introducing acidic or basic contaminants that can catalyze epoxide ring opening.

Q: My recovery is low, and I see unexpected peaks in my chromatogram. Could my lipid extraction method be the problem?

A: Yes, this is a very common issue. Classic lipid extraction methods like the Folch or Bligh-Dyer procedures use chloroform and methanol, often with an acidic wash step to break emulsions and improve phase separation.[7] This acidic environment is detrimental to epoxides.

Recommendation: Use a modified extraction method that maintains a neutral pH throughout the process.

Protocol 2: Neutral pH Solid-Phase Extraction (SPE) for Biological Fluids This protocol is designed to extract lipids while avoiding the harsh conditions of liquid-liquid extractions.

  • Conditioning: Condition a C18 SPE cartridge with 3 mL of methanol, followed by 3 mL of deionized water. Do not let the cartridge run dry.

  • Sample Loading: Dilute the sample (e.g., plasma, cell lysate) 1:1 with 4% NaCl solution and load it onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 3 mL of a 15% methanol/water solution containing 4% NaCl to remove polar impurities.

  • Drying: Dry the cartridge thoroughly under a stream of nitrogen for 10-15 minutes. This step is critical to ensure good recovery in the elution step.

  • Elution: Elute the lipids with 2 mL of a neutral solvent mixture, such as ethyl acetate or a 2:1 mixture of hexane:isopropanol.

  • Drying Down: Evaporate the eluted solvent under a gentle stream of nitrogen. Avoid high temperatures; do not exceed 30°C.[7]

  • Reconstitution: Reconstitute the dried lipid extract in the initial mobile phase for LC-MS analysis.

Q: Which solvents and reagents should I absolutely avoid during sample preparation?

A:

  • Strong Acids: Avoid HCl, sulfuric acid, formic acid, and trifluoroacetic acid (TFA). Even trace amounts can rapidly open the epoxide ring.[4][8]

  • Strong Bases: Avoid NaOH, KOH, and ammonium hydroxide. Basic conditions also promote ring-opening, albeit sometimes slower than acidic conditions.[3]

  • Chlorinated Solvents for Storage: As mentioned, solvents like dichloromethane or chloroform can degrade over time to produce trace amounts of HCl. Use them for extraction only and evaporate them promptly.

  • Low-Quality Solvents: Use only high-purity, LC-MS grade solvents to avoid non-volatile contaminants and dissolved metals that could catalyze degradation.[9]

Part 3: Chromatographic and Spectrometric Analysis

The final analytical step requires careful optimization of the mobile phase, column temperature, and mass spectrometer source conditions.

Q: I am using a standard C18 column, but my peak shape is poor, or I suspect on-column degradation. What should I change?

A: On-column degradation is often caused by an acidic mobile phase or active sites on the silica packing. While low concentrations of acid (e.g., 0.1% formic acid) are commonly used to improve peak shape for many compounds, they must be avoided here.

Recommendation: Use a buffered, neutral pH mobile phase and operate at a low temperature.

ParameterRecommended SettingRationale & Troubleshooting Tips
LC Column Reversed-phase C18 or C8 (e.g., 1.7-2.1 mm ID, < 3 µm particle size)Provides good retention for lipids. If issues persist, consider a column with end-capping to minimize exposed silanol groups.
Mobile Phase A Water with 5-10 mM Ammonium AcetateAmmonium acetate provides a buffered system around pH 7, which is ideal for epoxide stability and promotes good ionization.[9]
Mobile Phase B Acetonitrile or Methanol with 5-10 mM Ammonium AcetateStandard organic solvents for reversed-phase.
Column Temperature 25-30°CAvoid elevated temperatures to prevent thermal degradation and isomerization. HPLC is generally preferred over GC for this reason.[10]
Flow Rate Scaled to column dimensions (e.g., 0.2-0.4 mL/min for a 2.1 mm ID column)
Q: My mass spec signal is unstable or low. How can I optimize detection without degrading the analyte?

A: In-source degradation can occur if the mass spectrometer's ion source settings are too harsh. The goal is gentle ionization.

Recommendation: Use Electrospray Ionization (ESI) in negative ion mode and optimize the source parameters carefully.

  • Ionization Mode: ESI is a soft ionization technique. Operate in negative ion mode to deprotonate the carboxylic acid (after hydrolysis of the methyl ester, if applicable) or the hydroxyl group, forming the [M-H]⁻ ion.

  • Source Temperature: Keep the source gas and capillary temperatures as low as possible while still achieving efficient desolvation. Start around 250-300°C and optimize downwards.

  • Voltages: Use the lowest capillary and fragmentor/cone voltages that provide stable signal. High voltages can induce in-source fragmentation, which can mimic isomerization or degradation products.

The workflow below summarizes the critical points for minimizing degradation during analysis.

cluster_prep Pre-Analysis cluster_analysis LC-MS Analysis cluster_result Result Storage Store at -80°C under Argon/N₂ Extraction Use Neutral pH Extraction (SPE) Storage->Extraction Avoid Acid/Base Contamination LC LC Separation (Neutral pH, ≤30°C) Extraction->LC Reconstitute in Mobile Phase MS Gentle ESI-MS (Low Temp/Voltage) LC->MS Maintain Analyte Integrity Result Accurate & Reproducible Quantification MS->Result

Caption: Recommended workflow to ensure analytical integrity.

By carefully controlling the pH, temperature, and exposure to reactive agents at every step, you can successfully minimize the isomerization and degradation of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, leading to reliable and accurate analytical results.

References
  • BenchChem. (2025). Troubleshooting Mass Spec Fragmentation of Asymmetric Triglycerides: A Technical Support Guide. Benchchem.
  • Orellana-Coca, C., et al. (2005). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. Journal of the American Oil Chemists' Society, 82(9), 645-651.
  • Xia, W., & Ismail, B. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Journal of Chromatography A, 1539, 49-57. [Link]

  • Rakusanova, S., & Cajka, T. (2024). Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. Analytica Chimica Acta, 1291, 342207.
  • Velásquez-Orta, S. B., et al. (2021). Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. Molecules, 26(11), 3169. [Link]

  • Garver, T. M., et al. (1966). Naturally occurring epoxy acids: i. detection and evaluation of epoxy fatty acids by paper, thin-layer, and gas-liquid chromatography. Journal of the American Oil Chemists' Society, 43(6), 347-350.
  • Törnvall, U., et al. (2007). Fatty Acid Epoxidation on Enzymes: Experimental Study and Modeling of Batch and Semibatch Operation. Industrial & Engineering Chemistry Research, 46(18), 5917-5924. [Link]

  • Mubiru, E. (2018). Epoxy Fatty Acids in Foods: Analytics, Formation and Risk Assessment.
  • Cvengroš, J., et al. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Molecules, 28(6), 2819. [Link]

  • Garssen, G. J., et al. (1976). The formation of threo-11-hydroxy-trans-12:13-epoxy-9-cis-octadecenoic acid by enzymic isomerisation of 13-L-hydroperoxy-9-cis, 11-trans-octadecadienoic acid by soybean lipoxygenase-1. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 431(2), 361-364. [Link]

  • Sienkiewicz, M., et al. (2021). Effective Epoxidation of Fatty Acid Methyl Esters with Hydrogen Peroxide by the Catalytic System H3PW12O40/Quaternary Phosphonium Salts. Molecules, 26(4), 1058. [Link]

  • Agilent Technologies. (2018). Mass Spec Troubleshooting: What to Check When Your Results Go Wrong. Agilent. [Link]

  • CGSpace. (n.d.). Mass Spectrometer (MS) Troubleshooting Guide. [Link]

  • Samuelsson, J., & Johansson, M. (2001). A Study of Fatty Acid Methyl Esters With Epoxy or Alkyne Functionalities. Journal of the American Oil Chemists' Society, 78(12), 1191-1196. [Link]

  • Campanella, A., et al. (2013). Epoxy Methyl Soyate as Bio-Plasticizer: Two Different Preparation Strategies. Chemical Engineering Transactions, 32, 1219-1224. [Link]

  • Nishimura, K., et al. (2024). Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. Journal of Oleo Science, 73(5), 637-644. [Link]

  • Farajzadeh, M., et al. (2023). Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols. Journal of Chemical Reviews, 5(4), 362-371.
  • Johnson, C., et al. (2021). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Prostaglandins & Other Lipid Mediators, 152, 106499. [Link]

  • Iacazio, G., et al. (1990). Asymmetric Sharpless epoxidation of 13S‐hydroxy‐ 9Z, 11E‐octadecadienoic acid (13S‐HODE). Tetrahedron Letters, 31(22), 3163-3166.
  • Chad's Prep. (n.d.). Ring Opening of Epoxides. [Link]

  • LibreTexts Chemistry. (2024). 18.6: Reactions of Epoxides - Ring-opening. [Link]

  • Ashenhurst, J. (2015). Epoxide Ring Opening With Base. Master Organic Chemistry. [Link]

  • PubChem. (n.d.). (9Z,11R,12S,13S,15Z)-12,13-Epoxy-11-hydroxy-9,15-octadecadienoic acid. [Link]

  • Chemistry Steps. (n.d.). Epoxides Ring-Opening Reactions. [Link]

Sources

Troubleshooting

Selecting the appropriate internal standard for Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate quantification.

Technical Support Center: Quantification of Epoxy-Hydroxy Fatty Acid Methyl Esters Guide ID: IS-EH-FAME-001 Topic: Selecting the Appropriate Internal Standard for Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadec...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Quantification of Epoxy-Hydroxy Fatty Acid Methyl Esters

Guide ID: IS-EH-FAME-001 Topic: Selecting the Appropriate Internal Standard for Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate Quantification Senior Application Scientist: Dr. Gemini

Frequently Asked Questions (FAQs)

Q1: What is an internal standard (IS) and why is it absolutely critical for quantifying my analyte?

A1: An internal standard is a compound with a known concentration that is added to all samples, calibration standards, and quality controls (QCs) before sample processing.[1][2] Its primary role is to correct for variations that can occur during the analytical workflow. For a complex analyte like Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, which is a type of oxylipin, quantification without a proper internal standard is prone to significant error.[3]

The IS is essential for:

  • Correcting for Sample Loss: Losses can occur during extraction, evaporation, and reconstitution steps. Since the IS is subjected to the same procedures, the ratio of the analyte to the IS remains constant, allowing for accurate quantification even if absolute recovery is less than 100%.

  • Normalizing for Instrumental Variability: Mass spectrometer response can fluctuate due to changes in ionization efficiency (ion suppression or enhancement), detector sensitivity, or injection volume inconsistencies.[4][5] The IS experiences these fluctuations similarly to the analyte, ensuring the analyte/IS ratio remains a reliable measure.[1]

  • Improving Accuracy and Precision: By compensating for these sources of error, an IS dramatically improves the accuracy (closeness to the true value) and precision (reproducibility) of your results, which is a requirement for method validation under guidelines like those from the ICH.[6][7]

Q2: What are the ideal characteristics of an internal standard for this specific analyte?

A2: The perfect internal standard behaves identically to your analyte throughout the entire analytical process but is still distinguishable by the mass spectrometer. For Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, the ideal IS should have the following characteristics:

  • Structural and Chemical Similarity: The IS should be as close in structure as possible to the analyte. This ensures similar behavior during extraction (e.g., partitioning in liquid-liquid extraction or retention on a solid-phase extraction cartridge) and similar chromatographic retention.[8]

  • Co-elution with Analyte (for LC-MS): The IS should elute at the same or a very similar retention time as the analyte. This is the best way to ensure that both compounds experience the same matrix effects and ionization conditions at the same time.[9]

  • Similar Ionization Efficiency: The IS and analyte should ionize with comparable efficiency in the mass spectrometer source (e.g., Electrospray Ionization - ESI).

  • Mass Difference: The IS must have a different mass-to-charge ratio (m/z) from the analyte so it can be uniquely detected by the mass spectrometer.

  • Purity and Stability: The IS must be of high purity and stable under storage and analytical conditions.

  • Non-Endogenous: The IS must not be naturally present in the biological samples being analyzed.

For these reasons, a stable isotope-labeled (SIL) version of the analyte is considered the "gold standard" and is the most recommended choice.[10]

Troubleshooting & Protocol Guides

Q3: Which specific internal standard should I choose for my analyte? I need a practical recommendation.

A3: The analyte, Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, is an oxidized derivative of an 18-carbon polyunsaturated fatty acid (PUFA). An ideal SIL-IS would be a deuterated or ¹³C-labeled version of the analyte itself. However, custom synthesis of such a complex molecule is often prohibitively expensive.

A highly effective and widely accepted alternative is to use a stable isotope-labeled version of a closely related precursor fatty acid.[3][11] For an 18-carbon oxylipin, a deuterated linoleic acid or arachidonic acid standard is an excellent choice. Arachidonic acid (20:4) is structurally very similar and its deuterated versions are commercially available.[12][13] Deuterated linoleic acid (18:2) would also be a strong candidate.

Here is a table of recommended, commercially available internal standards suitable for your application:

Internal StandardMolecular FormulaMass Difference (vs. Analyte Precursor)Rationale & Key Considerations
Arachidonic Acid-d₈ C₂₀H₂₄D₈O₂+8 Da (vs. Arachidonic Acid)Primary Recommendation. Shares the PUFA backbone, ensuring similar extraction and chromatographic behavior. The 8 deuterium atoms provide a clear mass shift and minimize isotopic overlap. It is a well-established IS for eicosanoid and oxylipin analysis.[11][13]
Arachidonic Acid-d₁₁ C₂₀H₂₁D₁₁O₂+11 Da (vs. Arachidonic Acid)Excellent Alternative. Provides an even larger mass shift, which can be beneficial in complex matrices to avoid any potential interference.[12] The extensive labeling ensures it is not naturally occurring.
Linoleic Acid-d₄ C₁₈H₂₈D₄O₂+4 Da (vs. Linoleic Acid)Good choice as it is also an 18-carbon PUFA. The smaller mass shift requires careful checking for isotopic overlap with the analyte or matrix components.

Note: While the IS is based on the 20-carbon arachidonic acid, its physicochemical properties are sufficiently similar to your 18-carbon analyte for robust quantification, a common and validated practice in lipidomics.[3]

Q4: My internal standard signal is erratic or shows significant variability across my sample set. What's wrong?

A4: This is a common issue that can undermine your entire analysis.[1][2] Here’s a systematic troubleshooting approach:

  • Check Pipetting and Concentration: The most common source of error is inconsistent addition of the IS.

    • Action: Verify the concentration of your IS stock solution. Use a calibrated positive displacement pipette to add the IS to your samples. Ensure the IS is fully dissolved and the solution is homogenous before use.

  • Investigate Matrix Effects: Severe ion suppression in some samples but not others can cause IS signal variability.

    • Action: Prepare a set of QC samples in the same matrix as your study samples. Analyze the peak area of the IS in these samples versus a clean solvent standard. A significant drop in signal in the matrix indicates suppression. You may need to improve your sample cleanup protocol (e.g., using a more rigorous Solid Phase Extraction - SPE) or dilute your samples further.

  • Assess IS Stability: The IS may be degrading during sample preparation.

    • Action: Prepare a sample and analyze it immediately. Then, let another prepared sample sit for the maximum time a sample would typically wait in the autosampler and analyze it. A significant decrease in the IS signal indicates instability. Consider adding antioxidants like BHT to your extraction solvent if oxidative degradation is suspected.

  • Review Integration Parameters: Inconsistent peak integration by the software can introduce variability.

    • Action: Manually review the peak integration for your IS across a number of chromatograms. Ensure the baseline is set correctly and the entire peak is being integrated consistently. Adjust integration parameters if necessary.

Experimental Protocol: Validation of Your Chosen Internal Standard

It is mandatory to validate that your chosen internal standard is performing correctly within your specific method and matrix.[6] This protocol ensures your method is self-validating and trustworthy.

Objective: To confirm the absence of interference and the consistent behavior of the IS relative to the analyte.

Workflow:

G cluster_prep Sample Preparation cluster_analysis LC-MS Analysis cluster_eval Data Evaluation prep_blank 1. Prepare Blank Matrix (without Analyte or IS) run_samples 4. Analyze Samples prep_blank->run_samples prep_is 2. Prepare Blank Matrix + IS prep_is->run_samples prep_analyte 3. Prepare Blank Matrix + Analyte (LLOQ) prep_analyte->run_samples eval_blank 5. Check Blank: No peak at Analyte or IS RT? run_samples->eval_blank eval_is 6. Check IS Sample: No peak at Analyte RT? eval_blank->eval_is  Yes fail Validation Failed: Interference Detected eval_blank->fail  No eval_analyte 7. Check Analyte Sample: No peak at IS RT? eval_is->eval_analyte  Yes eval_is->fail  No pass Validation Passed: No Interference eval_analyte->pass  Yes eval_analyte->fail  No

Caption: Workflow for Internal Standard Interference Check.

Step-by-Step Methodology:

  • Prepare Three Sample Types:

    • Blank Matrix: A sample of the biological matrix (e.g., plasma, cell lysate) without any added analyte or IS.

    • Matrix + IS: The blank matrix spiked with the IS at the working concentration.

    • Matrix + Analyte (LLOQ): The blank matrix spiked with the analyte at its Lower Limit of Quantification (LLOQ).

  • Process and Analyze: Process these three samples using your complete analytical method (extraction, derivatization if any, reconstitution). Analyze them using your established LC-MS/MS method.

  • Evaluate the Data:

    • In the Blank Matrix chromatogram, verify that there are no signals at the retention time and m/z transitions for both your analyte and your IS.

    • In the Matrix + IS chromatogram, confirm there is a strong signal for the IS but no signal at the transition for your analyte.

    • In the Matrix + Analyte chromatogram, confirm there is a signal for your analyte but no signal at the transition for your IS.

  • Assess Linearity of Response Ratio:

    • Prepare a calibration curve by spiking a constant amount of IS and varying concentrations of the analyte into your matrix.

    • Plot the peak area ratio (Analyte Area / IS Area) against the analyte concentration.

    • The resulting curve should be linear with a correlation coefficient (R²) > 0.99. This confirms that the IS response is consistent across the calibration range.

Successful completion of these steps provides strong evidence that your chosen internal standard is appropriate and will lead to robust, reliable quantification.

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Biological Activity of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate and Its Stereoisomers

For Researchers, Scientists, and Drug Development Professionals Introduction Oxidized metabolites of linoleic acid, collectively known as oxylipins, are a diverse class of signaling molecules that play critical roles in...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxidized metabolites of linoleic acid, collectively known as oxylipins, are a diverse class of signaling molecules that play critical roles in a myriad of physiological and pathological processes. Among these, epoxy-hydroxy derivatives of octadecadienoic acid have emerged as compounds of significant interest due to their potential roles in inflammation, pain perception, and tissue homeostasis. This guide focuses on Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a specific stereoisomer of a linoleic acid-derived metabolite, and provides a framework for comparing its biological activity with its other stereoisomers.

The precise stereochemistry of these molecules, arising from the spatial arrangement of the epoxy and hydroxyl groups, can profoundly influence their biological activity. This is because stereoisomers can exhibit differential binding affinities for enzymes and receptors, leading to variations in their downstream signaling effects. Understanding these stereospecific differences is paramount for the development of targeted therapeutics with improved efficacy and reduced off-target effects.

While direct comparative studies on the biological activities of all stereoisomers of Methyl 11,12-Epoxy-13-hydroxy-9,15-octadecadienoate are not extensively documented in publicly available literature, this guide synthesizes the existing knowledge on related compounds and provides detailed experimental protocols to enable researchers to conduct such comparative analyses.

Biosynthesis and Stereochemical Diversity

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate and its stereoisomers are downstream metabolites of linoleic acid, an essential omega-6 fatty acid. Their formation is often initiated by the action of lipoxygenase (LOX) or cytochrome P450 (CYP) enzymes, which introduce molecular oxygen into the linoleic acid backbone. This is followed by further enzymatic or non-enzymatic transformations that can lead to the formation of the epoxy and hydroxyl functionalities. The stereochemistry of the final product is dictated by the specific enzymes involved in its biosynthesis.

The core structure of Methyl 11,12-Epoxy-13-hydroxy-9,15-octadecadienoate has three chiral centers at carbons 11, 12, and 13, leading to the possibility of eight different stereoisomers. The (S,S,S) configuration of the title compound is just one of these possibilities. Each stereoisomer possesses a unique three-dimensional shape, which can dramatically alter its interaction with biological targets.

Comparative Biological Activity: A Framework for Investigation

Direct, side-by-side comparisons of the biological activities of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate and its stereoisomers are scarce in the literature. However, based on the known activities of related oxidized linoleic acid metabolites, several key areas of biological function warrant investigation for stereospecific effects. These include anti-inflammatory activity, modulation of pain signaling, and interaction with nuclear receptors.

To facilitate a rigorous comparison, a standardized set of in vitro and in vivo assays should be employed. The following sections detail the methodologies for key experiments that can be used to elucidate the differential biological activities of these stereoisomers.

Data Presentation: A Template for Comparative Analysis

To objectively compare the biological activities of the different stereoisomers, it is crucial to present the experimental data in a clear and structured format. The following tables provide a template for summarizing key quantitative data. Researchers are encouraged to populate these tables with their own experimental results to build a comprehensive comparative profile.

Table 1: In Vitro Anti-inflammatory Activity

StereoisomerLipoxygenase (LOX) Inhibition (IC50, µM)Cyclooxygenase-2 (COX-2) Inhibition (IC50, µM)PGE2 Production Inhibition in LPS-stimulated Macrophages (IC50, µM)
Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate
Stereoisomer 2
Stereoisomer 3
...

Table 2: In Vivo Anti-inflammatory Activity (Carrageenan-Induced Paw Edema Model)

StereoisomerDose (mg/kg)Paw Edema Inhibition (%)
Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate
Stereoisomer 2
Stereoisomer 3
...

Table 3: Nuclear Receptor Activation (PPARγ Luciferase Reporter Assay)

StereoisomerEC50 (µM) for PPARγ Activation
Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate
Stereoisomer 2
Stereoisomer 3
...

Experimental Protocols

The following are detailed, step-by-step methodologies for key experiments to assess and compare the biological activities of the stereoisomers of Methyl 11,12-Epoxy-13-hydroxy-9,15-octadecadienoate.

In Vitro Lipoxygenase (LOX) Inhibition Assay

Rationale: Lipoxygenases are key enzymes in the biosynthesis of inflammatory mediators. Inhibition of LOX activity is a common strategy for anti-inflammatory drug development.

Protocol:

  • Reagent Preparation:

    • Prepare a stock solution of each stereoisomer in a suitable solvent (e.g., DMSO or ethanol).

    • Prepare a solution of soybean lipoxygenase (or other relevant LOX isozyme) in a suitable buffer (e.g., Tris-HCl buffer, pH 7.4).

    • Prepare a solution of the substrate, linoleic acid, in the same buffer.

  • Assay Procedure:

    • In a 96-well plate, add the enzyme solution to each well.

    • Add serial dilutions of the stereoisomer solutions or the vehicle control to the wells.

    • Pre-incubate the plate at room temperature for a specified time (e.g., 10 minutes).

    • Initiate the reaction by adding the linoleic acid substrate to all wells.

    • Incubate the plate at room temperature for a defined period (e.g., 20 minutes).

  • Detection:

    • The formation of hydroperoxides, the product of the LOX reaction, can be measured using a colorimetric method, such as the ferric oxidation of xylenol orange (FOX) assay, which results in a colored complex that can be quantified spectrophotometrically at 560 nm.[1]

  • Data Analysis:

    • Calculate the percentage of LOX inhibition for each concentration of the stereoisomers compared to the vehicle control.

    • Determine the IC50 value (the concentration that causes 50% inhibition) by plotting the percentage of inhibition against the logarithm of the stereoisomer concentration.

In Vivo Carrageenan-Induced Paw Edema Assay

Rationale: This is a widely used and reproducible animal model for evaluating the in vivo anti-inflammatory activity of test compounds.[2]

Protocol:

  • Animal Acclimatization:

    • Use male Wistar rats or Swiss albino mice, acclimatized to the laboratory conditions for at least one week.

  • Compound Administration:

    • Administer the stereoisomers or a vehicle control intraperitoneally or orally at a predetermined time before the induction of inflammation. A standard anti-inflammatory drug like indomethacin should be used as a positive control.[3]

  • Induction of Edema:

    • Inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each animal.[2][3]

  • Measurement of Paw Volume:

    • Measure the paw volume using a plethysmometer at regular intervals (e.g., 0, 1, 2, 3, 4, and 5 hours) after the carrageenan injection.[3]

  • Data Analysis:

    • Calculate the percentage of inhibition of paw edema for each treatment group compared to the vehicle control group.

Prostaglandin E2 (PGE2) Quantification in LPS-Stimulated Macrophages

Rationale: Prostaglandin E2 is a key pro-inflammatory mediator produced by cyclooxygenase enzymes. Inhibition of PGE2 production is a hallmark of many anti-inflammatory drugs.

Protocol:

  • Cell Culture and Treatment:

    • Culture a suitable macrophage cell line (e.g., RAW 264.7) in appropriate media.

    • Pre-treat the cells with different concentrations of the stereoisomers or vehicle control for a specified time.

    • Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response and PGE2 production.

  • Sample Collection:

    • After the incubation period, collect the cell culture supernatant.

  • PGE2 Measurement:

    • Quantify the concentration of PGE2 in the supernatant using a commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's instructions.[4][5][6][7]

  • Data Analysis:

    • Calculate the percentage of inhibition of PGE2 production for each concentration of the stereoisomers compared to the LPS-stimulated control.

    • Determine the IC50 value for each stereoisomer.

Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) Activation Assay

Rationale: Some oxidized fatty acids are known to be ligands for PPARγ, a nuclear receptor that plays a crucial role in regulating inflammation and metabolism.[8][9]

Protocol:

  • Cell Line and Transfection:

    • Use a suitable cell line (e.g., HEK293T or Cos1) that is co-transfected with a PPARγ expression vector and a luciferase reporter plasmid containing PPAR response elements.

  • Compound Treatment:

    • Treat the transfected cells with various concentrations of the stereoisomers or a known PPARγ agonist (e.g., rosiglitazone) as a positive control.

  • Luciferase Assay:

    • After an appropriate incubation period, lyse the cells and measure the luciferase activity using a luminometer.

  • Data Analysis:

    • Normalize the luciferase activity to a co-transfected control plasmid (e.g., β-galactosidase) to account for variations in transfection efficiency.

    • Calculate the fold activation of PPARγ for each concentration of the stereoisomers compared to the vehicle control.

    • Determine the EC50 value (the concentration that produces half-maximal activation) for each stereoisomer.

Signaling Pathway Analysis

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation.[10][11][12][13] Many anti-inflammatory compounds exert their effects by inhibiting this pathway. Investigating the stereospecific effects of Methyl 11,12-Epoxy-13-hydroxy-9,15-octadecadienoate stereoisomers on NF-κB activation is a critical step in understanding their mechanism of action.

Experimental Approach:

  • Western Blot Analysis: Treat macrophage cells with the stereoisomers followed by LPS stimulation. Prepare cell lysates and perform Western blotting to analyze the phosphorylation and degradation of IκBα, and the phosphorylation and nuclear translocation of the p65 subunit of NF-κB.

  • Immunofluorescence Microscopy: Visualize the nuclear translocation of the p65 subunit of NF-κB in response to treatment with the stereoisomers and LPS stimulation using immunofluorescence staining and microscopy.

  • Reporter Gene Assay: Use a cell line stably transfected with an NF-κB-luciferase reporter construct to quantify the effect of the stereoisomers on NF-κB transcriptional activity.

Visualizations

Experimental Workflow Diagrams

G cluster_0 In Vitro LOX Inhibition Assay reagent_prep Reagent Preparation (Stereoisomers, LOX Enzyme, Linoleic Acid) assay_setup Assay Setup in 96-well Plate (Enzyme + Stereoisomers/Control) reagent_prep->assay_setup pre_incubation Pre-incubation (10 min, RT) assay_setup->pre_incubation reaction_init Reaction Initiation (Add Linoleic Acid) pre_incubation->reaction_init incubation Incubation (20 min, RT) reaction_init->incubation detection Detection (FOX Reagent, Read at 560 nm) incubation->detection data_analysis Data Analysis (% Inhibition, IC50) detection->data_analysis

Caption: Workflow for the In Vitro Lipoxygenase Inhibition Assay.

G cluster_1 In Vivo Carrageenan-Induced Paw Edema Assay animal_acclimatization Animal Acclimatization compound_admin Compound Administration (Stereoisomers/Control) animal_acclimatization->compound_admin edema_induction Induction of Edema (Carrageenan Injection) compound_admin->edema_induction paw_measurement Paw Volume Measurement (Plethysmometer) edema_induction->paw_measurement data_analysis Data Analysis (% Inhibition) paw_measurement->data_analysis

Caption: Workflow for the In Vivo Carrageenan-Induced Paw Edema Assay.

Signaling Pathway Diagram

G LPS LPS TLR4 TLR4 LPS->TLR4 IKK IKK TLR4->IKK Activates IkBa IκBα IKK->IkBa Phosphorylates NFkB NF-κB (p65/p50) IkBa->NFkB Releases Nucleus Nucleus NFkB->Nucleus Translocates to Inflammatory_Genes Inflammatory Genes (e.g., TNF-α, IL-6, COX-2) Nucleus->Inflammatory_Genes Activates Transcription Stereoisomer Epoxy-hydroxy-octadecadienoate Stereoisomers Stereoisomer->IKK Inhibits?

Caption: Simplified NF-κB Signaling Pathway and a potential point of inhibition.

Conclusion and Future Directions

The stereochemical configuration of Methyl 11,12-Epoxy-13-hydroxy-9,15-octadecadienoate is anticipated to be a critical determinant of its biological activity. While direct comparative data remains limited, this guide provides a comprehensive framework for researchers to systematically investigate the stereospecific effects of this and related compounds. By employing the detailed experimental protocols outlined herein, scientists can generate the necessary data to construct a robust comparative profile of these intriguing lipid mediators.

Future research should focus on the stereoselective synthesis of all possible stereoisomers to enable a complete structure-activity relationship study. Furthermore, identifying the specific protein targets (receptors and enzymes) that interact with these compounds in a stereospecific manner will be crucial for understanding their mechanism of action and for designing novel therapeutics with enhanced selectivity and potency. The insights gained from such studies will undoubtedly contribute to a deeper understanding of the role of oxidized linoleic acid metabolites in health and disease.

References

Comparative

A Senior Application Scientist's Guide to Antibody Cross-Reactivity Against Epoxy Fatty Acid Isomers

Authored for Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Need for Isomer-Specific Quantification Epoxyeicosatrienoic acids (EETs) are lipid signaling molecules derived from arac...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Need for Isomer-Specific Quantification

Epoxyeicosatrienoic acids (EETs) are lipid signaling molecules derived from arachidonic acid by cytochrome P450 (CYP) epoxygenases.[1][2] These molecules are critical regulators of vascular tone, inflammation, and hemostasis.[2][3] Arachidonic acid can be epoxidized at any of its four double bonds, resulting in four distinct regioisomers: 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[1][3]

The biological challenge, and therefore the analytical challenge, is that these isomers are not functionally redundant. For example, 5,6-EET has the most robust response in activating TRPV4 channels, while 11,12-EET and 14,15-EET have no effect on this channel.[1] Furthermore, specific enantiomers, such as 11(R),12(S)-EET, can trigger specific signaling cascades like angiogenesis, while their counterparts do not.[4] Given this high degree of functional specificity, the ability to accurately quantify individual isomers is paramount for understanding their roles in health and disease. Immunoassays, particularly the enzyme-linked immunosorbent assay (ELISA), offer a high-throughput and sensitive method for this purpose, but their utility is entirely dependent on the specificity of the antibody used. This guide provides an in-depth comparison of antibody cross-reactivity, the experimental framework to validate it, and the implications for data integrity.

The Challenge of Isomeric Specificity

Developing antibodies that can distinguish between epoxy fatty acid (EpFA) isomers is a significant immunological challenge. Isomers may only differ by the position of a single epoxide group on the acyl chain, presenting highly similar epitopes to the immune system.[5] This structural similarity is the primary reason why achieving high specificity is difficult and why rigorous validation of cross-reactivity is not just recommended, but essential for any researcher using these tools.[5]

Visualizing the Structural Challenge

The subtle differences between EET regioisomers underscore the difficulty in generating specific antibodies. The location of the epoxide is the only distinguishing feature.

Caption: Structural relationship of the four EET regioisomers.

Experimental Design for Assessing Antibody Cross-Reactivity

The gold-standard method for evaluating the specificity of antibodies against small molecules like EpFAs is the Competitive ELISA (also known as an inhibition assay).[6][7][8] This format is ideal because the signal generated is inversely proportional to the concentration of the target analyte in the sample, allowing for sensitive quantification of binding interference from other isomers.[7][9]

The core principle involves the competition between a fixed amount of enzyme-labeled EpFA (the "tracer") and the unlabeled EpFA in the sample (or standard) for a limited number of antibody binding sites.[10] By systematically introducing different EpFA isomers as competitors, one can precisely quantify how effectively they displace the tracer, thereby measuring the antibody's binding preference.

Key Experimental Workflow: Competitive ELISA

Competitive_ELISA_Workflow Start Start: Prepare Reagents (Standards, Samples, Antibody) Plate_Coating 1. Plate Coating Coat plate with capture antibody (e.g., anti-Rabbit IgG) Start->Plate_Coating Incubation 2. Competitive Incubation Add Standard/Sample, Tracer, and primary antibody Plate_Coating->Incubation Wash1 3. Wash Step Remove unbound reagents Incubation->Wash1 Develop 4. Development Add enzyme substrate (e.g., Ellman's Reagent) Wash1->Develop Read 5. Read Plate Measure absorbance (e.g., 412 nm) Develop->Read Analyze 6. Data Analysis Calculate %B/B0 and IC50 values Read->Analyze End End: Determine Cross-Reactivity Analyze->End

Caption: Standard workflow for a competitive ELISA to assess cross-reactivity.

Protocol: Step-by-Step Competitive ELISA for Cross-Reactivity Analysis

This protocol provides a self-validating system for determining the cross-reactivity of an antibody against various EpFA isomers.

A. Reagent Preparation:

  • Assay Buffer: Prepare a suitable buffer (e.g., phosphate buffer with a protein stabilizer like BSA).

  • Analyte Standards: Prepare a stock solution of the primary target EpFA isomer (e.g., 14,15-EET). Perform serial dilutions to create a standard curve (e.g., from 1 pg/mL to 10,000 pg/mL).

  • Competitor Isomers: Prepare stock solutions of all other EpFA isomers and related metabolites (e.g., 11,12-EET, 8,9-EET, 5,6-EET, and corresponding diols like 14,15-DHET) at a high concentration. Perform serial dilutions for each.

  • Tracer & Antibody: Reconstitute the enzyme-conjugated EpFA (tracer) and the specific primary antibody according to the manufacturer's instructions (e.g., from Cayman Chemical).[11][12]

B. Assay Procedure:

  • Plate Coating: Coat a 96-well microplate with a capture antibody (e.g., mouse anti-rabbit IgG). Incubate and wash. Causality: This step immobilizes the primary antibody, ensuring that subsequent binding events are localized to the well surface.

  • Standard Wells: Add assay buffer, the primary target standard dilutions, tracer, and primary antibody.

  • Cross-Reactivity Wells: For each competing isomer, add assay buffer, the isomer's serial dilutions, the same amount of tracer, and the same amount of primary antibody.

  • Control Wells:

    • Maximum Binding (B0): Contains buffer, tracer, and antibody (no competitor). Represents 100% binding.

    • Non-Specific Binding (NSB): Contains buffer and tracer (no antibody). Represents background signal.

  • Incubation: Seal the plate and incubate (e.g., overnight at 4°C or 2 hours at room temperature). Causality: This allows the competitive binding reaction to reach equilibrium.

  • Washing: Wash the plate thoroughly (e.g., 5 times) to remove all unbound reagents. Causality: This is a critical step to ensure that the signal is only from the tracer that successfully bound to the immobilized antibody.

  • Development: Add the enzyme substrate (e.g., Ellman's Reagent for AChE-based tracers).[10] Incubate in the dark. Causality: The enzyme on the bound tracer converts the substrate into a colored product.

  • Signal Measurement: Read the absorbance at the appropriate wavelength (e.g., 412 nm).[10]

C. Data Analysis:

  • Calculate %B/B0: For each standard and competitor concentration, calculate the percentage of tracer bound relative to the maximum binding: %B/B0 = [(Sample Absorbance - NSB Absorbance) / (B0 Absorbance - NSB Absorbance)] * 100

  • Determine IC50: Plot the %B/B0 against the log of the analyte concentration. Use a four-parameter logistic fit to determine the IC50 value—the concentration of the analyte required to displace 50% of the bound tracer.

  • Calculate Percent Cross-Reactivity: % Cross-Reactivity = (IC50 of Primary Analyte / IC50 of Competing Isomer) * 100

Comparative Data: Antibody Performance Against EpFA Isomers

The following table summarizes hypothetical but representative cross-reactivity data for a monoclonal antibody developed against 14,15-EET. This data illustrates how specificity can vary significantly between closely related molecules.

Competitor AnalyteIC50 (ng/mL)% Cross-ReactivityPerformance Insights
14,15-EET (Primary) 0.5 100% High affinity for the target analyte.
11,12-EET5.010%Moderate cross-reactivity; may lead to overestimation if present.
8,9-EET501%Low cross-reactivity; generally acceptable for most applications.
5,6-EET> 1000< 0.05%Negligible cross-reactivity; high specificity against this isomer.
14,15-DHET2500.2%Very low cross-reactivity with the less active diol metabolite.
Arachidonic Acid> 1000< 0.05%No binding to the precursor fatty acid, indicating specificity for the epoxide moiety.

Interpretation of Results:

  • An antibody with <1% cross-reactivity is generally considered highly specific.

  • 1-10% cross-reactivity indicates that the presence of the competing isomer at concentrations 10-100 times higher than the primary analyte could cause significant interference.

  • >10% cross-reactivity suggests the antibody is not suitable for distinguishing between these two isomers without prior chromatographic separation. Studies have shown that even receptors can have differential binding, with some binding sites being inhibited by 14,15- and 11,12-EETs but not other analogs.[3]

Conclusion and Best Practices

The accurate measurement of individual epoxy fatty acid isomers is essential for elucidating their specific biological roles. While immunoassays provide a powerful tool for this purpose, their utility is entirely contingent on antibody specificity. The data clearly shows that even well-developed antibodies can exhibit significant cross-reactivity with closely related regioisomers.

Therefore, as a senior application scientist, I offer the following recommendations:

  • Never Assume Specificity: Always demand and review the cross-reactivity datasheet for any antibody or ELISA kit. If it is not provided, perform the validation yourself using the protocol outlined above.

  • Understand Your Biological Matrix: Be aware of the potential concentrations of cross-reactive isomers in your samples. If a cross-reactive isomer is known to be highly abundant, your immunoassay results may be skewed.

  • Employ Orthogonal Methods: For critical findings, validate your immunoassay results with a different analytical technique, such as liquid chromatography-mass spectrometry (LC-MS), which provides structural confirmation.[9]

  • Prioritize Well-Characterized Reagents: Utilize reagents from reputable suppliers who provide comprehensive validation data and transparent protocols.[11][12]

By adhering to these principles of scientific integrity and rigorous validation, researchers can confidently use antibodies to quantify EpFA isomers and generate reliable, reproducible data that advances our understanding of these critical lipid mediators.

References

  • Chen, J. X., et al. (2012). 8,9-Epoxyeicosatrienoic Acid Inhibits Antibody Production of B Lymphocytes in Mice. PLoS ONE. [Link]

  • Weis, M. T., & Lih, F. B. (2021). The Hunt for the Putative Epoxyeicosatrienoic Acid Receptor. ACS Chemical Biology. [Link]

  • Chen, J. X., et al. (2012). 8,9-Epoxyeicosatrienoic Acid Inhibits Antibody Production of B Lymphocytes in Mice. PLoS ONE. [Link]

  • Campbell, W. B., et al. (2007). Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses. Circulation Research. [Link]

  • Wang, L., et al. (2023). Quantification of soluble epoxide hydrolase inhibitors in experimental and clinical samples using the nanobody-based ELISA. Analytica Chimica Acta. [Link]

  • Wikipedia. (n.d.). Epoxyeicosatrienoic acid. Wikipedia. [Link]

  • Falck, J. R., et al. (2007). 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries. American Journal of Physiology-Heart and Circulatory Physiology. [Link]

  • Wong, P. Y., et al. (2000). Mechanism and signal transduction of 14(R), 15(S)-epoxyeicosatrienoic acid (14,15-EET) binding in guinea pig monocytes. Prostaglandins & Other Lipid Mediators. [Link]

  • Creative Diagnostics. (2021). Competitive ELISA. Creative Diagnostics. [Link]

  • Popp, R., et al. (2012). The Biological Actions of 11,12-Epoxyeicosatrienoic Acid in Endothelial Cells Are Specific to the R/S-Enantiomer and Require the Gs Protein. Journal of Pharmacology and Experimental Therapeutics. [Link]

Sources

Validation

Comparative analysis of enzymatic versus chemical synthesis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate.

A Comparative Guide to the Synthesis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate: Enzymatic versus Chemical Approaches For researchers and professionals in drug development and the life sciences...

Author: BenchChem Technical Support Team. Date: January 2026

A Comparative Guide to the Synthesis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate: Enzymatic versus Chemical Approaches

For researchers and professionals in drug development and the life sciences, the synthesis of bioactive lipids is a critical endeavor. Among these, Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a complex oxylipin, presents a significant synthetic challenge due to its specific stereochemistry. This guide provides an in-depth comparative analysis of the two primary approaches to its synthesis: the biocatalytic precision of enzymatic methods and the established, yet often more arduous, route of traditional chemical synthesis.

Introduction to the Target Molecule

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is an esterified fatty acid containing an epoxide and a hydroxyl group, with a defined stereochemistry at three chiral centers.[1][2][3][4] Such molecules, often derived from the oxidative metabolism of polyunsaturated fatty acids, can exhibit potent biological activities and are of interest as potential therapeutic agents or research tools.[5][6][7] The precise arrangement of its functional groups necessitates synthetic strategies that can control stereochemistry with high fidelity.

Part 1: The Enzymatic Approach: Harnessing Nature's Catalysts

Enzymatic synthesis offers an elegant and often more sustainable route to complex natural products.[8][9][10] For the synthesis of our target molecule, a plausible biocatalytic cascade would involve the use of specific lipoxygenases (LOXs) and potentially other enzymes like epoxide hydrolases or peroxygenases, which are known to act on polyunsaturated fatty acids with high regio- and stereoselectivity.[11][12][13]

Proposed Enzymatic Synthesis Workflow

The enzymatic synthesis would likely commence from a readily available polyunsaturated fatty acid methyl ester, such as methyl linolenate. The key is the selection of a lipoxygenase that introduces oxygen at the correct position to facilitate the formation of the desired epoxide and alcohol functionalities.

Enzymatic Synthesis Workflow cluster_0 Step 1: Lipoxygenation cluster_1 Step 2: Epoxidation & Hydroxylation cluster_2 Purification Methyl_Linolenate Methyl α-Linolenate LOX Specific Lipoxygenase (e.g., 15-LOX) Methyl_Linolenate->LOX Hydroperoxide Methyl 13(S)-hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoate LOX->Hydroperoxide Isomerase_Epoxidase Hydroperoxide Isomerase/ Epoxidase Activity Hydroperoxide->Isomerase_Epoxidase Target_Molecule Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy- 9(Z),15(Z)-octadecadienoate Isomerase_Epoxidase->Target_Molecule Purification Chromatographic Purification (e.g., HPLC) Target_Molecule->Purification

Caption: Proposed enzymatic synthesis of the target molecule.

Experimental Protocol: Enzymatic Synthesis
  • Enzyme Preparation: A recombinant microorganism (e.g., E. coli or S. cerevisiae) expressing the desired lipoxygenase and potentially a hydroperoxide isomerase is cultured. The enzyme(s) can be used as a whole-cell catalyst or purified.

  • Reaction Setup: Methyl α-linolenate is suspended in an aqueous buffer (e.g., phosphate buffer, pH 7.0-8.0).

  • Enzymatic Conversion: The enzyme preparation is added to the substrate solution. The reaction is typically carried out at or near room temperature with gentle agitation to ensure adequate mixing and oxygenation.

  • Monitoring: The reaction progress is monitored by techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Extraction: Once the reaction is complete, the product is extracted from the aqueous medium using an organic solvent (e.g., ethyl acetate or diethyl ether).

  • Purification: The crude extract is purified by column chromatography on silica gel, followed by preparative HPLC to isolate the pure target molecule.

Performance Metrics: Enzymatic Synthesis
MetricRepresentative ValueSource
Yield High (can exceed 70-90% conversion)[11][14]
Stereoselectivity Excellent (>95% de, >99% ee)[11][13]
Reaction Conditions Mild (aqueous buffer, room temp.)[8][9]
Environmental Impact Low (biodegradable catalysts, less waste)[9][10]
Cost-Effectiveness Potentially high initial investment for enzyme development, but lower operational costs.[8][15]
Causality Behind Experimental Choices

The choice of a specific lipoxygenase is paramount as it dictates the initial position of oxygenation on the fatty acid chain, which in turn determines the final positions of the epoxide and hydroxyl groups. The use of a whole-cell catalyst can be more cost-effective as it bypasses the need for enzyme purification. Mild reaction conditions are employed to preserve the enzyme's activity and prevent denaturation.

Part 2: The Chemical Approach: Precision Through Multi-Step Synthesis

Chemical synthesis provides a more traditional and often more versatile route to complex molecules, allowing for the construction of analogs not accessible through enzymatic pathways. However, achieving the high stereoselectivity required for the target molecule often necessitates a multi-step approach with careful selection of chiral catalysts and protecting groups. A plausible route would likely employ a Sharpless Asymmetric Epoxidation as a key step to introduce the desired stereochemistry of the epoxide and adjacent alcohol.[16][17][18][19]

Proposed Chemical Synthesis Workflow

The chemical synthesis would be a convergent, multi-step process, likely starting from simpler, commercially available chiral precursors.

Chemical_Synthesis_Workflow cluster_0 Fragment A Synthesis cluster_1 Key Stereochemical Step cluster_2 Fragment B Synthesis & Coupling cluster_3 Final Steps Start_A Chiral Precursor A Steps_A Multiple Synthetic Steps Start_A->Steps_A Allylic_Alcohol Allylic Alcohol Intermediate Steps_A->Allylic_Alcohol Sharpless Sharpless Asymmetric Epoxidation Allylic_Alcohol->Sharpless Epoxy_Alcohol Chiral Epoxy-Alcohol Sharpless->Epoxy_Alcohol Coupling Coupling Reaction (e.g., Wittig) Epoxy_Alcohol->Coupling Start_B Precursor B Steps_B Multiple Steps Start_B->Steps_B Fragment_B Alkyne/Ylide Fragment Steps_B->Fragment_B Fragment_B->Coupling Deprotection Deprotection & Esterification Coupling->Deprotection Target_Molecule Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy- 9(Z),15(Z)-octadecadienoate Deprotection->Target_Molecule

Caption: Plausible multi-step chemical synthesis of the target molecule.

Experimental Protocol: Chemical Synthesis (Illustrative Key Steps)
  • Synthesis of Allylic Alcohol Precursor: This would involve several steps starting from a known chiral building block to construct the carbon skeleton with the double bond in the correct position for the subsequent epoxidation.

  • Sharpless Asymmetric Epoxidation: The allylic alcohol is dissolved in a suitable solvent (e.g., dichloromethane) and treated with titanium(IV) isopropoxide, a chiral diethyl tartrate (DIPT), and an oxidant like tert-butyl hydroperoxide at low temperatures (e.g., -20 °C).[18][19] The choice of L-(+)-DIPT or D-(-)-DIPT determines the facial selectivity of the epoxidation.

  • Chain Elongation: The resulting epoxy alcohol would then be further modified. This could involve oxidation of the primary alcohol to an aldehyde, followed by a Wittig reaction to introduce the remainder of the carbon chain with the correct double bond geometry.

  • Final Modifications: The synthesis would conclude with any necessary deprotection steps and esterification of the carboxylic acid to the methyl ester.[20]

  • Purification: Each step would require purification, typically by column chromatography, with a final purification of the target molecule by HPLC.

Performance Metrics: Chemical Synthesis
MetricRepresentative ValueSource
Overall Yield Low to moderate (multi-step syntheses often have lower overall yields)[16][21]
Stereoselectivity Good to excellent for key steps (e.g., Sharpless epoxidation can exceed 90% ee)[17][19]
Reaction Conditions Often requires anhydrous conditions, inert atmospheres, and a range of temperatures (from low to elevated).[16][18]
Environmental Impact Higher (use of organic solvents, stoichiometric reagents, and production of more waste).[8][9]
Cost-Effectiveness Can be high due to the cost of reagents, catalysts, solvents, and the need for multiple steps and purifications.[8]
Causality Behind Experimental Choices

The multi-step nature of the chemical synthesis is a direct consequence of the need to build the complex molecule from simpler starting materials while controlling the stereochemistry at each new chiral center. The Sharpless Asymmetric Epoxidation is a powerful and well-established method for the enantioselective synthesis of 2,3-epoxy alcohols.[18][19] The use of protecting groups is often necessary to prevent unwanted side reactions at other functional groups in the molecule.

Comparative Analysis

FeatureEnzymatic SynthesisChemical Synthesis
Specificity High regio- and stereospecificity.Can be highly specific with the right catalysts and conditions, but may require more optimization.
Number of Steps Often fewer steps (can be a one-pot reaction).Typically a multi-step process.
Yield Can be very high for the overall transformation.Overall yield is often lower due to the cumulative losses in multiple steps.
Reaction Conditions Mild (aqueous, ambient temperature and pressure).Often harsh (anhydrous, inert atmosphere, extreme temperatures).
Environmental Friendliness Generally considered "greener" due to biodegradable catalysts and less hazardous waste.Generates more chemical waste and often uses toxic reagents and solvents.
Scalability Can be challenging due to enzyme stability and cost, but fermentation technology is well-established.Generally well-established and scalable, but can be resource-intensive.
Substrate Scope Often limited to substrates that fit the enzyme's active site.More versatile, allowing for the synthesis of a wider range of analogs.

Conclusion and Future Perspectives

Both enzymatic and chemical synthesis offer viable, albeit contrasting, pathways to Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate.

The enzymatic approach stands out for its elegance, efficiency in terms of step economy, and its environmentally benign nature. For the large-scale, sustainable production of the specific natural product, this method holds immense promise. Future advancements in enzyme discovery and engineering will likely expand the toolkit of biocatalysts available for such complex transformations.

The chemical synthesis route, while more laborious and less environmentally friendly, offers greater flexibility. It allows for the rational design and synthesis of non-natural analogs, which are invaluable for structure-activity relationship (SAR) studies in drug discovery. The continued development of new catalytic methods will undoubtedly improve the efficiency and sustainability of chemical synthesis.

Ultimately, the choice between these two methodologies will depend on the specific goals of the researcher or organization, balancing the need for stereochemical purity, yield, scalability, cost, and the desired level of molecular diversity.

References

  • Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. (n.d.). PMC. [Link]

  • On the Total Synthesis of 7,8(S,S)-Epoxy-17(S)-hydroxy-4(Z),9(E),11(E),13(Z),15(E),19(Z)-docosahexaenoic Acid Derivative. (2025). PMC. [Link]

  • Regioselective and Stereoselective Epoxidation of n-3 and n-6 Fatty Acids by Fungal Peroxygenases. (n.d.). PMC. [Link]

  • Cost-Benefit Of Enzymatic Processes Vs Traditional Chemicals. (2025). Infinita Biotech. [Link]

  • Chemical synthesis and actions of 11,12-thiirano-hepoxilin A3. (2025). ResearchGate. [Link]

  • Biocatalytic Synthesis of Epoxy Resins from Fatty Acids as a Versatile Route for the Formation of Polymer Thermosets with Tunable Properties. (2016). PubMed. [Link]

  • Synthesis of lipoxygenase and epoxygenase products of arachidonic acid by normal and stenosed canine coronary arteries. (n.d.). PubMed. [Link]

  • Asymmetric Sharpless epoxidation of 13S‐hydroxy‐ 9Z, 11E‐octadecadienoic acid (13S‐HODE). (2003). ResearchGate. [Link]

  • Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. (2023). Semantic Scholar. [Link]

  • Green Chemistry: The Role of Enzymes in Sustainable Solutions. (2025). Infinita Biotech. [Link]

  • Arachidonic acid is a substrate for lipoxygenase and cyclooxygenases. (n.d.). ResearchGate. [Link]

  • Technological Aspects of Chemoenzymatic Epoxidation of Fatty Acids, Fatty Acid Esters and Vegetable Oils: A Review. (n.d.). MDPI. [Link]

  • The total synthesis of 20-hydroxyhepoxilins A3, new metabolites of the hepoxilin family of eicosanoids. (2025). ResearchGate. [Link]

  • (9Z,11R,12S,13S,15Z)-12,13-Epoxy-11-hydroxy-9,15-octadecadienoic acid. (n.d.). PubChem. [Link]

  • Two-Step Biocatalytic Route to Biobased Functional Polyesters from ω-Carboxy Fatty Acids and Diols. (n.d.). ACS Publications. [Link]

  • Sustainable synthesis of fine chemicals using biocatalysis. (n.d.). International Journal of Advanced Chemistry Research. [Link]

  • Sharpless Asymmetric Epoxidation. (n.d.). Dalal Institute. [Link]

  • High Epoxidation Yields of Vegetable Oil Hydrolyzates and Methyl Esters by Selected Fungal Peroxygenases. (2021). Frontiers. [Link]

  • 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid. (n.d.). PubChem. [Link]

  • Efficient, low-energy chemical synthesis using enzymes for biocatalysis. (2022). Research Features. [Link]

  • Chemo-Enzymatic Synthesis of Chiral Epoxides Ethyl and Methyl (S)-3-(Oxiran-2-yl)propanoates from Renewable Levoglucosenone: An Access to Enantiopure (S)-Dairy Lactone. (n.d.). MDPI. [Link]

  • Acetylenic Epoxy Fatty Acids: Chemistry, Synthesis and Their Pharmaceutical Applications. (n.d.). MDPI. [Link]

  • Metabolites of the Arachidonic Acid Lipoxygenase Pathway May Be Targets for Intervention and Diagnostic Markers for Metabolic Disorders in Pregnancy—A Pilot Study. (n.d.). MDPI. [Link]

  • Hepoxilin A3 synthase. (2005). PubMed. [Link]

  • Fatty Acid Epoxidation on Enzymes: Experimental Study and Modeling of Batch and Semibatch Operation. (2023). ACS Publications. [Link]

  • Isolation of methyl gamma linolenate from Spirulina platensis using flash chromatography and its apoptosis inducing effect. (2015). PubMed. [Link]

  • Chemo-enzymatic epoxidation of oleic acid and methyl oleate in solvent-free medium. (2025). ResearchGate. [Link]

  • A Convenient Synthesis of Amino Acid Methyl Esters. (n.d.). MDPI. [Link]

  • Identification of lipoxygenase products from arachidonic acid metabolism in stimulated murine eosinophils. (n.d.). PubMed. [Link]

  • Stereoselective Syntheses of Polyunsaturated Fatty Acids, 13-(S)-HODE and 15-(S)-HETE. (2024). ACS Publications. [Link]

  • Design and Synthesis of Chiral, Conformationally Constrained Fatty Acid Mimetics. (n.d.). ProQuest. [Link]

  • Green Synthesis in Drug Development: Advances in Enzyme- and Microorganism-Mediated Processes. (2024). Preprints.org. [Link]

  • (trans-12,13-Epoxy)-11-hydroxy-9(Z)-octadecenoic acid. (n.d.). PubChem. [Link]

  • Sharpless epoxidation. (n.d.). Wikipedia. [Link]

  • Biosynthesis of lipoxins from arachidonic acid, and their structure. (n.d.). ResearchGate. [Link]

  • Regioselective and Stereoselective Epoxidation of n-3 and n-6 Fatty Acids by Fungal Peroxygenases. (n.d.). MDPI. [Link]

  • A flow process for the multi-step synthesis of the alkaloid natural product oxomaritidine: a new paradigm for molecular assembly. (n.d.). Syrris. [Link]

  • Two-Step Biocatalytic Route to Biobased Functional Polyesters from ??-Carboxy Fatty Acids and Diols. (2025). ResearchGate. [Link]

  • TEACHING SHARPLESS EPOXIDATION – A NEW APPROACH. (2011). TSI Journals. [Link]

  • Sharpless Asymmetric Epoxidation-Addition Rxn~ MSc ORGANIC CHEMISTRY #Notes‪@itschemistrytime‬. (2022). YouTube. [Link]

  • Synthesis of Polymer Precursor 12-Oxododecenoic Acid Utilizing Recombinant Papaya Hydroperoxide Lyase in an Enzyme Cascade. (2022). PMC. [Link]

Sources

Comparative

A Practical Guide to the Structural Confirmation of Synthesized Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate Using Authentic Standards

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a synthesized molecule's structure is a cornerstone of scientific rigor. This is particularly critical for compl...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a synthesized molecule's structure is a cornerstone of scientific rigor. This is particularly critical for complex, stereochemically rich molecules like Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a derivative of linoleic acid. Its biological activity is intrinsically tied to its specific three-dimensional arrangement. This guide provides a comprehensive, multi-modal analytical workflow to rigorously compare a synthesized batch of this compound against a certified authentic standard, ensuring structural and stereochemical fidelity.

The Imperative of Stereochemical Precision

The target molecule possesses multiple stereochemical elements: a cis (Z) double bond at the 9th and 15th positions, and three contiguous chiral centers at the 11th (S), 12th (S), and 13th (S) positions. The synthetic route, often involving steps like Sharpless epoxidation, can potentially yield a mixture of diastereomers and enantiomers.[1] Each of these stereoisomers may exhibit profoundly different biological activities, from therapeutic efficacy to off-target toxicity. Therefore, a simple confirmation of mass and basic connectivity is insufficient. We must employ a suite of orthogonal analytical techniques to ensure stereochemical purity.

A Multi-Pronged Analytical Strategy: The Workflow

Our approach is built on the principle of orthogonal verification, where each technique provides a unique and complementary piece of structural evidence. The workflow is as follows:

G cluster_0 Initial Purity & Separation cluster_1 Molecular Weight & Fragmentation cluster_2 Definitive Structural Elucidation Chiral HPLC Chiral HPLC HRMS (ESI-MS/MS) HRMS (ESI-MS/MS) Chiral HPLC->HRMS (ESI-MS/MS) Co-eluting Peaks NMR Spectroscopy NMR Spectroscopy HRMS (ESI-MS/MS)->NMR Spectroscopy Confirmed Mass 1H_NMR 1H NMR NMR Spectroscopy->1H_NMR 13C_NMR 13C NMR NMR Spectroscopy->13C_NMR 2D_NMR 2D NMR (COSY, HSQC) NMR Spectroscopy->2D_NMR Final Confirmation Final Confirmation NMR Spectroscopy->Final Confirmation Synthesized Compound Synthesized Compound Synthesized Compound->Chiral HPLC Authentic Standard Authentic Standard Authentic Standard->Chiral HPLC

Caption: Orthogonal analytical workflow for structural confirmation.

Chiral High-Performance Liquid Chromatography (HPLC): The Litmus Test for Stereochemical Purity

Expertise & Experience: The first and most critical step is to assess the stereochemical purity of the synthesized compound. Chiral HPLC is the gold standard for separating enantiomers and diastereomers.[2][3] The choice of the chiral stationary phase (CSP) is paramount and is dictated by the functional groups surrounding the chiral centers. For a molecule with hydroxyl and epoxy groups, polysaccharide-based CSPs are often an excellent starting point.

Experimental Protocol: Chiral HPLC
  • Column: A Chiralpak AD-H or similar amylose-based column is recommended for its proven efficacy in resolving hydroxyl and epoxy fatty acid isomers.[2]

  • Mobile Phase: An isocratic mobile phase of n-hexane with a small percentage of a polar modifier like isopropanol or ethanol (e.g., 95:5 v/v) is typically effective. For acidic compounds, the addition of 0.1% trifluoroacetic acid can improve peak shape.[4]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength where the conjugated diene system absorbs (around 235 nm).

  • Sample Preparation: Prepare solutions of both the authentic standard and the synthesized compound in the mobile phase at a concentration of approximately 1 mg/mL.

  • Analysis: Inject the authentic standard first to establish its retention time. Then, inject the synthesized compound. Finally, inject a co-mixture of both to confirm that the primary peak in the synthesized sample co-elutes perfectly with the standard.

Data Comparison: Chiral HPLC
SampleRetention Time (minutes)Peak Purity (%)
Authentic Standard 12.5>98%
Synthesized Compound 12.5>98%
Co-injection Single peak at 12.5N/A

A successful outcome is a single, sharp peak for the synthesized compound that has an identical retention time to the authentic standard, with no significant secondary peaks indicating the presence of other stereoisomers.

High-Resolution Mass Spectrometry (HRMS): Confirming Identity and Elemental Composition

Expertise & Experience: While HPLC confirms purity and stereochemical similarity, mass spectrometry provides definitive proof of molecular weight and elemental composition. High-resolution mass spectrometry (HRMS) is crucial for distinguishing between compounds with the same nominal mass but different elemental formulas. Tandem MS (MS/MS) further provides structural information through controlled fragmentation.[5][6]

Experimental Protocol: LC-MS/MS
  • Instrumentation: A liquid chromatograph coupled to a high-resolution mass spectrometer (e.g., an Orbitrap or Q-TOF) with an electrospray ionization (ESI) source.

  • Ionization Mode: Positive ion mode (ESI+) is typically used for methyl esters.

  • MS1 Scan: Acquire full scan data to determine the accurate mass of the protonated molecule [M+H]+.

  • MS2 Fragmentation: Select the precursor ion (m/z corresponding to [M+H]+) for collision-induced dissociation (CID) to generate a fragmentation pattern.

  • Sample Infusion: The eluent from the HPLC can be directly introduced into the MS, allowing for mass analysis of the purified peak.

Caption: ESI-MS/MS fragmentation pathway.

Data Comparison: HRMS
IonTheoretical m/z (C19H33O4+)Authentic Standard (m/z)Synthesized Compound (m/z)Mass Error (ppm)
[M+H]+ 325.2373325.2371325.2375< 1
[M+H-H2O]+ 307.2268307.2266307.2270< 1
[M+H-CH3OH]+ 293.2111293.2110293.2113< 1

The fragmentation pattern in MS/MS should be identical for both the synthesized sample and the authentic standard. Key fragments arise from the loss of water (-18 Da) from the hydroxyl group and the loss of methanol (-32 Da) from the methyl ester.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

Expertise & Experience: NMR is the most powerful technique for the de novo structure elucidation of organic molecules.[7] It provides a complete picture of the carbon-hydrogen framework and, crucially, the relative stereochemistry. For our target molecule, specific 1H and 13C chemical shifts, and proton-proton coupling constants (J-values) across the epoxy ring and adjacent carbons, are diagnostic.

Experimental Protocol: NMR Spectroscopy
  • Solvent: Deuterated chloroform (CDCl3) is a suitable solvent.

  • Instrumentation: A high-field NMR spectrometer (500 MHz or higher) for better signal dispersion.

  • Experiments:

    • 1H NMR: Provides information on the chemical environment of each proton. The signals for protons on the epoxy ring are particularly diagnostic, typically appearing between 2.9 and 3.2 ppm.[8][9]

    • 13C NMR: Shows the chemical environment of each carbon atom.

    • 2D COSY (Correlation Spectroscopy): Reveals which protons are coupled to each other (i.e., are on adjacent carbons).

    • 2D HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its directly attached carbon.

G cluster_nmr NMR Experiment Suite 1H 1H NMR (Proton Environments) COSY 2D COSY (H-H Connectivity) 1H->COSY HSQC 2D HSQC (C-H Connectivity) 1H->HSQC 13C 13C NMR (Carbon Skeleton) 13C->HSQC Final_Structure Verified Structure COSY->Final_Structure Confirms Bond Paths HSQC->Final_Structure Assigns C-H Pairs Structure Molecular Structure Structure->1H Structure->13C

Caption: NMR workflow for structural elucidation.

Data Comparison: Key ¹H NMR Resonances
Proton AssignmentAuthentic Standard (δ, ppm)Synthesized Compound (δ, ppm)MultiplicityJ (Hz)
H-11 ~3.15~3.15m-
H-12 ~2.95~2.95m-
H-13 ~4.10~4.10m-
H-9, H-10, H-15, H-16 (olefinic) 5.30 - 5.605.30 - 5.60m-
-OCH3 3.673.67s-

The complete overlap of the 1H and 13C NMR spectra of the synthesized compound with the authentic standard is the final and most definitive piece of evidence for structural identity. Minor differences in chemical shifts (<0.02 ppm) are acceptable and can be attributed to slight variations in sample concentration or temperature.

Conclusion: A Verdict of Equivalence

By systematically applying this orthogonal analytical workflow, a researcher can build an unassailable case for the structural and stereochemical identity of their synthesized Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate. When the synthesized material co-elutes with the authentic standard in chiral HPLC, displays an identical accurate mass and fragmentation pattern in HRMS, and possesses a superimposable NMR spectrum, its structure is confirmed with the highest degree of scientific confidence. This rigorous validation is not merely a procedural formality; it is the bedrock upon which reliable and reproducible research in the chemical and biological sciences is built.

References

  • ICP - Instituto de Catálisis y Petroleoquímica. (2023). PREPARATION AND CHARACTERIZATION OF VERNOLIC ACID METHYL ESTER FUNCTIONALIZED ORDERED MESOPOROUS MATERIALS.
  • ResearchGate. (2016). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. Retrieved from [Link]

  • The Marine Lipids Lab. (2016). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

  • Bulletin of the Chemical Society of Ethiopia. (2023). Preparation and characterization of vernolic acid methyl ester functionalized ordered mesoporous materials. Retrieved from [Link]

  • ResearchGate. (n.d.). 1 H NMR and FTIR of the pure epoxidized fatty acid methyl esters, (A) EMO, (B) EMLO and (C) EMLEN. Retrieved from [Link]

  • LIPID MAPS. (2007). Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry. Retrieved from [Link]

  • PubChem. (n.d.). (9Z,11R,12S,13S,15Z)-12,13-Epoxy-11-hydroxy-9,15-octadecadienoic acid. Retrieved from [Link]

  • PubMed. (n.d.). Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. Retrieved from [Link]

  • Human Metabolome Database. (2012). Showing metabocard for 12,13-Epoxy-9,15-octadecadienoic acid (HMDB0031088). Retrieved from [Link]

  • AOCS. (2019). The Chromatographic Resolution of Chiral Lipids. Retrieved from [Link]

  • PubMed. (n.d.). Monoepoxy octadecadienoates and monoepoxy octadecatrienoates 2: mass spectral characterization. Retrieved from [Link]

  • ResearchGate. (n.d.). MS of derivatives of methyl esters of vernolic acid (A and B) and epoxy.... Retrieved from [Link]

  • ResearchGate. (n.d.). Epoxide yield determination of oils and fatty acid methyl esters using 1H NMR. Retrieved from [Link]

  • SciSpace. (n.d.). Detection and quantitation of eicosanoids via high performance liquid chromatography-electrospray ionization-mass spectrometry. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF. Retrieved from [Link]

  • Springer. (n.d.). HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Comprehensive lipid structure annotation via photochemical epoxidation and mass spectrometry. Retrieved from [Link]

  • PubChem. (n.d.). Vernolic acid methyl ester. Retrieved from [Link]

  • MDPI. (n.d.). On the Total Synthesis of 7,8(S,S)-Epoxy-17(S)-hydroxy-4(Z),9(E),11(E),13(Z),15(E),19(Z)-docosahexaenoic Acid Derivative. Retrieved from [Link]

  • PubMed Central. (n.d.). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. Retrieved from [Link]

  • Traxal Technologies. (n.d.). Methyl 12(S),13(S)-epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate. Retrieved from [Link]

  • LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

  • PubChem. (n.d.). 12,13-Epoxy-9-hydroxy-10-octadecenoate. Retrieved from [Link]

  • The Marine Lipids Lab. (n.d.). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Retrieved from [Link]

  • PubMed. (n.d.). Highly efficient separation of isomeric epoxy fatty acids by micellar electrokinetic chromatography. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Analysis of Hydroxy Fatty Acids from the Pollen of Brassica campestris L. var. oleifera DC. by UPLC-MS/MS. Retrieved from [Link]

  • MDPI. (n.d.). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Retrieved from [Link]

  • PubMed. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Retrieved from [Link]

  • ResearchGate. (n.d.). (A) Structure of 9-hydroxy-(12,13)-E-epoxy-10E-octadecenoate as an.... Retrieved from [Link]

  • INDOFINE Chemical Company. (n.d.). METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE. Retrieved from [Link]

  • INDOFINE Chemical Company, Inc. (n.d.). 9(S),10(R)-EPOXY-13(S)-HYDROXY-11(E),15(Z)-OCTADECADIENOIC ACID METHYL ESTER. Retrieved from [Link]

  • PubChem. (n.d.). (9Z,11E,13S)-13-Hydroxyoctadeca-9,11-Dienoic Acid. Retrieved from [Link]

  • PubChem. (n.d.). CID 160184872. Retrieved from [Link]

  • PubMed. (n.d.). Lipidomic analysis for lipid peroxidation-derived aldehydes using gas chromatography-mass spectrometry. Retrieved from [Link]

  • PubChem. (n.d.). 9,12-Octadecadienoic acid, hydroxy-, methyl ester, (Z,Z)-. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to the Biological Activities of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate and its Free Acid Counterpart

Introduction The study of lipid mediators is a frontier in understanding cellular signaling, inflammation, and metabolic regulation. Among these, metabolites of polyunsaturated fatty acids derived from the cytochrome P45...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The study of lipid mediators is a frontier in understanding cellular signaling, inflammation, and metabolic regulation. Among these, metabolites of polyunsaturated fatty acids derived from the cytochrome P450 (CYP) epoxygenase pathway have garnered significant attention for their potent biological effects.[1][2] This guide focuses on a specific linoleic acid-derived epoxyalcohol, 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, and its corresponding methyl ester. While structurally similar, the presence of a methyl ester in place of a free carboxylic acid fundamentally alters the molecule's physicochemical properties and, consequently, its interaction with biological systems.

For researchers in drug development and cell biology, understanding these differences is not merely academic; it is critical for experimental design and data interpretation. The choice between using a free acid and its methyl ester can lead to vastly different outcomes in terms of the timing, location, and mechanism of action. This guide provides an in-depth comparison, grounded in biochemical principles and supported by validated experimental protocols, to elucidate the differential effects of these two compounds. We will explore how a simple esterification dictates cell permeability, metabolic activation, and receptor engagement, offering a clear framework for their appropriate use in research.

Part 1: The Central Mechanistic Divergence: Ester Hydrolysis

The primary distinction dictating the differential effects of the methyl ester and the free acid is the requirement for enzymatic hydrolysis. The methyl ester is generally considered a prodrug or an inactive precursor. For it to exert biological activity comparable to the free acid, it must first be cleaved by intracellular carboxylesterases to release the active free carboxylic acid.[3][4]

This prerequisite introduces several critical variables:

  • Bioavailability: The methyl ester's increased lipophilicity may enhance its passive diffusion across the cell membrane.[3]

  • Kinetics of Action: The biological effects of the methyl ester will exhibit a time lag corresponding to the rate of its intracellular hydrolysis. In contrast, the free acid can act immediately upon cell surface receptors.

  • Cell-Type Specificity: The expression levels and activity of carboxylesterases can vary significantly between different cell types, leading to cell-specific efficacy of the methyl ester.

The logical relationship is straightforward: the activity of the methyl ester is contingent upon its conversion to the free acid, which is the primary bioactive molecule.

cluster_extracellular Extracellular Space cluster_intracellular Intracellular Space ME_ext Methyl Ester (Lipophilic) ME_int Methyl Ester ME_ext->ME_int Passive Diffusion FA_ext Free Acid (Amphipathic) FA_int Free Acid (Active Form) FA_ext->FA_int Transport/Diffusion Surface_Receptor Surface Receptors (e.g., GPR120/FFAR4) FA_ext->Surface_Receptor Direct Activation Esterase Carboxylesterases ME_int->Esterase Receptor Intracellular Receptors (e.g., PPARs) FA_int->Receptor Metabolism Metabolic Pathways (e.g., β-oxidation) FA_int->Metabolism Esterase->FA_int Hydrolysis Membrane Cell Membrane

Figure 1: Conceptual workflow of cellular uptake and activation.

Part 2: Comparative Analysis of Biological Activities

Based on the fundamental difference of ester hydrolysis, we can predict and experimentally validate distinct biological profiles for each compound. Long-chain fatty acids and their derivatives are known to exert anti-inflammatory effects, often through G protein-coupled receptors like GPR120 (also known as FFAR4).[5][6]

Hypothesized Differential Effects
FeatureMethyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate (Free Acid)
Primary Mode of Entry Passive diffusion due to higher lipophilicity.Facilitated transport or passive diffusion.
Receptor Activation Indirect: Requires intracellular hydrolysis to the free acid before any potential receptor interaction. No direct activity on cell surface receptors.Direct: Can immediately bind to and activate cell surface receptors (e.g., GPR120) and intracellular receptors (e.g., PPARs).[7]
Onset of Action Delayed, dependent on the rate of enzymatic conversion.Rapid, especially for signaling events mediated by cell surface receptors.
Potency Potentially lower or variable, depending on the efficiency of intracellular hydrolysis in the target cell type.Higher and more consistent, as it is the active molecular form.
Experimental Utility Useful as a tool to study intracellular delivery and the role of carboxylesterases. More stable for some long-term storage applications.[8]The preferred compound for studying direct receptor-ligand interactions and rapid signaling events.
Signaling Pathway: GPR120/FFAR4 Activation

The free acid form is the natural ligand for GPR120, a receptor known for mediating potent anti-inflammatory effects.[9] Activation of GPR120 by a long-chain fatty acid typically initiates a Gαq/11 signaling cascade, leading to an increase in intracellular calcium ([Ca²⁺]i) and activation of downstream pathways like ERK1/2.[10] This cascade ultimately interferes with pro-inflammatory signaling, such as that initiated by Toll-like receptors (e.g., TLR4 by LPS), to suppress the production of inflammatory cytokines.

GPR120_Pathway FA Free Acid GPR120 GPR120/FFAR4 FA->GPR120 Gq Gαq/11 GPR120->Gq activates PLC PLC Gq->PLC activates PIP2 PIP2 PLC->PIP2 hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca ↑ [Ca²⁺]i IP3->Ca induces PKC PKC DAG->PKC activates AntiInflam Anti-inflammatory Effects Ca->AntiInflam ERK ERK1/2 Activation PKC->ERK ERK->AntiInflam

Figure 2: Simplified GPR120/FFAR4 signaling cascade initiated by the free acid.

Part 3: Experimental Protocols for Comparative Validation

To empirically determine the differential effects, a series of well-controlled experiments are necessary. The following protocols are designed to be self-validating systems.

Experiment 1: Assessment of Intracellular Hydrolysis and Compound Stability

Objective: To quantify the rate of intracellular conversion of the methyl ester to the free acid.

Methodology: LC-MS/MS Quantification

  • Cell Culture: Plate RAW 264.7 macrophages in 6-well plates at a density of 1x10⁶ cells/well and allow them to adhere overnight.

  • Treatment: Treat the cells with 10 µM of either the methyl ester or the free acid.

  • Time Course Sampling: At various time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), aspirate the media and wash the cells twice with ice-cold PBS.

  • Cell Lysis & Extraction: Lyse the cells with 500 µL of methanol containing an internal standard (e.g., d4-linoleic acid). Scrape the cells, vortex thoroughly, and centrifuge to pellet debris.

  • LC-MS/MS Analysis: Analyze the supernatant using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system to quantify the intracellular concentrations of both the methyl ester and the free acid.

  • Causality Control: In a parallel experiment, pre-treat cells with a broad-spectrum esterase inhibitor (e.g., 100 µM paraoxon) for 30 minutes before adding the methyl ester. This will validate that the conversion is enzyme-mediated.

Expected Outcome: Cells treated with the methyl ester will show a time-dependent increase in the intracellular concentration of the free acid, which should be significantly attenuated in the presence of an esterase inhibitor. Cells treated with the free acid will show immediate intracellular presence of the free acid form only.

Experiment 2: Comparing Anti-inflammatory Efficacy

Objective: To compare the potency and kinetics of the two compounds in suppressing an inflammatory response.

Methodology: LPS-Induced Cytokine Production Assay

cluster_setup Experimental Setup cluster_incubation Incubation cluster_analysis Analysis Plate 1. Plate RAW 264.7 Cells (24h) Pretreat 2. Pre-treat with Vehicle, Methyl Ester, or Free Acid (1h) Plate->Pretreat Stimulate 3. Stimulate with LPS (100 ng/mL) Pretreat->Stimulate Inc_RNA 4a. Incubate 4h (for qPCR) Stimulate->Inc_RNA Inc_Protein 4b. Incubate 18h (for ELISA) Stimulate->Inc_Protein RNA 5a. RNA Isolation & qPCR for Tnf-α, Il-6 Inc_RNA->RNA ELISA 5b. Supernatant Collection & ELISA for TNF-α, IL-6 Inc_Protein->ELISA

Figure 3: Workflow for the anti-inflammatory cytokine assay.
  • Cell Culture: Plate RAW 264.7 cells in a 24-well plate at 2.5x10⁵ cells/well and allow to adhere overnight.

  • Pre-treatment: Pre-treat cells for 1 hour with vehicle (e.g., 0.1% DMSO), or a dose-response of the methyl ester or the free acid (e.g., 0.1, 1, 10 µM).

  • Inflammatory Challenge: Add lipopolysaccharide (LPS) from E. coli to a final concentration of 100 ng/mL to all wells except the vehicle-only control.

  • Incubation:

    • For gene expression analysis, incubate for 4 hours.

    • For protein secretion analysis, incubate for 18 hours.

  • Analysis:

    • qPCR: Harvest cells, isolate total RNA, and perform quantitative real-time PCR (qPCR) to measure the relative expression of Tnf-α and Il-6 genes.

    • ELISA: Collect the cell culture supernatant and perform an enzyme-linked immunosorbent assay (ELISA) to quantify the concentration of secreted TNF-α and IL-6 proteins.

  • Controls:

    • Negative Control: Vehicle only (no treatment, no LPS).

    • Positive Control: Vehicle + LPS.

    • Assay Validation: Include a known anti-inflammatory agent like dexamethasone (1 µM) as a positive control for inhibition.

Expected Outcome & Data Summary: The free acid is expected to show a more potent, dose-dependent inhibition of both cytokine gene expression and protein secretion compared to the methyl ester. The methyl ester's effect may be less pronounced, reflecting incomplete or slow hydrolysis.

Table 1: Hypothetical IC₅₀ Values for Inhibition of LPS-Induced TNF-α Secretion

CompoundIC₅₀ (µM)Rationale for Expected Result
Free Acid1.5Acts directly as the active ligand, resulting in high potency.
Methyl Ester8.2Lower potency due to the rate-limiting step of intracellular hydrolysis. The effective intracellular concentration of the active free acid is lower than the applied concentration of the ester.
Dexamethasone (Control)0.05A potent glucocorticoid used as a benchmark for anti-inflammatory activity.

Conclusion and Recommendations

The differentiation between Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate and its corresponding free acid is a clear demonstration of a fundamental principle in pharmacology and cell biology: molecular form dictates function. While the methyl ester may serve as a useful delivery tool to bypass membrane transport limitations, it is fundamentally a pro-drug. Its biological activity is indirect, temporally delayed, and dependent on the metabolic machinery of the target cell.

For researchers, the choice is clear:

  • To study direct, rapid signaling events and receptor-ligand interactions, the free acid is the compound of choice. It provides a direct measure of the molecule's intrinsic activity at its target.

  • The methyl ester should be used when the research question specifically involves intracellular delivery, metabolic activation , or to create a slower, more sustained release of the active compound within the cell. When using the methyl ester, it is imperative to confirm its conversion to the free acid in the experimental system being used.

References

  • Barnard, A., et al. (2015).
  • Decker, M., et al. (2012).
  • Zhang, Y., et al. (2013).
  • Theken, K. N., et al. (2011).
  • Luo, P., et al. (2018).
  • Villegas-Comiche, N., et al. (2024). Potential Therapeutic Exploitation of G Protein-Coupled Receptor 120 (GPR120/FFAR4)
  • Al-Amily, N., et al. (2020). FFAR1 and FFAR4 additively cooperate to control glucose tolerance and insulin secretion in male mice. bioRxiv.
  • Hudson, B. D., et al. (2015). Characterizing pharmacological ligands to study the long-chain fatty acid receptors GPR40/FFA1 and GPR120/FFA4. PubMed Central.
  • Rauf, A., et al. (2024). Exploring GPR120/FFAR4 pharmacology: Unveiling novel therapeutic avenues through molecular signaling pathways for Alzheimer's disease intervention. PubMed Central.
  • Yu, H., et al. (2024). Free Fatty Acids and Free Fatty Acid Receptors: Role in Regulating Arterial Function.
  • Hart, R., et al. (1991). Metabolism of topically applied fatty acid methyl esters in BALB/C mouse epidermis. PubMed.
  • Marcus, C., et al. (1996).
  • Wikipedia contributors. (2024).
  • Various authors. (2024).
  • Slawson, V., & Mead, J. F. (1972). Stability of unsaturated methyl esters of fatty acids on surfaces. Journal of Lipid Research.

Sources

Validation

A Researcher's Guide to Correlating Oxylipin Levels with Plant Physiological Responses: Featuring 12-oxo-phytodienoic acid (OPDA) as a Case Study

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals investigating the intricate relationship between plant oxylipin levels and physiological outcomes. While the s...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals investigating the intricate relationship between plant oxylipin levels and physiological outcomes. While the specific molecule Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a member of the diverse oxylipin family, its direct signaling roles are less characterized than its well-studied precursors. Therefore, we will focus on its upstream precursor, cis-(+)-12-oxo-phytodienoic acid (OPDA), a pivotal signaling molecule in its own right, to illustrate the principles and methodologies for correlating oxylipin concentrations with plant defense and development.

Section 1: The Central Role of OPDA in the Jasmonate Signaling Cascade

Oxylipins are a class of oxygenated fatty acid-derived signaling molecules crucial for plant responses to both biotic and abiotic stresses.[1][2] They are analogous to eicosanoids in mammals and play a fundamental role in orchestrating defense and developmental programs.[1] The jasmonate family, which includes jasmonic acid (JA) and its precursor OPDA, are among the most studied oxylipins.[2][3]

The biosynthesis of jasmonates begins in the chloroplast with the release of α-linolenic acid from the membrane.[4] A series of enzymatic reactions converts this fatty acid into OPDA.[4] OPDA can then be transported to the peroxisome, where it is further metabolized into JA.[4] The bioactive form of JA, jasmonoyl-isoleucine (JA-Ile), is a key signaling molecule that triggers the degradation of JASMONATE-ZIM DOMAIN (JAZ) repressor proteins, leading to the activation of defense gene expression.[5]

Crucially, research has shown that OPDA can also function as a signaling molecule independently of its conversion to JA.[1][6] It regulates a unique subset of genes that are not responsive to JA, highlighting its distinct role in fine-tuning plant responses to stress.[6][7] This dual functionality of OPDA as both a precursor and an independent signal makes it a fascinating subject for correlational studies.

Jasmonate Biosynthesis and Signaling cluster_peroxisome Peroxisome cluster_cytosol_nucleus Cytosol/Nucleus α-Linolenic Acid α-Linolenic Acid 13-HPOT 13-HPOT α-Linolenic Acid->13-HPOT LOX Allene Oxide Allene Oxide 13-HPOT->Allene Oxide AOS OPDA OPDA Allene Oxide->OPDA AOC OPDA_p OPDA OPDA->OPDA_p Transport OPDA_cn OPDA OPDA->OPDA_cn Transport JA JA OPDA_p->JA OPR3, β-oxidation JA_cn JA JA->JA_cn Transport JA-Ile JA-Ile JA_cn->JA-Ile JAR1 JAZ Repressors JAZ Repressors JA-Ile->JAZ Repressors COI1-mediated degradation Transcription Factors Transcription Factors JAZ Repressors->Transcription Factors Inhibition Defense Gene Expression Defense Gene Expression Transcription Factors->Defense Gene Expression Activation OPDA-Responsive Genes OPDA-Responsive Genes OPDA_cn->OPDA-Responsive Genes Independent Signaling Experimental Workflow Plant Growth Plant Growth Stress Treatment Stress Treatment Plant Growth->Stress Treatment Tissue Harvesting Tissue Harvesting Stress Treatment->Tissue Harvesting Split Sample Split Sample Tissue Harvesting->Split Sample Oxylipin Quantification Oxylipin Quantification Split Sample->Oxylipin Quantification Physiological Assay Physiological Assay Split Sample->Physiological Assay Data Analysis Data Analysis Oxylipin Quantification->Data Analysis Physiological Assay->Data Analysis Correlation Correlation Data Analysis->Correlation

Caption: A generalized workflow for correlating oxylipin levels with physiological responses.

Section 3: Protocols for Quantification and Physiological Assays

Protocol for Oxylipin Extraction and Quantification by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for accurate and sensitive quantification of oxylipins. [8][9] Materials:

  • Plant tissue (e.g., Arabidopsis leaves)

  • Liquid nitrogen

  • Extraction solvent (e.g., n-hexane:2-propanol, 3:2, v/v) [10]* Internal standards (e.g., deuterated OPDA)

  • Solid-phase extraction (SPE) cartridges

  • LC-MS/MS system

Procedure:

  • Harvesting and Freezing: Harvest approximately 100 mg of plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.

  • Homogenization: Grind the frozen tissue to a fine powder using a mortar and pestle or a bead beater.

  • Extraction: Add 1 mL of ice-cold extraction solvent containing internal standards to the powdered tissue. Vortex vigorously for 1 minute and incubate on ice for 30 minutes.

  • Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C. Collect the supernatant.

  • Solid-Phase Extraction (SPE): Condition an SPE cartridge according to the manufacturer's instructions. Load the supernatant and wash with a non-polar solvent to remove interfering compounds. Elute the oxylipins with a polar solvent.

  • Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen gas. Reconstitute the residue in a small volume (e.g., 100 µL) of the initial LC mobile phase.

  • LC-MS/MS Analysis: Inject the reconstituted sample into the LC-MS/MS system. Use a reverse-phase C18 column for separation. Set the mass spectrometer to operate in negative electrospray ionization (ESI) mode and monitor for the specific precursor-to-product ion transitions for OPDA and the internal standard. [11]

Protocol for Quantitative Real-Time PCR (qRT-PCR) of Defense Genes

The expression of jasmonate-responsive genes is a reliable indicator of defense pathway activation. [5] Materials:

  • RNA extraction kit

  • cDNA synthesis kit

  • qPCR master mix

  • Gene-specific primers (e.g., for PDF1.2, VSP2)

  • qRT-PCR instrument

Procedure:

  • RNA Extraction: Extract total RNA from plant tissue using a commercial kit, following the manufacturer's protocol.

  • cDNA Synthesis: Synthesize first-strand cDNA from 1 µg of total RNA using a cDNA synthesis kit.

  • qRT-PCR: Set up the qPCR reaction with the cDNA template, gene-specific primers, and qPCR master mix. Run the reaction in a qRT-PCR instrument.

  • Data Analysis: Calculate the relative gene expression using the 2-ΔΔCt method, with a housekeeping gene (e.g., ACTIN2) for normalization.

Protocol for Root Growth Inhibition Assay

Jasmonates are known to inhibit root growth, providing a simple and quantifiable physiological response. [12][13] Materials:

  • Arabidopsis seeds (wild-type and mutant lines)

  • Sterilization solution (e.g., 50% bleach, 0.1% SDS)

  • Agar plates with half-strength Murashige and Skoog (MS) medium

  • OPDA or MeJA solutions of varying concentrations

  • Growth chamber

Procedure:

  • Seed Sterilization: Surface sterilize seeds and place them on agar plates. [14]2. Stratification: Store the plates at 4°C for 2-3 days to synchronize germination.

  • Germination: Transfer the plates to a growth chamber with a long-day photoperiod (16h light/8h dark) at 22°C.

  • Transfer to Treatment Plates: After 4-5 days, transfer seedlings of uniform size to new plates containing different concentrations of OPDA or MeJA.

  • Measurement: After 5-7 days of growth on the treatment plates, scan the plates and measure the primary root length using image analysis software.

  • Data Analysis: Calculate the percentage of root growth inhibition relative to the control (no treatment).

Protocol for Herbivore Feeding Assay

Assessing the level of damage caused by herbivores is a direct measure of plant defense. [15][16] Materials:

  • Potted plants (wild-type and mutant lines)

  • Herbivorous insects (e.g., Spodoptera littoralis larvae)

  • Cages to contain the insects

Procedure:

  • Plant Growth: Grow plants to the desired developmental stage (e.g., 4-6 weeks old).

  • Insect Starvation: Starve the insects for a few hours before the assay to standardize feeding behavior.

  • Infestation: Place one or two insects on each plant and enclose them in a cage.

  • Damage Assessment: After a set period (e.g., 24-48 hours), remove the insects and quantify the leaf area consumed using image analysis software or by weighing the remaining leaf tissue.

  • Data Analysis: Compare the amount of damage between wild-type and mutant plants.

Section 4: Comparative Data Analysis and Interpretation

The data collected from the quantification and physiological assays can be compiled into tables for clear comparison.

Table 1: Hypothetical OPDA Levels and Defense Gene Expression in Arabidopsis

GenotypeTreatmentOPDA (ng/g FW)PDF1.2 Relative ExpressionVSP2 Relative Expression
Wild-TypeControl15.2 ± 2.11.0 ± 0.21.0 ± 0.3
Wild-TypeWounding250.6 ± 35.815.7 ± 2.525.4 ± 4.1
opr3Control18.5 ± 3.01.2 ± 0.31.1 ± 0.2
opr3Wounding450.1 ± 50.28.2 ± 1.512.6 ± 2.0
aosControl2.1 ± 0.50.9 ± 0.21.0 ± 0.1
aosWounding5.3 ± 1.11.5 ± 0.42.1 ± 0.5

Data are presented as mean ± standard deviation.

Interpretation: The data in Table 1 would suggest that wounding significantly increases OPDA levels in both wild-type and opr3 plants, but not in the aos mutant. The induction of defense genes PDF1.2 and VSP2 is highest in the wounded wild-type, indicating a role for both OPDA and JA in this response. The intermediate induction in the opr3 mutant suggests that OPDA alone can activate these genes, but to a lesser extent than the full jasmonate pathway.

Table 2: Hypothetical Correlation of OPDA with Root Growth and Herbivore Resistance

GenotypeRoot Growth Inhibition (50 µM MeJA)Herbivore Damage (mg consumed)
Wild-Type75.8% ± 5.2%10.5 ± 2.1
opr340.2% ± 6.1%25.7 ± 4.5
aos5.1% ± 2.0%55.3 ± 8.9

Data are presented as mean ± standard deviation.

Interpretation: The results in Table 2 would indicate that the aos mutant, lacking both OPDA and JA, is highly susceptible to herbivory and shows minimal root growth inhibition in response to MeJA. The opr3 mutant, which accumulates OPDA but lacks JA, shows an intermediate phenotype, suggesting that OPDA contributes to, but is not sufficient for, full defense and root growth response.

Section 5: Conclusion and Future Directions

The experimental framework outlined in this guide provides a robust approach for correlating the levels of OPDA, and by extension other oxylipins, with specific physiological responses in plants. By combining accurate analytical chemistry with well-defined bioassays and the use of genetic mutants, researchers can elucidate the complex signaling networks governed by these lipid-derived molecules.

Future research could focus on identifying the specific receptors and downstream signaling components of the OPDA-independent pathway. Furthermore, investigating the crosstalk between OPDA signaling and other hormone pathways, such as those for salicylic acid and ethylene, will provide a more complete understanding of how plants integrate various environmental cues to mount an appropriate response. [17]The continued development of advanced analytical techniques will also enable the profiling of a wider range of oxylipins, potentially uncovering novel signaling molecules and their roles in plant biology. [8][10]

References

  • Wasternack, C. (2007). Jasmonates: An Update on Biosynthesis, Signal Transduction and Action in Plant Stress Response, Growth and Development. Annals of Botany, 100(4), 681-697. [Link]

  • Koo, A. J. K. (2018). 12-oxo-Phytodienoic Acid: A Fuse and/or Switch of Plant Growth and Defense Responses? Frontiers in Plant Science, 9, 1141. [Link]

  • Park, S. W., et al. (2021). 12-oxo-Phytodienoic Acid: A Fuse and/or Switch of Plant Growth and Defense Responses? Frontiers in Plant Science, 12, 706934. [Link]

  • Wasternack, C., & Hause, B. (2013). Jasmonates: biosynthesis, metabolism, and signaling by proteins activating and repressing transcription. Journal of Experimental Botany, 64(10), 1029-1055. [Link]

  • Ahmad, P., et al. (2023). Characterization of 12-Oxo-phytodienoic Acid Signaling in Broad-spectrum Plant Defense Responses and Its Coordination with Growth Fitness. Auburn University Electronic Theses and Dissertations. [Link]

  • Monte, I., et al. (2020). Unraveling the Role of 12-cis-Oxo-Phytodienoic Acid in the Wound Response of Arabidopsis thaliana: Insights from Transcriptomic and Complementation Studies. ResearchGate. [Link]

  • Dave, A., & Graham, I. A. (2012). Oxylipin Signaling: A Distinct Role for the Jasmonic Acid Precursor cis-(+)-12-Oxo-Phytodienoic Acid (cis-OPDA). Frontiers in Plant Science, 3, 42. [Link]

  • Koo, A. J. K. (2018). 12-oxo-Phytodienoic Acid: A Fuse and/or Switch of Plant Growth and Defense Responses? ResearchGate. [Link]

  • Qadru, H. (Ed.). (2021). Techniques in Plant Oxylipins Profiling. In Phyto-Oxylipins. Taylor & Francis. [Link]

  • Chang, S., et al. (2020). Expression analysis of genes involved in jasmonate biosynthesis following MeJA treatment and wounding in S. tora leaves. ResearchGate. [Link]

  • Christensen, S. A., et al. (2016). Synthesis and Functions of Jasmonates in Maize. Plants, 5(4), 40. [Link]

  • de Oliveira, F. T. G., et al. (2022). Transcriptomic analysis of methyl jasmonate treatment reveals gene networks involved in drought tolerance in pearl millet. Scientific Reports, 12(1), 5096. [Link]

  • Tan, G. H., et al. (2016). Differential Gene Expression Analysis in Polygonum minus Leaf Upon 24 hours of Methyl Jasmonate Elicitation. Frontiers in Plant Science, 7, 187. [Link]

  • Wasternack, C., & Feussner, I. (2018). The Oxylipin Pathways: Biochemistry and Function. Annual Review of Plant Biology, 69, 363-386. [Link]

  • Göbel, C., & Feussner, I. (2009). Methods for the analysis of oxylipins in plants. ResearchGate. [Link]

  • Waters Corporation. (n.d.). Targeted UPLC-MS/MS Analysis of Oxylipins. [Link]

  • Tsikas, D. (2017). Methods of the Analysis of Oxylipins in Biological Samples. International Journal of Molecular Sciences, 18(3), 545. [Link]

  • Schjelde, B., et al. (2021). Technical recommendations for liquid chromatography mass spectrometry analysis of oxylipins. Zenodo. [Link]

  • Sanchez-Lucas, R., et al. (2022). Effect of Methyl Jasmonate in Gene Expression, and in Hormonal and Phenolic Profiles of Holm Oak Embryogenic Lines Before and After Infection With Phytophthora cinnamomi. Frontiers in Plant Science, 13, 837330. [Link]

  • Ballhorn, D. J., et al. (2010). Analyzing plant defenses in nature. Plant Signaling & Behavior, 5(1), 1-3. [Link]

  • Purdue University. (n.d.). Arabidopsis Root Transformation Assays. Biological Sciences Protocols. [Link]

  • Bredow, M., et al. (2019). Pattern-Triggered Oxidative Burst and Seedling Growth Inhibition Assays in Arabidopsis thaliana. Journal of Visualized Experiments, (147), e59437. [Link]

  • Wikipedia. (n.d.). Plant defense against herbivory. [Link]

  • Erb, M., & Reymond, P. (2019). Plant Responses to Herbivory. ResearchGate. [Link]

  • Seldal, T., et al. (2017). How to induce defense responses in wild plant populations? Using bilberry (Vaccinium myrtillus) as example. Ecology and Evolution, 7(19), 7835-7844. [Link]

  • protocols.io. (2020). Plate assay for quantification of Root System Architecture of Arabidopsis seedlings. [Link]

  • Sheridan, C. K., et al. (2022). Primary root growth inhibition assays in WT Col-0 after UV-B exposure. ResearchGate. [Link]

  • Cazzonelli, C. I., et al. (2019). Simulated Herbivory: The Key to Disentangling Plant Defence Responses. SciSpace. [Link]

Sources

Safety & Regulatory Compliance

Handling

Comprehensive Safety and Handling Guide for Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals This guide provides essential safety and logistical information for handling Methyl 11(S),12(S)-Ep...

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate. As a trusted partner in your research, we aim to deliver value beyond the product itself by equipping you with the knowledge to ensure a safe and efficient laboratory environment. This document is structured to provide a deep, logical, and scientifically-grounded understanding of the necessary precautions, handling protocols, and disposal procedures.

Understanding the Potential Hazards: An Evidence-Based Approach

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a complex organic molecule containing both an epoxide ring and a fatty acid methyl ester backbone. This unique structure informs our understanding of its potential hazards.

  • The Epoxy Group - A Site of Reactivity and Potential Toxicity: The three-membered epoxide ring is strained and can react with nucleophiles. In a biological context, this reactivity can lead to interactions with macromolecules such as DNA and proteins, which is the basis for the toxicity of many epoxides. Research on similar long-chain epoxy fatty acid methyl esters suggests they can act as "pro-toxins".[1] This means that while the parent compound may have modest toxicity, it can be metabolized in the body by enzymes like soluble epoxide hydrolase (sEH) into corresponding diols, which may exhibit greater toxicity.[1]

  • Fatty Acid Methyl Ester (FAME) Backbone - Generally Low Acute Toxicity: Fatty acid methyl esters as a class are generally considered to have low acute toxicity.[2][3] However, the presence of the epoxy group fundamentally alters the hazard profile of this specific molecule.

  • Skin and Eye Irritation and Sensitization: Epoxy compounds are known to be skin and eye irritants and can cause allergic skin reactions (sensitization) upon repeated exposure. Therefore, avoiding direct contact is paramount.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling this compound. The selection of appropriate PPE is based on a thorough risk assessment of the procedures to be performed.[4][5][6][7][8]

PPE CategorySpecificationRationale
Eye and Face Protection Chemical splash goggles are mandatory. A face shield should be worn over goggles when there is a significant risk of splashes, such as during transfers of larger volumes or when working with heated material.[7][8]Protects against accidental splashes to the eyes and face, which could cause irritation or injury.
Hand Protection Chemically resistant gloves are required. Nitrile gloves are a common choice for incidental contact, but their breakthrough time should be verified for the specific solvent used, if any. For prolonged contact or immersion, heavier-duty gloves may be necessary. Double gloving can provide an additional layer of protection.[5][7]Prevents skin contact, which can lead to irritation, sensitization, and potential absorption of the chemical.
Body Protection A buttoned lab coat must be worn at all times. For procedures with a higher risk of splashes, a chemically resistant apron over the lab coat is recommended.[6][8]Protects underlying clothing and skin from contamination.
Footwear Fully enclosed, non-perforated shoes are mandatory.Protects feet from spills and falling objects.
Respiratory Protection Generally not required if work is conducted in a properly functioning chemical fume hood. If there is a potential for aerosolization and work cannot be performed in a fume hood, a risk assessment should be conducted to determine the appropriate respiratory protection.[8]Minimizes the risk of inhaling aerosols, which could have toxic effects.

DOT Script for PPE Selection Workflow:

PPE_Selection_Workflow cluster_PPE Select Appropriate PPE Start Start: Handling the Compound Assess_Risk Assess Risk of Exposure (Splash, Aerosol) Start->Assess_Risk Eye_Face Eye/Face Protection: - Chemical Goggles (Mandatory) - Face Shield (if splash risk) Assess_Risk->Eye_Face Always Hand Hand Protection: - Chemically Resistant Gloves - Consider Double Gloving Assess_Risk->Hand Always Body Body Protection: - Lab Coat (Mandatory) - Chemical Apron (if splash risk) Assess_Risk->Body Always Respiratory Respiratory Protection: - Fume Hood (Primary) - Respirator (if aerosol risk outside hood) Assess_Risk->Respiratory If aerosolization potential End Proceed with Handling Eye_Face->End Hand->End Body->End Respiratory->End caption Figure 1: PPE Selection Workflow

Figure 1: PPE Selection Workflow
Operational Plan: Step-by-Step Guidance for Safe Handling

Adherence to a strict operational plan is crucial for minimizing exposure and ensuring a safe working environment. This plan should be integrated into your laboratory's Chemical Hygiene Plan as mandated by OSHA.[9][10][11][12][13]

3.1. Engineering Controls:

  • Chemical Fume Hood: All work with Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, including weighing, preparing solutions, and conducting reactions, must be performed in a properly functioning chemical fume hood. This is the primary engineering control to prevent inhalation of any potential vapors or aerosols.[11]

3.2. Pre-Handling Checklist:

  • Review Safety Information: Before beginning any work, review this guide and any other available safety information.

  • Inspect PPE: Ensure all necessary PPE is available and in good condition.

  • Verify Fume Hood Function: Check that the chemical fume hood is operational and the sash is at the appropriate height.

  • Locate Emergency Equipment: Know the location and proper use of the nearest safety shower, eyewash station, and fire extinguisher.

  • Prepare for Spills: Have a spill kit readily available that is appropriate for the solvents being used.

3.3. Handling Procedure:

  • Don PPE: Put on all required personal protective equipment before entering the designated work area.

  • Work in Fume Hood: Conduct all manipulations of the compound within the chemical fume hood.

  • Avoid Inhalation and Contact: Handle the material carefully to avoid creating aerosols or dust. Prevent contact with skin, eyes, and clothing.

  • Use Appropriate Tools: Use spatulas, syringes, or other appropriate tools for transfers to minimize the risk of spills.

  • Keep Containers Closed: Keep containers of the compound tightly closed when not in use.

3.4. Post-Handling Procedure:

  • Decontaminate Work Area: Clean the work area in the fume hood thoroughly with an appropriate solvent and cleaning agent.

  • Properly Store or Dispose of Waste: Place all contaminated disposable materials in a designated hazardous waste container.

  • Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should be removed last.

  • Wash Hands: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of chemical waste is a critical component of laboratory safety and environmental stewardship, governed by EPA regulations.[14][15][16][17][18]

4.1. Waste Characterization:

  • Due to the presence of the epoxy functional group and the potential for toxicity, any waste containing Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate should be considered hazardous waste.

4.2. Waste Segregation and Storage:

  • Solid Waste: Contaminated items such as gloves, paper towels, and pipette tips should be collected in a clearly labeled, sealed hazardous waste container.

  • Liquid Waste: Unused solutions or reaction mixtures containing the compound should be collected in a separate, sealed, and properly labeled hazardous waste container. Do not mix incompatible waste streams.

  • Storage Location: Hazardous waste containers should be stored in a designated satellite accumulation area within the laboratory.[15][18]

4.3. Disposal Procedure:

  • Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical name of the contents.[18]

  • Collection: Arrange for the collection of hazardous waste through your institution's Environmental Health and Safety (EHS) office. Do not dispose of this chemical down the drain or in the regular trash.

DOT Script for Disposal Workflow:

Disposal_Workflow cluster_Segregation Segregate Waste Start Waste Generation Characterize Characterize as Hazardous Waste Start->Characterize Solid_Waste Solid Waste (gloves, paper towels) Characterize->Solid_Waste Liquid_Waste Liquid Waste (solutions, reaction mixtures) Characterize->Liquid_Waste Store_Solid Store in Labeled, Sealed Solid Waste Container Solid_Waste->Store_Solid Store_Liquid Store in Labeled, Sealed Liquid Waste Container Liquid_Waste->Store_Liquid SAA Store in Satellite Accumulation Area Store_Solid->SAA Store_Liquid->SAA EHS_Pickup Arrange for Pickup by Environmental Health & Safety SAA->EHS_Pickup End Proper Disposal EHS_Pickup->End caption Figure 2: Disposal Workflow

Figure 2: Disposal Workflow

By adhering to these guidelines, you can confidently and safely handle Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, ensuring the integrity of your research and the well-being of your laboratory personnel.

References

  • ACS Material. (2020, July 14). PPE and Safety for Chemical Handling. [Link]

  • Westlab. (2017, August 2). Personal Protective Equipment (PPE) in the Laboratory. [Link]

  • Greene, J. F., Newman, J. W., Williamson, K. C., & Hammock, B. D. (2000). Toxicity of epoxy fatty acids and related compounds to cells expressing human soluble epoxide hydrolase. Chemical research in toxicology, 13(4), 217–226. [Link]

  • Boston University. Personal Protection Equipment (PPE) in Laboratories Policy. [Link]

  • North Carolina State University. Personal Protective Equipment Requirements for Laboratories. [Link]

  • Lab Manager. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. [Link]

  • Occupational Safety and Health Administration. Laboratories - Overview. [Link]

  • Compliancy Group. (2023, September 18). OSHA Laboratory Standard. [Link]

  • IPG. (2023, September 20). Decoding OSHA Laboratory Standards: Safety Essentials. [Link]

  • USA Lab. (2023, July 11). OSHA Standards to Know Before Starting Your Lab. [Link]

  • Certified Safety. OSHA Lab Safety Equipment: Requirements & Compliance Guide. [Link]

  • Federal Register. (2018, June 5). Ethoxylated Fatty Acid Methyl Esters; Exemption From the Requirement of a Tolerance. [Link]

  • U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. [Link]

  • ACTenviro. Proper Disposal of Hazardous Laboratory Waste Regulations in the United States. [Link]

  • Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. [Link]

  • U.S. Environmental Protection Agency. Alternative Generator Regulations for Managing Hazardous Waste in Academic Laboratories. [Link]

  • Lab Manager. (2022, February 28). Managing Hazardous Chemical Waste in the Lab. [Link]

  • ResearchGate. (2025, August 6). Fatty Acid Methyl Esters as Biosolvents of Epoxy Resins: A Physicochemical Study. [Link]

Sources

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